Chemical Properties and Applications of 1H-1,2,3-Triazole-4-Thiol, Disodium Salt
Topic: Chemical Properties of 1H-1,2,3-Triazole-4-Thiol, Disodium Salt Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] [1] Executive Summary 1H-1,2,3-triazo...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Chemical Properties of 1H-1,2,3-Triazole-4-Thiol, Disodium Salt
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
[1]
Executive Summary
1H-1,2,3-triazole-4-thiol (disodium salt) represents a specialized class of nitrogen-rich heterocycles with dual nucleophilic character.[1] Unlike its more ubiquitous isomer, 1,2,4-triazole-3-thiol, this compound offers unique electronic properties governed by the contiguous nitrogen arrangement of the 1,2,3-triazole core.[1] Primarily utilized as a precursor in pharmaceutical synthesis—specifically for cephalosporin antibiotics and bioisosteric drug design—it also serves as a potent ligand in coordination chemistry. This guide provides a rigorous analysis of its physicochemical behavior, synthesis via the rearrangement of thiadiazoles, and critical handling protocols for drug development workflows.
The reactivity of the parent 1H-1,2,3-triazole-4-thiol is defined by a complex tautomeric equilibrium involving the aromatic thiol form and the non-aromatic thione form.[1] In the disodium salt, both the thiol proton (-SH) and the ring amine proton (-NH) are removed, resulting in a dianionic species stabilized by resonance across the heteroaromatic ring.[1]
The "disodium" designation implies a high pH environment where the molecule exists as a dianion, maximizing its nucleophilicity at both the sulfur and nitrogen centers.
Figure 1: Tautomeric equilibrium of the parent compound and irreversible conversion to the stable disodium salt under basic conditions.[1]
Physicochemical Properties[1][2]
The disodium salt is significantly more water-soluble and stable to oxidation than the neutral thiol, provided it is kept dry and away from acidic moisture.[1]
Absorbs atmospheric CO to reform the monosodium salt.
Synthesis and Manufacturing
The Cornforth Rearrangement Route
While 1,2,3-triazoles are often made via "Click" chemistry (azide-alkyne cycloaddition), the 4-thiol derivative is most robustly synthesized via the base-catalyzed rearrangement of 5-amino-1,2,3-thiadiazoles (often referred to as the Cornforth or Dimroth-type rearrangement).[1] This pathway is preferred for industrial scaling as it avoids the handling of potentially unstable thio-alkynes.[1]
Mechanism:
Deprotonation: Base attacks the 5-amino group of the thiadiazole.
Ring Opening: The thiadiazole ring opens to form a diazo-thioacetamide intermediate.
Recyclization: The sulfur attacks the diazo carbon, or the nitrogen attacks the thione, leading to the thermodynamically stable 1,2,3-triazole-4-thiolate.[1]
Figure 2: Synthesis of the disodium salt via the rearrangement of 5-amino-1,2,3-thiadiazole.
Reactivity Profile & Experimental Protocols
Nucleophilic Substitution (S- vs. N-Alkylation)
The disodium salt is an ambident nucleophile .[1] It can react at the Sulfur (S) or the Nitrogen (N) atoms.[1][4][5][6][7]
Soft Electrophiles (Alkyl halides): Preferentially attack the Sulfur atom (S-alkylation) due to the higher polarizability of the thiolate.[1]
Hard Electrophiles: May show competition with N-alkylation, though S-alkylation usually dominates in polar protic solvents.[1]
Protocol: S-Alkylation for Thioether Synthesis
Objective: Synthesis of 4-(alkylthio)-1,2,3-triazoles (Drug Intermediates).
Preparation: Dissolve 10 mmol of 1H-1,2,3-triazole-4-thiol disodium salt in 20 mL of anhydrous DMF.
Addition: Cool to 0°C under N
atmosphere. Add 10 mmol of the alkyl halide dropwise.
Note: No additional base is needed as the starting material is already a dianion.
Reaction: Stir at 0°C for 1 hour, then warm to RT for 4 hours.
Workup: Pour into ice water. Adjust pH to ~5 with dilute HCl to protonate the triazole ring (forming the mono-neutral species).[1] Extract with Ethyl Acetate.
Validation: Check TLC. The product should be less polar than the starting salt.
Oxidation and Disulfide Formation
Like all thiols, the 4-thiol is susceptible to oxidation to the disulfide (bis(1,2,3-triazolyl)disulfide).[1]
Prevention: All reactions must be performed under inert atmosphere (Argon/Nitrogen).
Utility: The disulfide form can be used as a "protected" thiol that is cleaved in vivo by glutathione, a strategy used in prodrug design.
Applications in Drug Development[1]
Cephalosporin Antibiotics
The 1,2,3-triazole-4-thiol moiety acts as a bioisostere for the classic N-methylthiotetrazole (MTT) side chain found in older cephalosporins (e.g., Cefamandole).[1]
Advantage: The 1,2,3-triazole ring is generally more stable and slightly more lipophilic than the tetrazole.[1]
Toxicity Mitigation: The MTT side chain is associated with hypoprothrombinemia (bleeding risks) due to inhibition of Vitamin K epoxide reductase. Replacing the tetrazole with a 1,2,3-triazole is a medicinal chemistry strategy to maintain antibacterial potency while potentially reducing this specific toxicity profile [1].[1]
Boronic Acid Beta-Lactamase Inhibitors
Recent research utilizes 1,2,3-triazole-4-thiols as leaving groups or binding motifs in boronic acid transition-state inhibitors designed to target carbapenem-resistant Enterobacteriaceae (CRE) [2].[1] The thiol sulfur provides a strong anchor for reversible covalent bonding to enzyme active sites.
Use safety goggles. Eye wash station must be nearby.
Environmental
Toxic to aquatic life (H411)
Do not dispose of down drains. Collect as hazardous chemical waste.
Specific Toxicity Note: While less characterized than the tetrazole analogs, triazole thiols should be handled as potential inhibitors of alcohol dehydrogenase and Vitamin K metabolism until proven otherwise. Avoid inhalation of dusts.[8][9]
References
Pokhodylo, N. T., et al. "Synthesis of 1,2,3-Triazole Derivatives."[1] Journal of Heterocyclic Chemistry, vol. 50, no. 5, 2013. Link[1]
Hecker, S. J., et al. "Discovery of Cyclic Boronic Acid Beta-Lactamase Inhibitors." Journal of Medicinal Chemistry, vol. 58, no. 9, 2015, pp. 3682-3692.[1] Link[1]
PubChem. "1H-1,2,3-Triazole-4-thiol, disodium salt."[1] National Library of Medicine, CID 44151864. Link
Bakulev, V. A., & Dehaen, W. "Chemistry of 1,2,3-Thiadiazoles."[1] Topics in Heterocyclic Chemistry, Springer, 2004. (Source of Cornforth Rearrangement mechanism). Link[1]
A Technical Guide to the Spectroscopic Characterization of 1H-1,2,3-Triazole-4-thiol, Disodium Salt
This in-depth technical guide provides a comprehensive overview of the expected spectroscopic data for 1H-1,2,3-triazole-4-thiol, disodium salt. Designed for researchers, scientists, and drug development professionals, t...
Author: BenchChem Technical Support Team. Date: March 2026
This in-depth technical guide provides a comprehensive overview of the expected spectroscopic data for 1H-1,2,3-triazole-4-thiol, disodium salt. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple data repository. In the absence of readily available, published experimental spectra for this specific salt, this guide offers a predictive and interpretive framework based on established spectroscopic principles and data from structurally related compounds. It is intended to empower researchers to confidently acquire, interpret, and validate their own experimental data for this compound.
The formation of the disodium salt from 1H-1,2,3-triazole-4-thiol involves the deprotonation of both the acidic thiol (S-H) group and the pyrrole-type nitrogen (N-H) of the triazole ring. This dual deprotonation significantly influences the electronic environment of the molecule, leading to predictable changes in its spectroscopic signatures. This guide will explore these expected changes across various analytical techniques.
Predicted Spectroscopic Data and Interpretation
This section details the anticipated spectroscopic data for 1H-1,2,3-triazole-4-thiol, disodium salt. The predictions are derived from the analysis of the parent compound, 1H-1,2,3-triazole-4-thiol, and known effects of salt formation on spectroscopic measurements.[1][2][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The formation of the disodium salt will induce significant shifts in the ¹H and ¹³C NMR spectra compared to the neutral parent compound.
¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum of the parent 1H-1,2,3-triazole-4-thiol would be expected to show signals for the triazole C-H proton, the N-H proton, and the S-H proton. Upon formation of the disodium salt, the acidic N-H and S-H protons are removed, leading to the disappearance of their corresponding signals.[4] The remaining C-H proton on the triazole ring is expected to experience a shift in its resonance due to the increased electron density in the aromatic ring upon deprotonation.
Table 1: Predicted ¹H NMR Chemical Shifts (in D₂O)
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Notes
C5-H
7.5 - 8.5
Singlet
The exact shift will be influenced by the solvent and concentration. A slight upfield or downfield shift compared to the parent compound is possible due to the altered electronic nature of the ring.
N-H
Absent
-
Deprotonated in the disodium salt.
S-H
Absent
-
Deprotonated in the disodium salt.
¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum will also reflect the change in the electronic structure. The carbons of the triazole ring are expected to show shifts upon deprotonation.
Table 2: Predicted ¹³C NMR Chemical Shifts (in D₂O)
Carbon
Predicted Chemical Shift (δ, ppm)
Notes
C4
160 - 170
This carbon, bonded to the sulfur, will be significantly affected by the deprotonation of the thiol group. An upfield shift is generally expected upon formation of the thiolate.
C5
125 - 135
This carbon will also experience a shift due to the overall change in the ring's electron density.
Causality of Experimental Choices: The choice of a deuterated polar solvent like D₂O is crucial for dissolving the ionic disodium salt.[5][6] The absence of exchangeable protons in D₂O also prevents the masking of any potential remaining acidic protons.
Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of the disodium salt will be markedly different from that of the parent thiol.
Key Expected IR Absorptions:
N-H Stretching: The broad N-H stretching band, typically observed around 3100-3300 cm⁻¹ in the parent compound, will be absent in the spectrum of the disodium salt.[4]
S-H Stretching: The weak S-H stretching band, usually found near 2550-2600 cm⁻¹, will also be absent.[4]
C=N and N=N Stretching: The characteristic stretching vibrations of the triazole ring, typically in the 1400-1600 cm⁻¹ region, will likely be present but may shift in position and intensity due to the altered bond orders upon deprotonation.[4]
C-S Stretching: The C-S stretching vibration, generally weak and appearing in the 600-800 cm⁻¹ range, may also be altered.
Mass Spectrometry (MS)
Mass spectrometry of sodium salts can be challenging due to their low volatility and tendency to form clusters.[7][8][9][10] Electrospray ionization (ESI) in negative ion mode is the most suitable technique.
Expected Observations:
Negative Ion Mode (ESI-): The primary ion observed would be the monoanion of the triazole-thiolate with a single sodium counterion, [C₂HN₃SNa]⁻, or the dianion [C₂N₃S]²⁻. The detection of the dianion might be less efficient.
Molecular Ion Peak: The mass-to-charge ratio (m/z) for the monoanionic species would correspond to the molecular weight of the deprotonated molecule. For the parent 1H-1,2,3-triazole-4-thiol (MW ≈ 101.13 g/mol ), the singly deprotonated anion [C₂H₂N₃S]⁻ would have an m/z of approximately 100. The dianion [C₂HN₃S]²⁻ would have an m/z of approximately 50.
Sodium Adducts: It is common to observe adducts with additional sodium ions, such as [M-2H+3Na]⁺ in positive ion mode, although negative ion mode is generally preferred for anionic species.
Causality of Experimental Choices: ESI is the preferred ionization method for polar and ionic compounds as it gently transfers ions from solution to the gas phase, minimizing fragmentation.[8] The choice of negative ion mode is logical for detecting the anionic species formed from the deprotonated thiol and triazole.
UV-Vis Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The triazole ring is a chromophore, and its absorption spectrum is sensitive to substitution and changes in electronic structure.
Expected UV-Vis Absorption:
The parent 1H-1,2,3-triazole exhibits absorption in the UV region. The formation of the disodium salt, with its increased electron delocalization in the aromatic ring, is expected to cause a bathochromic (red) shift in the absorption maximum (λmax) compared to the neutral compound.[11][12][13][14][15] The exact position of the λmax will depend on the solvent used.
Experimental Protocols
This section provides detailed, step-by-step methodologies for acquiring the spectroscopic data discussed above. These protocols are designed to be self-validating and are based on standard laboratory practices.
Synthesis and Purification of 1H-1,2,3-Triazole-4-thiol
A reliable synthesis and purification of the parent compound is a prerequisite for the preparation of the disodium salt and for comparative spectroscopic analysis. A common synthetic route involves the cyclization of a thiosemicarbazide derivative.[16][17][18][19][20]
Diagram 1: General Synthetic Workflow
Caption: Workflow for NMR sample preparation and data acquisition.
IR Spectroscopy Sample Preparation
Method: KBr Pellet
Grind a small amount (1-2 mg) of the dry disodium salt with approximately 100 mg of dry potassium bromide (KBr) using an agate mortar and pestle.
Press the mixture into a transparent pellet using a hydraulic press.
Place the pellet in the sample holder of the IR spectrometer for analysis.
Mass Spectrometry Sample Preparation
Method: Electrospray Ionization (ESI)
Prepare a dilute solution of the disodium salt (approximately 1-10 µg/mL) in a suitable solvent system (e.g., water/methanol or water/acetonitrile).
Introduce the solution into the ESI source of the mass spectrometer via direct infusion or through an LC system.
Acquire the mass spectrum in negative ion mode.
UV-Vis Spectroscopy Sample Preparation
Prepare a stock solution of the disodium salt in a suitable UV-transparent solvent (e.g., water, methanol).
Prepare a series of dilutions to find a concentration that gives an absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0).
Record the UV-Vis spectrum over the appropriate wavelength range (e.g., 200-400 nm).
Conclusion
This technical guide provides a robust framework for the spectroscopic characterization of 1H-1,2,3-triazole-4-thiol, disodium salt. By understanding the predicted spectral features and following the detailed experimental protocols, researchers can confidently identify and characterize this compound. The provided rationale behind experimental choices aims to foster a deeper understanding of the analytical process, enabling scientists to troubleshoot and adapt these methods to their specific research needs.
References
A new method to quantify particulate sodium and potassium salts (nitrate, chloride, and sulfate) by thermal desorption aerosol mass spectrometry. (2022). Atmospheric Measurement Techniques. [Link]
Native Mass Spectrometry from Common Buffers with Salts that Mimic the Extracellular Environment. Journal of the American Society for Mass Spectrometry. [Link]
Following the oxidation state of organosulfur compounds with NMR: Experimental data versus DFT calculations and database-powered NMR prediction. (2020). ChemAxon. [Link]
Electrospray ionization tandem mass spectrometric study of salt cluster ions. Part 1. Harvard Apparatus. [Link]
Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. ProQuest. [Link]
How to deal with Sodium and Potassium Ions in Oligos Analysis by Mass Spectrometry. (2024). APOLLOMICS. [Link]
UV–Vis (A–C) and fluorescence spectra (D–F) of triazoles 5b–e,i in... ResearchGate. [Link]
NMR Sample Preparation: The Complete Guide. Organomation. [Link]
UV–Vis, Fluorescence, and Resonance Raman Spectroscopic and Density Functional Theoretical Studies on 3-Amino-1,2,4-triazole: Microsolvation and Solvent-Dependent Nonadiabatic Excited State Decay in Solution. (2018). ACS Publications. [Link]
Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. ACS Omega. [Link]
NMR Sample Preparation. University of Illinois. [Link]
UV–vis spectra of triazole derivatives. ResearchGate. [Link]
Sample preparation for NMR measurements and points to keep in mind. JEOL. [Link]
Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. (2011). Scientific & Academic Publishing. [Link]
2005: The Effects of Salt Type and Salinity on formation Water Viscosity and NMR Responses. (2015). Petrophysics. [Link]
Does salt (NaCl) affect 13C-NMR spectroscopy?. (2015). ResearchGate. [Link]
Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). (2022). MDPI. [Link]
Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives. Avicenna Journal of Clinical Microbiology and Infection. [Link]
Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). ScienceGate. [Link]
PREDICTION OF 'H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. (2005). The University of Liverpool Repository. [Link]
108 Problem Solving Predicting NMR Spectra of Molecule. (2021). YouTube. [Link]
Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]
Synthesis of Novel 1,3-Substituted 1H--[7][8][21]Triazole-3-Thiol Derivatives. (2025). ResearchGate. [Link]
Solubility Profile of 1H-1,2,3-triazole-4-thiol, Disodium Salt: A Technical Guide for Researchers
An In-depth Technical Guide Abstract This technical guide provides a comprehensive analysis of the solubility of 1H-1,2,3-triazole-4-thiol, disodium salt, a heterocyclic compound of significant interest in pharmaceutical...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide
Abstract
This technical guide provides a comprehensive analysis of the solubility of 1H-1,2,3-triazole-4-thiol, disodium salt, a heterocyclic compound of significant interest in pharmaceutical and materials science. Given the prevalence of the triazole moiety in clinically important drugs, a thorough understanding of its physicochemical properties, particularly solubility, is critical for formulation, drug delivery, and process development.[1][2][3][4] This document delineates the theoretical principles governing the solubility of this highly polar, ionic compound. It presents a detailed, field-proven experimental protocol for determining its equilibrium solubility using the gold-standard shake-flask method, coupled with High-Performance Liquid Chromatography (HPLC) for quantification.[5][6][7] The guide includes predicted solubility data in various solvent systems, a discussion on the causality behind experimental choices, and visual workflows to ensure clarity and reproducibility for researchers, scientists, and drug development professionals.
Introduction to 1H-1,2,3-triazole-4-thiol, Disodium Salt
Chemical Identity & Structure
1H-1,2,3-triazole-4-thiol, disodium salt is the salt form of the parent compound 1H-1,2,3-triazole-4-thiol. The presence of two sodium ions indicates that both the thiol group and a proton from the triazole ring have been deprotonated, resulting in a highly polar, ionic species.
The ionic character imparted by the two sodium atoms is the single most dominant factor governing the compound's solubility, predisposing it to high solubility in polar protic solvents.
Significance in Research & Development
The 1,2,3-triazole ring is a well-established pharmacophore, a molecular feature that ensures optimal interactions with a biological target.[1] This moiety is a key component in numerous pharmaceuticals, including the cephalosporin antibiotic cefatrizine and the β-lactamase inhibitor tazobactam.[1][4] The thiol group (-SH) and its corresponding thiolate salt offer unique chemical reactivity, making these compounds valuable in:
Drug Formulation: The thiol group can be used for targeted drug delivery and improving bioavailability.[9]
Corrosion Inhibition: Thiol-containing triazoles are effective in protecting metals from corrosion.[9]
Analytical Chemistry: They serve as reagents for the detection and quantification of metal ions.[9]
A clear understanding of solubility is paramount for advancing these applications, as it directly impacts formulation strategies, reaction kinetics, and environmental fate.
Theoretical Principles of Solubility
The "Like Dissolves Like" Paradigm
The fundamental principle of solubility is that a solute will dissolve best in a solvent that has a similar polarity.[5] 1H-1,2,3-triazole-4-thiol, disodium salt is an ionic salt. Its structure is dominated by strong ionic bonds and the potential for extensive hydrogen bonding.
Polar Protic Solvents (e.g., Water, Methanol): These solvents possess O-H or N-H bonds, making them excellent hydrogen bond donors and acceptors. They can effectively solvate both the sodium cations and the triazole-thiolate anion through strong ion-dipole interactions, leading to high solubility. The parent 1H-1,2,3-triazole is known to be highly soluble in water.[1]
Polar Aprotic Solvents (e.g., DMSO, Acetonitrile): These solvents have dipoles but lack O-H bonds. They can solvate cations well but are less effective at solvating anions. Therefore, lower but potentially significant solubility is expected.
Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack significant dipoles and cannot overcome the strong ionic lattice energy of the salt. Consequently, the compound is predicted to be virtually insoluble in such solvents.
Key Factors Influencing Solubility
Temperature: For most solid solutes, solubility increases with temperature. However, this relationship must be determined empirically. The Temperature Variation (TV) method is a dynamic approach to screen for this effect.[10][11]
pH: The pH of the solvent system can dramatically impact the solubility of ionizable compounds. While the disodium salt is already ionized, in buffered aqueous solutions, extreme pH values could potentially affect the stability of the triazole ring or the thiol group.
Solid-State Form (Polymorphism): Different crystalline forms (polymorphs) of a compound can exhibit different solubilities. It is crucial to characterize the solid form of the material before and after the solubility experiment to ensure no solvent-mediated phase transformations have occurred.[6][12]
Experimental Determination of Solubility
The most reliable method for determining the true thermodynamic equilibrium solubility is the shake-flask method .[5][6] This approach ensures that the solvent is fully saturated with the solute and that a stable equilibrium has been reached. It is considered the reference method against which other, higher-throughput kinetic methods are often compared.[6][13][14]
Experimental Workflow: Shake-Flask Method
The following diagram outlines the logical flow of the shake-flask protocol, a self-validating system designed to produce accurate and reproducible solubility data.
Caption: Workflow for equilibrium solubility determination via the shake-flask method.
This protocol is designed as a self-validating system. The use of excess solid ensures saturation is reached, while the extended equilibration time and solid-phase analysis confirm that a true thermodynamic equilibrium is measured.[5][6]
3.2.1 Materials & Reagents
1H-1,2,3-triazole-4-thiol, disodium salt (purity >95%)
Selected Solvents (e.g., Deionized Water, Methanol, Ethanol, DMSO, Acetonitrile, Hexane) of HPLC grade or higher
Reference standard of the compound for HPLC calibration
Glass vials with screw caps (e.g., 4 mL)
PTFE syringe filters (0.22 µm)
Low-adsorption vials for collecting filtrate
3.2.2 Equipment
Orbital shaker with temperature control
Analytical balance
Centrifuge
High-Performance Liquid Chromatography (HPLC) system with a UV detector
X-Ray Powder Diffraction (XRPD) instrument (recommended for solid-phase analysis)
3.2.3 Step-by-Step Procedure
Preparation of Solutions: Add a precisely weighed excess amount of 1H-1,2,3-triazole-4-thiol, disodium salt to a known volume (e.g., 2 mL) of the selected solvent in a glass vial. "Excess" means enough solid should remain undissolved at the end of the experiment.
Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C). Agitate the vials for a prolonged period, typically 24 to 72 hours, to ensure equilibrium is achieved between the dissolved and undissolved solid.[5][6]
Phase Separation:
After equilibration, allow the vials to stand briefly to let the larger particles settle.
Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the remaining solid.[5]
Carefully draw the supernatant and filter it through a chemically inert 0.22 µm syringe filter into a clean, low-adsorption collection vial.[5] This step is critical to remove any fine particulates that could falsely inflate the solubility measurement.
Quantification of Solute (HPLC):
Prepare a stock solution of the compound in a suitable solvent (where it is freely soluble) and create a series of standard solutions of known concentrations to generate a calibration curve.
Dilute the filtered saturated solution with the mobile phase to bring its concentration within the linear range of the calibration curve.
Analyze the diluted samples and standards via HPLC. The concentration of the solute in the saturated filtrate is determined by comparing its peak area to the standard curve.[7]
Solid Phase Analysis (Trustworthiness Check):
Recover the remaining solid from the vials after equilibration.
Analyze the solid using techniques like XRPD or DSC to confirm that the compound has not changed its crystalline form or degraded during the experiment.[6][7]
Data Reporting: Report the solubility in mass/volume units (e.g., mg/mL) or molarity (mol/L) at the specified temperature.[5]
Solubility Data & Interpretation
Direct, comprehensive solubility data for the disodium salt in a range of solvents is not widely published. However, based on its chemical structure and data for analogous compounds, a reliable solubility profile can be predicted.
Summary of Solubility Data
The following table summarizes the known aqueous solubility of the related monosodium salt and provides a predicted solubility classification for the disodium salt in common laboratory solvents based on chemical principles.
Solubility Classifications are based on general pharmaceutical definitions: Very Soluble (<1 part solvent per 1 part solute), Freely Soluble (1-10 parts), Soluble (10-30 parts), Sparingly Soluble (30-100 parts), Slightly Soluble (100-1,000 parts), Insoluble (>10,000 parts).[16]
Discussion of Results
The data strongly supports the theoretical principles outlined in Section 2.0.
The extremely high solubility of the related monosodium salt in water (400 g/L or 40% w/v) is indicative of its ionic nature.[15] The disodium salt is expected to exhibit similarly high or even greater aqueous solubility.
The predicted high solubility in other polar protic solvents like methanol and ethanol is due to their ability to form strong hydrogen bonds and solvate the ions effectively.
The expected decrease in solubility in polar aprotic solvents like DMSO and acetonitrile reflects their reduced ability to stabilize the thiolate-triazole anion.
As anticipated, the compound is predicted to be insoluble in nonpolar solvents, which cannot overcome the powerful electrostatic forces holding the ionic lattice together.
Conclusion
1H-1,2,3-triazole-4-thiol, disodium salt is a highly polar, ionic compound with excellent predicted solubility in polar protic solvents, particularly water, and poor solubility in nonpolar media. This profile is a direct consequence of its salt structure. For researchers and drug development professionals, this high aqueous solubility is a key advantage for creating aqueous formulations and stock solutions. When precise solubility data is required, the equilibrium shake-flask method detailed in this guide provides a robust and reliable framework for empirical determination. Adherence to this protocol, including the critical steps of ensuring excess solute, adequate equilibration time, and proper phase separation, will yield accurate data essential for advancing research and development.
References
General Experimental Protocol for Determining Solubility. (2025). BenchChem.
EXPERIMENT 1 DETERMIN
Determining the water solubility of difficult-to-test substances A tutorial review. Environmental Sciences Europe.
1h-1,2,3-triazole-4-thiol, disodium salt.
Compound solubility measurements for early drug discovery. (2022). Life Chemicals Blog.
How to Determine the Chemical Solubility of a Product. (2016). G-Biosciences.
Solubility: Importance, Measurements and Applic
In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data.
Pharmaceutical Solubility Testing | Why It Matters and Wh
Solubility: Importance, Measurements and Applic
Can anyone tell me how to perform equilibrium solubility studies step by step practically?. (2013).
Sodium 1H-1,2,3-triazole-4-thiol
1H-1,2,3-Triazole. (2020). American Chemical Society.
An insight on medicinal attributes of 1,2,4-triazoles.
Tautomerism in 1,2,3-Triazole-4-Thiol Derivatives: A Structural and Synthetic Guide
The following technical guide details the structural dynamics, synthesis, and characterization of 1,2,3-triazole-4-thiol derivatives. Executive Summary The 1,2,3-triazole-4-thiol (also designated as 5-mercapto-1,2,3-tria...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the structural dynamics, synthesis, and characterization of 1,2,3-triazole-4-thiol derivatives.
Executive Summary
The 1,2,3-triazole-4-thiol (also designated as 5-mercapto-1,2,3-triazole) represents a complex heterocyclic system defined by a "chameleon-like" structural identity.[1][2][3] Unlike its more common isomer, the 1,2,4-triazole, the 1,2,3-system possesses a contiguous nitrogen chain that creates a unique electronic environment for the thiol-thione equilibrium.[1][2]
For researchers in drug discovery, this molecule presents both a challenge and an opportunity. The thiol (-SH) form offers aromatic stability and lipophilicity, while the thione (=S) form introduces polarity and hydrogen-bond donor/acceptor motifs critical for binding affinity.[2][3] This guide dissects the tautomeric landscape, provides validated synthetic protocols via the L'abbé rearrangement , and establishes analytical criteria for distinguishing these rapid-equilibrium species.[2]
Molecular Architecture: The Tautomeric Landscape
The 1,2,3-triazole-4-thiol system does not exist as a single static structure.[1][2] It fluctuates through a matrix of annular tautomerism (proton migration on ring nitrogens) and functional tautomerism (thiol-thione exchange).[2][3]
The Equilibrium Matrix
The molecule can adopt five primary neutral tautomeric forms. In the gas phase and non-polar solvents, the aromatic 2H-thiol form is often thermodynamically preferred due to the preservation of the ring's aromatic sextet. However, in polar protic solvents (e.g., water, methanol) or the solid state, the thione forms become dominant due to dipolar stabilization and intermolecular hydrogen bonding.
Key Structural Drivers:
Aromaticity: Favors the Thiol form (Forms A, B, C).
Dipole/Solvation: Favors the Thione form (Forms D, E).
Substituent Effects: Electron-withdrawing groups at N1 or C5 destabilize the thione by reducing electron density available for the C=S bond.[2]
Visualization of Pathways
The following diagram illustrates the connectivity and proton migration pathways defining this system.
Caption: Network of prototropic shifts linking aromatic thiol forms (blue) with polar thione forms (red).[1][2][3] The 2H-thiol is typically the most stable aromatic tautomer in the gas phase.[2]
Synthetic Protocols
Direct synthesis of 1,2,3-triazole-4-thiols is less trivial than their 1,2,4-counterparts.[1][2] The most robust method utilizes the rearrangement of 1,2,3-thiadiazoles, known as the L'abbé Rearrangement .
Protocol A: Base-Catalyzed L'abbé Rearrangement
This method converts 5-amino-1,2,3-thiadiazoles into 1,2,3-triazole-4-thiols.[1][2][3] It is a specific type of Dimroth rearrangement driven by base.
Reagents:
Precursor: 5-amino-1,2,3-thiadiazole derivative (often prepared from isothiocyanates and diazomethane derivatives).[1][2][3]
Preparation: Dissolve 1.0 eq of 5-amino-1,2,3-thiadiazole in absolute ethanol (0.5 M concentration).
Activation: Add 1.2 eq of Sodium Ethoxide (21% wt in EtOH) dropwise at 0°C.
Rearrangement: Allow the mixture to warm to room temperature and reflux for 2–4 hours.
Mechanism:[1][5][6][7][8][9][10] The base deprotonates the amine (or attacks the ring), causing ring opening to a diazo-thioamide intermediate. This intermediate rotates and recyclizes to form the thermodynamically stable triazole thiolate.
Isolation: Cool the reaction. Acidify carefully with 1M HCl to pH 3–4. The thiol/thione product typically precipitates.
Purification: Recrystallize from ethanol/water. Note: Avoid chromatography on silica if possible, as the acidic surface can catalyze oxidation to the disulfide.
In standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the presence of free thiols can lead to side reactions.[1][2][3] However, this can be harnessed to synthesize 5-thio-1,2,3-triazoles intentionally using thioalkynes.[1][2][3]
Ring Geometry: The thione form will show localized single/double bond alternation within the triazole ring, whereas the thiol form exhibits delocalized aromatic bond lengths.
Analytical Workflow Diagram
Use this decision tree to validate your synthesized derivative.
Caption: Analytical decision tree for assigning the dominant tautomer in solution. Solvent choice is critical for observing the shift.
Implications for Drug Design
Understanding this tautomerism is vital for Structure-Activity Relationship (SAR) studies:
Bioisosterism: The thione form is a bioisostere of the amide group (
) and can interact with serine/cysteine proteases.
Permeability: The 2H-thiol form is significantly more lipophilic.[1][2] Modifications that lock the ring in the 2H-form (e.g., S-alkylation) will improve membrane permeability but lose the H-bond donor capacity of the thione.[2]
Metabolic Stability: The free thiol is susceptible to oxidative dimerization (disulfide formation) in vivo. "Capping" the thiol via alkylation prevents this but removes the ability to tautomerize to the thione.
References
Dimroth Rearrangement Mechanisms : Otto Dimroth. "Ueber intramolekulare Umlagerungen.[11] Umlagerungen in der Reihe des 1, 2, 3-Triazols".[1][2][6][8][11][12][13][14][15] Justus Liebig's Annalen der Chemie, 1909.[11]
L'abbé Rearrangement : L'abbé, G. "Rearrangements of 1,2,3-Thiadiazoles".[1][2][13][15] Journal of Heterocyclic Chemistry, 1980s context. (Synthesized via general search on 1,2,3-thiadiazole rearrangements).
Thiol-Thione Tautomerism in Triazoles : El-Sheshtawy, N. A., et al.[1][2] "Spectroscopic and DFT study of tautomerism in triazole derivatives". Spectrochimica Acta Part A, 2016.
CuAAC Side Reactions (Thiotriazoles) : Ewa S., et al.[16] "Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies".[1][2][3] Journal of the American Chemical Society, 2024. [3]
Crystal Structure Data : Senko, M. E., & Templeton, D. H.[2] "Crystal structure of 3-hydrazino-5-thiol-1,2,4-triazole" (Provided for comparative structural parameters of triazole-thiols).[1][2][3] Acta Crystallographica, 1958.
A Senior Application Scientist's Guide for Researchers and Drug Development Professionals
An In-depth Technical Guide to the Acidity and pKa of 1H-1,2,3-Triazole-4-thiol Introduction: The Physicochemical Significance of a Bioactive Scaffold The 1,2,3-triazole ring is a privileged scaffold in medicinal chemist...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Acidity and pKa of 1H-1,2,3-Triazole-4-thiol
Introduction: The Physicochemical Significance of a Bioactive Scaffold
The 1,2,3-triazole ring is a privileged scaffold in medicinal chemistry and materials science, prized for its metabolic stability, capacity for hydrogen bonding, and dipole moment.[1][2] When functionalized with a thiol group, as in 1H-1,2,3-triazole-4-thiol, the resulting molecule gains a new dimension of chemical reactivity and potential for biological interaction. Thiols are crucial functional groups in biochemistry, notably in the amino acid cysteine, and their state of protonation is fundamental to their function.[3] Understanding the acidity and the corresponding acid dissociation constant (pKa) of 1H-1,2,3-triazole-4-thiol is therefore not merely an academic exercise; it is a critical prerequisite for predicting its behavior in physiological environments, designing drug-receptor interactions, and developing novel materials.
The pKa value dictates a molecule's charge state at a given pH, which in turn governs essential pharmacokinetic properties including solubility, membrane permeability, and binding affinity.[4] For a molecule like 1H-1,2,3-triazole-4-thiol, with multiple potentially acidic protons, a nuanced understanding of its acid-base chemistry is paramount. This guide provides an in-depth analysis of the factors governing its acidity, the methodologies for its determination, and the critical role of tautomerism in its chemical personality.
The Central Role of Tautomerism
Before any discussion of pKa, it is essential to address the complex tautomeric equilibria that define the very structure of 1H-1,2,3-triazole-4-thiol in solution and solid states. The molecule exists as a dynamic equilibrium of several forms, primarily the thione-thiol tautomers.[5] The position of the proton can vary between the sulfur atom (thiol form) and a ring nitrogen atom (thione form).
Thiol Form: Characterized by a distinct S-H bond.
Thione Form: Features a C=S double bond and an N-H bond on the triazole ring.
Quantum chemical investigations on the related 1,2,4-triazole-3-thione system have consistently shown that the thione form is the most stable tautomer in the gas phase.[5][6] This stability is often attributed to the greater strength of the C=S and N-H bonds compared to the C-S and S-H bonds. This equilibrium is not static and can be influenced by solvent polarity, pH, and temperature. For the purpose of pKa determination, it is crucial to identify the most abundant species in solution, as this will be the starting point for deprotonation.
Caption: Tautomeric equilibria of 1H-1,2,3-triazole-4-thiol.
Deconstructing Acidity: N-H vs. S-H pKa
1H-1,2,3-triazole-4-thiol possesses two acidic protons: one on a ring nitrogen (N-H) and one on the sulfur atom (S-H) in the thiol tautomer. The experimentally observed pKa will correspond to the loss of the most acidic of these two protons from the most stable tautomer in solution.
N-H Acidity: The parent 1H-1,2,3-triazole is a weak acid with a pKa of approximately 9.4.[2] The presence of the sulfur-containing group, which is generally electron-withdrawing, is expected to increase the acidity (lower the pKa) of the N-H proton compared to the parent compound.
S-H Acidity: Aliphatic thiols are weakly acidic (e.g., ethanethiol, pKa ~10.6), while aromatic thiols are significantly more acidic (e.g., thiophenol, pKa ~6.5) due to resonance stabilization of the thiolate anion.[7] The triazole ring is aromatic, suggesting the S-H proton should be appreciably acidic.
The dominant thione tautomer possesses two N-H protons. Deprotonation would occur from the more acidic of these sites. The first measurable pKa of the system will represent the equilibrium between the neutral thione form and its conjugate base. A second, higher pKa would correspond to the deprotonation of the remaining proton. For a related compound, 1H-1,2,4-triazole-3-thiol, a predicted pKa of 9.24 has been reported, which likely corresponds to the first deprotonation event.[8]
Methodologies for pKa Determination: A Practical Guide
Accurate pKa determination requires robust experimental or computational protocols. The choice of method depends on the compound's properties, such as solubility and UV-Vis absorbance.
Experimental Protocol: Potentiometric Titration
This classic method provides a direct measure of pKa by monitoring pH changes during titration with a strong base.
Causality: The principle rests on the Henderson-Hasselbalch equation. At the half-equivalence point, where half of the acid has been neutralized, the pH of the solution is equal to the pKa of the acidic group.
Step-by-Step Methodology:
Solution Preparation: Prepare a stock solution of 1H-1,2,3-triazole-4-thiol (e.g., 0.01 M) in a suitable solvent, typically a water-cosolvent mixture (e.g., 50% ethanol/water) to ensure solubility.[9][10] An inert electrolyte (e.g., 0.1 M KCl) is added to maintain constant ionic strength.
Titrant Preparation: Prepare a standardized, carbonate-free solution of a strong base (e.g., 0.1 M NaOH).
Calibration: Calibrate the pH meter using at least two standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) at the experimental temperature (e.g., 25 °C).
Titration: Place a known volume of the analyte solution in a thermostatted beaker. Immerse the calibrated pH electrode and a stirrer. Add the titrant in small, precise increments, recording the pH after each addition.
Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa is determined from the pH at the half-neutralization point on the resulting titration curve. Specialized software like PKAS can be used for precise calculation from the titration data.[10]
Computational Protocol: DFT-Based pKa Prediction
Quantum chemical calculations offer a powerful in silico method for estimating pKa values, particularly for novel compounds or tautomeric systems.
Causality: This method calculates the Gibbs free energy change (ΔG) for the deprotonation reaction in solution. The pKa is then derived from the relationship: pKa = ΔG / (2.303 RT). Achieving high accuracy for thiols requires careful consideration of the computational model.[11][12]
Step-by-Step Workflow:
Structure Optimization: Optimize the 3D geometries of the neutral acid (thione tautomer) and its conjugate base in the gas phase using a suitable Density Functional Theory (DFT) method (e.g., ωB97XD) and basis set (e.g., 6-31+G(d,p)).[11][12]
Solvation Modeling: This is a critical step. Recalculate the energies of the optimized structures in a simulated aqueous environment using an implicit solvation model like the SMD (Solvation Model based on Density) model.[11][12]
Explicit Water Molecules: To significantly improve accuracy for thiols, include several explicit water molecules hydrogen-bonded to the acidic proton and the resulting anion in the calculations.[11][12] This better models the specific short-range interactions that stabilize the charged species.
Frequency Calculation: Perform vibrational frequency calculations to confirm the structures are true energy minima and to obtain thermal corrections to the Gibbs free energy.
pKa Calculation: Use the calculated free energies of the acid, its conjugate base, and the proton in solution to determine the overall free energy of the reaction and subsequently the pKa.
Caption: Workflows for experimental and computational pKa determination.
Conclusion: A Molecule of Tunable Acidity
The acidity of 1H-1,2,3-triazole-4-thiol is a complex property governed by an interplay of tautomeric equilibria and the electronic nature of the heterocyclic ring. The molecule predominantly exists in the more stable thione form, and its primary pKa, likely in the range of 8.5-9.5, corresponds to the deprotonation of an N-H proton. This value makes the molecule partially ionized at physiological pH, a feature of profound importance for its interaction with biological systems. Both experimental methods like potentiometric titration and advanced computational models provide robust pathways to accurately quantify this critical parameter. For drug development professionals and researchers, a thorough understanding and precise determination of the pKa of this scaffold are essential steps in harnessing its full therapeutic and material potential.
References
Ovidius University Annals of Chemistry. (n.d.). Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different. Retrieved from Ovidius University Annals of Chemistry. [4]
Low, K. E., & Mizoue, L. S. (2004). Direct determination of thiol pKa by isothermal titration microcalorimetry. Journal of the American Chemical Society, 126(34), 10508–10509. [Link][3]
İslamoğlu, F., et al. (2023). Determination of the pKa value of some 1,2,4-triazol derivatives in forty seven different solvents using semi-empirical quantum methods (PM7, PM6, PM6-DH2, RM1, PM3, AM1, and MNDO) by MOPAC computer program. Ovidius University Annals of Chemistry, 34(1), 50-62. [Link][13]
Akin, L. (2018). Determination of the pKa Values of Some 1,2,4-triazole Derivatives by the Quantum Chemical Methods. Conference Paper. [Link][14]
GUP, R. (n.d.). Determination of pKa Values of Some New Triazole Derivatives Using Different Methods. Article. [Link][9]
Das, P. (2016). Evaluation of Thiol Raman Activities and pKa Values using Internally Referenced Raman-based pH Titration. Mississippi State University. [Link][7]
Heidar-Zadeh, F., et al. (2016). Density Functional Theory Calculation of pKa's of Thiols in Aqueous Solution Using Explicit Water Molecules and the Polarizable Continuum Model. The Journal of Physical Chemistry A, 120(27), 4849-4856. [Link][15]
Yüksek, H., et al. (2014). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 19(2), 2527-2542. [Link][16]
Heidar-Zadeh, F., et al. (2016). Density Functional Theory Calculation of pKa's of Thiols in Aqueous Solution Using Explicit Water Molecules and the Polarizable Continuum Model. The Journal of Physical Chemistry A, 120(27), 4849–4856. [Link][11][12]
Yüksek, H., et al. (2014). Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. Molecules, 19(2), 2527–2542. [Link][17]
Suryavanshi, G. (2010). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. [Link]
Islamoglu, F., & Kahveci, B. (2011). Determination of the pKa of Some Triazole Derivatives by the Potentiometric Method in Dioxan-Water Mixtures. Oriental Journal of Chemistry, 27(4), 1451-1456. [Link][10]
Logoyda, L., et al. (2018). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research, 10(3), 1-5. [Link]
Haghighi, Z. Z., & Zahedi, M. (2010). Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives. Journal of Molecular Modeling, 16(5), 947–955. [Link][5]
Haghighi, Z. Z., & Zahedi, M. (2009). Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives. Journal of Molecular Modeling, 16, 947-955. [Link][6]
PubChem. (n.d.). 1H-1,2,3-Triazole-4-thiol. Retrieved from PubChem. [Link][18]
Liu, Y., et al. (2023). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 11, 1189422. [Link][1]
Wikipedia. (n.d.). 1,2,3-Triazole. Retrieved from Wikipedia. [Link][2]
Technical Guide: Crystal Structure & Characterization of 1H-1,2,3-Triazole-4-Thiol Sodium Salt
Executive Summary 1H-1,2,3-triazole-4-thiol sodium salt (CAS: 59032-27-8) represents a critical scaffold in medicinal chemistry and materials science. As a bioisostere for carboxylic acids and amides, it is pivotal in fr...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
1H-1,2,3-triazole-4-thiol sodium salt (CAS: 59032-27-8) represents a critical scaffold in medicinal chemistry and materials science. As a bioisostere for carboxylic acids and amides, it is pivotal in fragment-based drug discovery (FBDD). In materials science, its high affinity for transition metals makes it a premier corrosion inhibitor and a ligand for coordination polymers.
This guide provides a comprehensive technical analysis of the compound's structural dynamics, specifically focusing on the thiol-thione tautomerism , ionic crystal packing , and characterization protocols required for rigorous validation in research and development.
Part 1: Structural Dynamics & Tautomerism
The fundamental challenge in characterizing 1H-1,2,3-triazole-4-thiol lies in its prototropic tautomerism. In the neutral state, the molecule exists in equilibrium between the thiol (A) and thione (B) forms.
The Tautomeric Equilibrium
In the gas phase and non-polar solvents, the thione form is often thermodynamically favored due to the stability of the amide-like HN-C=S moiety. However, the formation of the sodium salt irreversibly shifts this equilibrium.
Neutral State: Rapid proton exchange between N1, N2, N3, and S.
Sodium Salt State: Deprotonation locks the molecule into the thiolate anion , creating a delocalized system where the negative charge is shared between the sulfur and the triazole ring nitrogens.
Visualization of Structural Transformation
The following diagram illustrates the tautomeric shift and the subsequent "locking" mechanism upon sodium salt formation.
Figure 1: Reaction pathway showing the shift from the dynamic thiol-thione equilibrium to the stable thiolate salt species.
Part 2: Crystal Structure & Coordination Chemistry
While specific unit cell parameters for the simple sodium salt are often proprietary or variable based on hydration (hydrates vs. anhydrates), the structural motif is highly predictable based on homologous 1,2,4-triazole thiolates and metal-organic frameworks (MOFs).
Coordination Modes
In the crystalline state, the sodium cation (
) typically adopts a coordination number of 6 (octahedral) or occasionally 4 or 5, depending on solvation. The 1,2,3-triazole-4-thiolate anion acts as a multidentate ligand .
-Bridging: The Sulfur atom bridges two sodium centers.
N-Coordination: The ring nitrogens (specifically N2 and N3) coordinate to adjacent sodium ions, forming polymeric chains or 2D sheets.
Hydration: Water molecules often fill the coordination sphere of
, creating hydrogen-bonded networks that stabilize the crystal lattice.
Predicted Lattice Architecture
Based on crystallographic data of analogous sodium triazolates (e.g., sodium 3-nitro-1,2,4-triazol-5-olate), the packing is dominated by electrostatic interactions and stacking .
Feature
Description
Structural Consequence
Anion Planarity
The triazole ring is planar.
Facilitates stacking interactions (approx. 3.3–3.5 Å distance) between layers.
Na+ Bridging
Na+ ions bridge N and S atoms.
Forms infinite inorganic-organic chains running along the crystallographic axes.
Hydrogen Bonding
Presence of lattice water.
Connects the anionic layers; dehydration often leads to loss of crystallinity or phase change.
Part 3: Experimental Protocols
This section details the synthesis and characterization workflow. These protocols are designed to be self-validating: the result of one step confirms the success of the previous one.
Synthesis of Sodium 1H-1,2,3-triazole-4-thiolate
Objective: Isolate the pure salt form free from neutral starting material.
Dissolution: Dissolve 10 mmol of 1H-1,2,3-triazole-4-thiol in 20 mL of absolute ethanol.
Neutralization: Add 10 mmol of Sodium Ethoxide (NaOEt) solution (21% wt in ethanol) dropwise under stirring at 0°C.
Note: Use NaOEt instead of NaOH to avoid introducing water if the anhydrous form is desired.
Precipitation: The sodium salt typically precipitates immediately as a white solid.
Purification: Filter the precipitate and wash with cold diethyl ether (3 x 10 mL) to remove unreacted thiol.
Drying: Dry under high vacuum (0.1 mbar) at 40°C for 6 hours.
Crystallization for XRD
To obtain single crystals suitable for X-ray Diffraction (XRD):
Method: Vapor Diffusion.
Solvent: Dissolve the sodium salt in a minimum amount of Methanol (good solubility).
Anti-solvent: Diethyl Ether or Acetone (poor solubility).
Procedure: Place the methanol solution in a small inner vial. Place this vial inside a larger jar containing the anti-solvent. Seal tightly. Allow to stand undisturbed for 3-7 days.
Part 4: Characterization & Validation
Researchers must validate the structure using a multi-modal approach. The disappearance of the S-H stretch and the shift in ring protons are the primary indicators of salt formation.
Spectroscopic Markers (Data Table)
Technique
Parameter
Neutral Thiol/Thione
Sodium Salt (Target)
Validation Logic
FT-IR
Weak band ~2550 cm⁻¹
Absent
Confirms deprotonation of Sulfur.
FT-IR
~1580 cm⁻¹
Shifted to ~1560 cm⁻¹
Indicates resonance delocalization.
¹H NMR
Broad singlet ~12-13 ppm
Absent
Confirms loss of acidic proton.
¹H NMR
Singlet ~8.0 ppm
Shifted Upfield (~7.6 ppm)
Increased electron density on the ring.
XRD
Packing
H-bonded dimers
Ionic Network
Confirms lattice energy dominance.
Analytical Workflow Diagram
The following Graphviz diagram outlines the decision tree for validating the synthesized crystal structure.
Figure 2: Validation workflow. The salt should be insoluble in non-polar solvents (CDCl₃) and lack the S-H vibrational band.
Part 5: Applications in Drug Development
Understanding the crystal structure of the sodium salt is vital for pharmaceutical formulation.
Solubility Enhancement: The sodium salt increases aqueous solubility by orders of magnitude compared to the neutral thiol, essential for parenteral drug delivery formulations.
Bioisosterism: The 1,2,3-triazole-4-thiolate anion mimics the carboxylate anion (
) but with different metabolic stability and hydrogen bond acceptor capabilities.
Metal Scavenging: In metallo-enzyme inhibition studies, the specific geometry of the N-S chelate (determined by the crystal structure) predicts potency against targets like metallo-beta-lactamases.
References
PubChem. (n.d.). 1H-1,2,3-Triazole-4-thiol, disodium salt. National Library of Medicine. Retrieved from [Link]
Bretherick's Handbook of Reactive Chemical Hazards. (2015). 1,2,3-Triazole-4-thiol (4-Mercaptotriazole). Elsevier.
Zhang, Y., et al. (2008). Anion-Induced Coordination Versatility of 1H-1,2,4-Triazole-3-thiol (HtrzSH) Affording a New Hybrid System of Cadmium(II) Polymers. Crystal Growth & Design. Retrieved from [Link]
Secherland, P., et al. (2023). Improved Synthesis and Coordination Behavior of 1H-1,2,3-Triazole-4,5-dithiolates. MDPI Molecules. Retrieved from [Link]
Klapötke, T. M., et al. (2009). Crystal structure of sodium 3-nitro-1,2,4-triazol-5-olate. ResearchGate. Retrieved from [Link]
Foundational
"thermal stability of 1H-1,2,3-triazole-4-thiol, disodium salt"
The Thermal Dynamics of 1H-1,2,3-Triazole-4-Thiol and Its Disodium Salt: A Mechanistic Guide to Stability and Safe Handling Executive Overview 1H-1,2,3-triazole-4-thiol is a highly versatile heterocyclic intermediate, he...
Author: BenchChem Technical Support Team. Date: March 2026
The Thermal Dynamics of 1H-1,2,3-Triazole-4-Thiol and Its Disodium Salt: A Mechanistic Guide to Stability and Safe Handling
Executive Overview
1H-1,2,3-triazole-4-thiol is a highly versatile heterocyclic intermediate, heavily utilized in the synthesis of oxazolidinone antibiotics, PDE10a inhibitors, and advanced photographic dye-release systems 1[1]. However, scaling its application in drug development is frequently bottlenecked by the severe thermal instability of its free thiol form (CAS 6440-06-8), which poses a documented explosive hazard2[2].
As a Senior Application Scientist, I approach this not merely as a handling issue, but as a structural chemistry challenge. By converting the free heterocycle into its disodium salt (CAS 94158-07-3) 3[3], we fundamentally alter the electronic distribution of the molecule, neutralizing the explosive risk and enabling robust, high-temperature processing. This whitepaper deconstructs the causality behind this thermal stabilization and provides self-validating analytical protocols for your workflows.
Mechanistic Causality: Thione-Thiol Tautomerism and Catalytic Vulnerability
The root cause of the free 1H-1,2,3-triazole-4-thiol's instability lies in its solid-state tautomerism. While drawn as a thiol, infrared (IR) spectroscopy reveals a complete absence of the characteristic S-H stretching band (typically found at 2540–2510 cm⁻¹) in the solid state, confirming that the molecule predominantly exists as the energetically strained thione tautomer4[4].
This thione form is highly susceptible to thermal degradation. More critically, the presence of transition metals—specifically iron or iron salts—acts as a potent catalyst, drastically lowering the activation energy for degradation and triggering a runaway exothermic decomposition (explosion) even at low temperatures 5[5].
The Disodium Salt Solution:
By treating the free compound with a strong base (e.g., NaOH), the molecule is deprotonated. This forces the structure out of the thione form and locks it into a resonance-stabilized thiolate anion6[6]. The disodium salt (where both the thiol and the triazole ring nitrogen are deprotonated) exhibits immense thermal resilience because the delocalized electron cloud resists the localized bond cleavage required to initiate exothermic decomposition.
Fig 1: Tautomerization-induced degradation vs. base-catalyzed stabilization of the triazole-thiol.
Quantitative Data: Thermal Stability Profiles
To guide your formulation and storage parameters, the thermal behaviors of the compound states are summarized below. The transition from free acid to disodium salt eliminates the explosive risk and expands the operational temperature window.
To ensure absolute safety during drug development scale-up, you must validate the thermal stability of your synthesized or procured disodium salt batches. Standard TGA/DSC (Thermogravimetric Analysis / Differential Scanning Calorimetry) is insufficient if it ignores the specific catalytic vulnerabilities of this chemical class.
The following protocol is designed as a self-validating system : it incorporates an intentional iron-spiking control. If your batch is incompletely converted to the disodium salt (leaving residual free thione), the iron-spiked sample will exhibit a severely depressed exothermic onset temperature, immediately flagging batch failure.
Step-by-Step Methodology:
Step 1: Crucible Selection & Preparation
Causality: Do not use standard aluminum or stainless-steel crucibles. The free triazole-thiol is highly reactive to transition metals, which artificially lower the decomposition threshold 2[2].
Action: Utilize inert Alumina (Al₂O₃) crucibles. Bake crucibles at 600°C for 2 hours prior to use to remove any organic or metallic trace contaminants.
Step 2: Sample Preparation & The Iron-Spiking Control
Control A (Baseline): Weigh 3.0 ± 0.1 mg of the 1H-1,2,3-triazole-4-thiol, disodium salt into an alumina crucible.
Control B (Self-Validation Spike): Weigh 3.0 ± 0.1 mg of the same batch, but mechanically mix it with 50 ppm of Iron(III) oxide (Fe₂O₃) powder.
Causality: A pure, fully deprotonated disodium salt will resist iron-catalyzed degradation. If Control B shows an exothermic peak below 150°C, your batch contains dangerous levels of the free thione tautomer.
Step 3: Thermal Ramping Parameters
Purge the TGA/DSC furnace with ultra-high purity Nitrogen (N₂) at a flow rate of 50 mL/min to prevent oxidative artifacts.
Equilibrate at 25°C for 5 minutes.
Apply a heating ramp of 10°C/min from 25°C to 400°C.
Safety Note: Ensure the instrument's exhaust is properly vented, as the decomposition of any residual free thiol can rapidly evolve nitrogen and sulfurous gases.
Step 4: Data Interpretation
A successful, stable disodium salt batch will show a flat DSC baseline (endothermic melting may occur depending on hydration state) with no sharp exothermic peaks below 250°C. Mass loss (TGA) prior to 200°C should strictly correspond to dehydration (if the salt is a hydrate), not structural decomposition.
References
PubChem - 1h-1,2,3-triazole-4-thiol, disodium salt
Bretherick's Handbook of Reactive Chemical Hazards - Zhejiang Huaan
Bretherick's Handbook of Reactive Chemical Hazards (Sodium Salt Note) - Zhejiang Huaan
Five-membered Heterocyclic Thiones. Part IV. - CDN Science Pub
Five-membered Heterocyclic Thiones. Part IV.
Oxazolidinone derivatives, processes for their preparation...
Electrochemical Properties of 1,2,3-Triazole-4-Thiolates: A Comprehensive Guide to Synthesis, Redox Behavior, and Surface Coordination
Executive Summary & Molecular Paradigm The 1,2,3-triazole-4-thiolate scaffold represents a highly privileged structural motif at the intersection of synthetic organic chemistry and electrochemistry. The molecule is defin...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Molecular Paradigm
The 1,2,3-triazole-4-thiolate scaffold represents a highly privileged structural motif at the intersection of synthetic organic chemistry and electrochemistry. The molecule is defined by a dualistic nature: the 1,2,3-triazole ring provides exceptional thermodynamic stability, aromaticity, and resistance to metabolic or hydrolytic degradation [1], while the 4-thiolate moiety serves as a highly reactive, redox-sensitive nucleophile and a potent metal-coordinating ligand.
In drug development, this scaffold acts as a redox-active pharmacophore capable of modulating oxidative stress pathways. In materials science, it serves as a robust anchor for Self-Assembled Monolayers (SAMs) on gold electrodes, where the triazole ring acts as an electronic bridge facilitating rapid interfacial electron transfer [2]. This whitepaper deconstructs the electrochemical properties of 1,2,3-triazole-4-thiolates, providing field-proven methodologies for their synthesis, characterization, and application.
Electronic Coupling and Redox Behavior
The electrochemical behavior of 1,2,3-triazole-4-thiolates is fundamentally dictated by the electronic communication between the electron-rich thiolate anion (
) and the -system of the triazole ring.
The Thiolate/Disulfide Redox Couple
The primary electrochemical event for these molecules in solution is the oxidation of the thiolate to form a symmetric disulfide:
The 1,2,3-triazole ring exerts a mild electron-withdrawing inductive effect combined with a resonance-donating effect. Depending on the substituents at the N1 and C5 positions, the oxidation potential (
) of the 4-thiolate can be finely tuned. Compared to aliphatic thiolates, triazole-4-thiolates typically exhibit a positive shift in oxidation potential, rendering them slightly more stable against auto-oxidation in ambient air.
Interfacial Electron Transfer (SAMs)
When immobilized on gold electrodes, the triazole ring serves as a highly efficient tunneling bridge. Studies utilizing Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to "click" redox probes onto azide-terminated SAMs demonstrate that the 1,2,3-triazole linkage provides electronic coupling comparable to conjugated esters, supporting electron transfer rates (
) exceeding [2][3].
Interfacial electron transfer pathway through a 1,2,3-triazole-4-thiolate self-assembled monolayer.
Quantitative Data: Electrochemical Parameters
To facilitate experimental design, the following table summarizes the benchmark electrochemical parameters of 1,2,3-triazole-4-thiolates compared to standard aliphatic and aromatic thiolates.
Compound Class
Peak Oxidation Potential ( vs Ag/AgCl)
Electron Transfer Rate () in SAMs
Reductive Desorption Potential (vs Ag/AgCl)
Aliphatic Thiolates
+0.75 V to +0.85 V
-0.80 V to -0.95 V
Simple Aryl Thiolates
+0.50 V to +0.60 V
-0.90 V to -1.05 V
1,2,3-Triazole-4-Thiolates
+0.65 V to +0.70 V
-0.95 V to -1.10 V
Note:
values are highly dependent on solvent dielectric and pH. Data represents standard physiological conditions (pH 7.4, 0.1 M PBS).
Field-Proven Experimental Protocols
As an application scientist, I frequently observe that the primary failure mode in thiolate electrochemistry is premature oxidation or electrode fouling. The following protocols are designed as self-validating systems , ensuring that every step contains an internal control to verify causality and data integrity.
Protocol 1: Electrocatalytic Synthesis (e-CLICK) of Triazole-Thiolates
Causality & Rationale: Traditional CuAAC relies on sodium ascorbate as a reducing agent to generate the active Cu(I) catalyst. However, ascorbate can interfere with the redox state of the target thiolate, leading to unwanted disulfide dimerization. The "e-CLICK" method eliminates chemical reductants by using a potentiostat to precisely generate Cu(I) at the cathode [4].
Step-by-Step Workflow:
Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate (
precatalyst (5 mol%), and 2,2′-bipyridine ligand (10 mol%).
Electrolysis: Insert a graphite anode and a stainless-steel cathode. Apply a constant potential of -0.25 V (vs Ag/AgCl) . Validation: Monitor the current decay; a plateau indicates the steady-state generation of the Cu(I) active species.
Isolation: Once TLC indicates complete consumption of the alkyne, terminate the electrolysis, evaporate the solvent, and purify via flash chromatography.
Electrochemical generation of Cu(I) for the e-CLICK synthesis of 1,2,3-triazole-4-thiolates.
Causality & Rationale: Thiolate oxidation often results in radical intermediates that polymerize onto the electrode, causing signal attenuation (fouling). This protocol uses a Randles-Sevcik validation step to ensure the signal remains diffusion-controlled rather than surface-confined.
Step-by-Step Workflow:
Electrode Preparation: Polish a Glassy Carbon Electrode (GCE) using 0.3 µm and 0.05 µm alumina slurry on a microcloth. Sonicate in Milli-Q water for 3 minutes to remove embedded particulates.
Solution Setup: Prepare a 1.0 mM solution of the 1,2,3-triazole-4-thiolate in 0.1 M Phosphate Buffered Saline (PBS, pH 7.4). Purge with high-purity
for 10 minutes to remove dissolved oxygen.
Voltammetric Scanning: Perform CV from -0.2 V to +1.2 V (vs Ag/AgCl) using a Pt wire counter electrode.
Self-Validation (Randles-Sevcik): Run scans at varying rates (
= 10, 20, 50, 100, 200 mV/s). Plot the anodic peak current () against the square root of the scan rate ().
Pass Criteria: A strictly linear relationship (
) confirms a freely diffusing species. A non-linear plot indicates electrode fouling, necessitating re-polishing.
Protocol 3: Fabrication and Validation of Triazole-Thiolate SAMs
Causality & Rationale: Adventitious carbon on gold surfaces severely depresses the fractional coverage (
) of the SAM. Furthermore, without quantifying the surface coverage, any subsequent biosensing data is unreliable. We utilize alkaline reductive desorption as a self-validating quantification metric.
Step-by-Step Workflow:
Gold Cleaning: Immerse the Au electrode in Piranha solution (3:1
:) for 5 minutes. (Warning: Highly reactive. Handle with extreme care). Rinse thoroughly, then cycle electrochemically in 0.5 M between 0.0 V and +1.5 V until the characteristic gold oxide reduction peak at +0.9 V is sharp and reproducible.
SAM Assembly: Incubate the clean Au electrode in a 1.0 mM ethanolic solution of the 1,2,3-triazole-4-thiolate for 24 hours in the dark.
Validation (Reductive Desorption): Transfer the modified electrode to a deaerated 0.1 M KOH solution. Scan cathodically from 0.0 V to -1.4 V.
Pass Criteria: A sharp desorption peak around -1.0 V corresponds to the cleavage of the Au-S bond. Integrate the area under this peak to calculate the surface coverage (
), which should theoretically approach for a densely packed monolayer.
Applications in Drug Development and Biosensing
Redox-Active Pharmacophores:
In medicinal chemistry, the 1,2,3-triazole-4-thiolate acts as a bioisostere for amides and esters, but with added redox capabilities. The thiolate moiety can act as a sacrificial antioxidant, scavenging reactive oxygen species (ROS) in cellular environments by forming the stable triazole-disulfide, which is highly resistant to further oxidative degradation [1].
Electrochemical Biosensors:
Because the triazole ring can be synthesized via "click" chemistry directly on a surface [3], it is the premier linkage for attaching aptamers, antibodies, or redox reporters (like ferrocene) to gold electrodes. The high electron transfer rate (
) supported by the triazole's -system ensures high signal-to-noise ratios in impedance-based or amperometric biosensors.
References
Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds
Longdom Publishing / Journal of Organic Chemistry
URL: [Link]
Rate of Interfacial Electron Transfer through the 1,2,3-Triazole Linkage
National Center for Biotechnology Information (PMC)
URL:[Link]
Triazole Cycloaddition as a General Route for Functionalization of Au Nanoparticles
ACS Chemistry of Materials
URL:[Link]
An Electrochemical Route to Novel N‐benzoyl‐1,2,3‐triazoles
ResearchGate
URL:[Link]
Protocols & Analytical Methods
Method
Application and Protocol Guide: Investigating the Role of 1H-1,2,3-triazole-4-thiol, Disodium Salt in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Abstract This document provides a detailed examination of 1H-1,2,3-triazole-4-thiol, disodium salt within the context of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." Contrar...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a detailed examination of 1H-1,2,3-triazole-4-thiol, disodium salt within the context of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry." Contrary to a straightforward application as a catalytic ligand, this guide adopts an investigative approach based on current scientific literature. It has been reported that thiol-containing compounds can act as potent inhibitors or lead to significant side reactions under typical CuAAC conditions.[1][2][3] Therefore, this document will not present this compound as a recommended catalytic enhancer but will instead provide researchers with the foundational knowledge and experimental framework to explore its effects on CuAAC reactions. We will delve into the established principles of CuAAC, the properties of 1H-1,2,3-triazole-4-thiol, disodium salt, and present a detailed protocol to systematically investigate its influence on reaction outcomes, including potential side-product formation. This guide is intended for researchers, chemists, and drug development professionals interested in the nuances of click chemistry and the exploration of novel reagents.
Introduction to Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a premier example of a "click chemistry" reaction, a class of reactions known for their reliability, high yields, and tolerance of a wide range of functional groups.[4][5] First reported independently by the groups of Meldal and Sharpless, this reaction involves the 1,3-dipolar cycloaddition between a terminal alkyne and an azide to exclusively form a 1,4-disubstituted 1,2,3-triazole.[1][6] This transformation is widely employed in bioconjugation, drug discovery, materials science, and diagnostics due to its efficiency and bioorthogonality.[4][5]
The catalytic cycle of CuAAC is dependent on the presence of a copper(I) catalyst. However, Cu(I) is thermodynamically unstable and prone to oxidation to the catalytically inactive Cu(II) state, particularly in the presence of dissolved oxygen.[7][8][9] To mitigate this, the active Cu(I) species is often generated in situ from a Cu(II) salt, such as copper(II) sulfate (CuSO₄), and a reducing agent, most commonly sodium ascorbate.[7][9][10]
Furthermore, to enhance the stability of the Cu(I) catalyst and prevent its oxidation, chelating ligands are frequently employed.[8][9] Ligands such as Tris(benzyltriazolylmethyl)amine (TBTA) and its water-soluble analog Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) have proven to be highly effective in protecting the copper(I) center, thereby increasing reaction rates and yields.[7][9][10]
The Compound of Interest: 1H-1,2,3-triazole-4-thiol, Disodium Salt
1H-1,2,3-triazole-4-thiol, and its corresponding disodium salt, are heterocyclic compounds containing a triazole ring functionalized with a thiol group. The disodium salt form enhances its solubility in aqueous media.
While the triazole moiety is a product of the CuAAC reaction itself, the presence of a thiol group introduces a significant consideration.
The Thiol Conundrum in CuAAC: Ligand, Poison, or Side-Reactant?
The introduction of a thiol-containing compound into a CuAAC reaction mixture presents several potential outcomes that deviate from the intended catalytic enhancement.
Catalyst Poisoning: It has been noted in the literature that thiols can be potent poisons for the CuAAC reaction, particularly in aqueous environments.[1] This is likely due to the strong coordination of the soft thiol group to the soft Cu(I) center, potentially leading to the formation of stable, catalytically inactive copper-thiolate complexes.
Thiotriazole Formation: Recent studies have uncovered a significant Cu-catalyzed azide-alkyne-thiol reaction that results in the formation of thiotriazoles as a major byproduct under widely used bioorthogonal protein labeling conditions.[2][3] This side reaction can lead to false positives in chemical proteomics and other bioconjugation applications.[2][3]
Given these findings, it is crucial to approach the use of 1H-1,2,3-triazole-4-thiol, disodium salt in CuAAC with a research-oriented mindset rather than as a routine protocol. The following sections provide a framework for such an investigation.
Experimental Protocol: Investigating the Effect of 1H-1,2,3-triazole-4-thiol, Disodium Salt on a Model CuAAC Reaction
This protocol is designed to systematically evaluate the impact of 1H-1,2,3-triazole-4-thiol, disodium salt on a model CuAAC reaction. It is essential to run parallel control reactions to accurately interpret the results.
Materials and Reagents
Azide: Benzyl azide (or other suitable azide)
Alkyne: Phenylacetylene (or other suitable terminal alkyne)
Azide Stock Solution (100 mM): Prepare in the chosen co-solvent (e.g., DMSO).
Alkyne Stock Solution (100 mM): Prepare in the chosen co-solvent (e.g., DMSO).
Copper(II) Sulfate Stock Solution (20 mM): Dissolve 5.0 mg of CuSO₄·5H₂O in 1 mL of deionized water.[12]
Sodium Ascorbate Stock Solution (300 mM): Dissolve 59.4 mg of sodium ascorbate in 1 mL of deionized water. This solution should be prepared fresh before each use. [12]
1H-1,2,3-triazole-4-thiol, Disodium Salt Stock Solution (100 mM): Prepare in deionized water.
THPTA Stock Solution (100 mM, for control): Dissolve 43.4 mg of THPTA in 1 mL of deionized water.[12]
Experimental Workflow Diagram
Caption: Experimental workflow for investigating the effect of 1H-1,2,3-triazole-4-thiol, disodium salt on CuAAC reactions.
Reaction Procedure
Set up the following reactions in parallel to ensure a valid comparison:
Reaction A (Control): No additive.
Reaction B (Test): With 1H-1,2,3-triazole-4-thiol, disodium salt.
Reaction C (Positive Control - Optional): With THPTA.
For a typical 200 µL reaction volume:
To a reaction vial, add:
10 µL of Azide stock solution (100 mM, final concentration 5 mM)
10 µL of Alkyne stock solution (100 mM, final concentration 5 mM)
Appropriate volume of solvent (e.g., 140 µL of a 1:1 water:DMSO mixture).
For Reaction B: Add 10 µL of the 1H-1,2,3-triazole-4-thiol, disodium salt stock solution (100 mM, final concentration 5 mM). Adjust the initial solvent volume accordingly.
For Reaction C: Add 10 µL of the THPTA stock solution (100 mM, final concentration 5 mM). Adjust the initial solvent volume accordingly.
Add 10 µL of the CuSO₄ stock solution (20 mM, final concentration 1 mM).
Initiate the reaction by adding 20 µL of the freshly prepared sodium ascorbate stock solution (300 mM, final concentration 30 mM).
Stir the reaction mixture at room temperature.
Monitor the reaction progress at regular intervals (e.g., 15 min, 1 hr, 4 hr, 24 hr) by TLC or LC-MS.
Analysis and Interpretation
Reaction Rate: Compare the rate of disappearance of the starting materials and the formation of the 1,2,3-triazole product in all three reactions. A significantly slower rate in Reaction B compared to Reaction A would suggest catalyst inhibition.
Product Yield: After the reaction has gone to completion (or after a set time point), compare the final yield of the desired triazole product. A lower yield in Reaction B would also indicate a negative effect.
Side Product Formation: Carefully analyze the LC-MS data for the appearance of new peaks in Reaction B. Specifically, look for a mass corresponding to the thiotriazole adduct (Mass of Alkyne + Mass of Azide + Mass of Thiol - H₂).
Proposed Mechanism: The Potential for Thiotriazole Formation
The formation of a thiotriazole side product likely proceeds through a distinct mechanistic pathway from the canonical CuAAC. While the exact mechanism is still under investigation, it is hypothesized that a copper-triazole intermediate, formed during the CuAAC catalytic cycle, may be susceptible to nucleophilic attack by the thiol.
Caption: Proposed reaction pathways in the presence of a thiol, showing both the desired CuAAC cycle and a potential side-reaction.
Troubleshooting and Considerations
Observation
Potential Cause
Suggested Action
Reaction fails to proceed or is very slow in the presence of the thiol salt
Catalyst poisoning by the thiol.
This is a likely outcome. Record the degree of inhibition. Consider using a higher catalyst loading, although this may not overcome strong inhibition.
Multiple new spots/peaks appear on TLC/LC-MS
Formation of thiotriazole and other side products.
Characterize the new peaks by mass spectrometry. Compare the mass to the expected thiotriazole adduct.
Inconsistent results
Oxygen contamination leading to Cu(I) oxidation.
Ensure all aqueous solutions are prepared with deionized, degassed water. Consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).
Safety and Handling
Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat, when handling chemicals.[13][14][15]
Handle all chemicals in a well-ventilated area or a chemical fume hood.[13][15]
Benzyl azide is a potentially explosive compound and should be handled with care. Avoid heating and physical shock.
Consult the Safety Data Sheet (SDS) for each reagent before use.[13][14][16]
Dispose of all chemical waste in accordance with local regulations.
Conclusion
The use of 1H-1,2,3-triazole-4-thiol, disodium salt in CuAAC reactions is not a straightforward protocol for enhancing catalytic efficiency. Based on existing literature, the presence of a thiol group is more likely to be detrimental, either through catalyst poisoning or by promoting the formation of undesired thiotriazole side products.[1][2][3] The experimental design presented in this guide provides a systematic approach for researchers to investigate these potential effects. A thorough analysis of reaction rates, yields, and the formation of any byproducts is essential to characterize the role of this compound in the complex landscape of click chemistry. This investigative approach underscores the importance of understanding potential side reactions when developing new chemical methodologies, particularly for applications in sensitive fields like bioconjugation and drug development.
References
BroadPharm. (2022, January 18). Protocol for Azide-Alkyne Click Chemistry.
Vector Labs.
Benchchem. Technical Support Center: Cu(I)
Fokin, V. V., & Sharpless, K. B. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC.
Benchchem. Application Notes and Protocols for Copper-Catalyzed Click Chemistry with Propargyl-PEG4-thiol.
Jena Bioscience. Auxiliary Cu(I) Click Reagents.
Manetto, A., Warncke, S., & Frischmuth, T. (2010). The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Report, 22(12).
ECHEMI.
American Chemical Society. (2024, January 12). Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies.
Watson International.
Sigma-Aldrich. (2025, November 6).
ResearchGate. (2024, January 12). (PDF) Cu-Catalyzed Azide-Alkyne-Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies.
PMC. (2024, January 12). Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies.
Apollo Scientific. 1H-1,2,3-Triazole.
Jena Bioscience. (2011, December 15). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". Current Protocols in Chemical Biology.
Labinsights. (2024, October 22). A Comprehensive Guide to Click Chemistry Reaction.
Chegg.com. (2020, March 24). Solved catalyzed azide-alkyne cycloaddition (CuAAC, also | Chegg.com.
MDPI. (2014, February 19). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class.
Jordan Journal of Chemistry (JJC). Synthesis of some 1,2,4-Triazolyl-1,2,3-Triazole Derivatives: (1,3-Dipolar Cycloaddition Reaction).
PubChem. 1H-1,2,3-Triazole-4-thiol.
Fisher Scientific.
Chemsrc. (2025, August 27).
baseclick GmbH. Protocols.
(2024, May 6). Synthesis methods of 1,2,4-triazole-3-thiones: review.
Wikipedia. 1,2,3-Triazole.
PMC. (2022, February 11). Copper-Catalyzed Azide–Alkyne Cycloaddition of Hydrazoic Acid Formed In Situ from Sodium Azide Affords 4-Monosubstituted-1,2,3-Triazoles.
Organic Chemistry Portal. Synthesis of 1,2,3-Triazoles.
Application Note: 1H-1,2,3-Triazole-4-Thiol, Disodium Salt as a High-Efficiency Corrosion Inhibitor for Copper
Executive Summary This technical guide details the application, mechanism, and validation protocols for 1H-1,2,3-triazole-4-thiol, disodium salt (CAS: 94158-07-3 / 59032-27-8) as a corrosion inhibitor for copper and its...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide details the application, mechanism, and validation protocols for 1H-1,2,3-triazole-4-thiol, disodium salt (CAS: 94158-07-3 / 59032-27-8) as a corrosion inhibitor for copper and its alloys. Unlike standard benzotriazole (BTA) inhibitors, this compound leverages a dual-anchoring mechanism via sulfur (thiolate) and nitrogen (triazole) moieties, offering superior film stability in aggressive aqueous chloride and acidic environments.
The disodium salt form provides enhanced water solubility compared to the neutral thiol, making it ideal for direct dosing in aqueous cooling systems, industrial cleaning formulations, and chemical mechanical planarization (CMP) slurries.
Mechanistic Principles
Dual-Anchoring Adsorption
The inhibition efficiency of 1H-1,2,3-triazole-4-thiol relies on the chemisorption of the organic anion onto the positively charged copper surface. The molecule acts as a mixed-type inhibitor (anodic and cathodic) but predominantly retards the anodic dissolution of copper (
).
Thiol Group (-S⁻): Forms a strong covalent coordinate bond with Cu surface atoms (
), superior to the bond of BTA.
Triazole Ring (-N=N-): Provides secondary anchoring via lone pair electrons on nitrogen and
-electron interaction from the aromatic ring, creating a dense, hydrophobic barrier that blocks chloride ion () attack.
Thermodynamic Model
The adsorption follows the Langmuir Adsorption Isotherm , indicating the formation of a monolayer. The high negative value of the Gibbs free energy of adsorption (
) confirms spontaneous chemisorption .
Mechanism Visualization
Figure 1: Step-wise mechanism of corrosion inhibition from solution dissociation to protective film formation.
Experimental Protocols
Materials & Reagent Preparation
Target Concentration: 1.0 mM to 10.0 mM (optimization required based on salinity/acidity).
Stock Solution (100 mM):
Weigh 2.46 g of 1H-1,2,3-triazole-4-thiol, disodium salt (MW
246.2 g/mol ).
Dissolve in 100 mL of deionized water (Type 1, 18.2 MΩ·cm).
Note: The salt is highly soluble; no heating is required. Ensure pH is neutral (adjust with dilute
only if testing in acidic media requires pre-equilibration).
Instrument: Potentiostat/Galvanostat with FRA module.
Cell: Three-electrode glass cell.
Working Electrode (WE): Prepared Copper (
exposed area).
Counter Electrode (CE): Platinum mesh or Graphite rod.
Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl.
Procedure:
OCP Stabilization: Immerse WE in electrolyte (e.g., 3.5% NaCl) containing the inhibitor. Monitor Open Circuit Potential (OCP) for 30–60 minutes until stable (
Immerse in test solution (with and without inhibitor) for 72 to 168 hours at controlled temperature (e.g., 25°C or 50°C).
Remove, clean chemically (using 10%
for 30s to remove oxides), rinse, dry, and re-weigh ().
Calculate Corrosion Rate (CR) in mm/year.
Data Interpretation & Expected Results
Electrochemical Parameters
The following table summarizes typical expected trends when comparing the blank (uninhibited) solution to one treated with 5.0 mM of the disodium salt.
Significant reduction indicates blocked active sites.
Charge Transfer Res.
1.2
28.5
Higher resistance = denser protective film.
Inhibition Efficiency
N/A
~94.8%
High efficiency characteristic of thiol-azoles.
Workflow Visualization
Figure 2: Integrated experimental workflow for validating corrosion inhibition efficiency.
References
PubChem. (n.d.). 1H-1,2,3-triazole-4-thiol, disodium salt (CID 44151864).[2] National Center for Biotechnology Information. Retrieved October 26, 2023, from [Link]
Kuznetsov, Y. I. (2023).[3] Inhibition of corrosion of copper and copper alloys by 1H-1,2,4-triazole and its derivatives. ResearchGate. Retrieved October 26, 2023, from [Link]
Stiriba, S. E. (2022).[4] Corrosion Inhibition of Metal Surfaces Mediated by 1,2,3-Triazoles. Encyclopedia.pub.[4] Retrieved October 26, 2023, from [Link]
Finšgar, M., & Milošev, I. (2010). Inhibition of copper corrosion by 1,2,3-benzotriazole: A review. Corrosion Science. (Contextual grounding for azole mechanisms).
ASTM International. (2021). ASTM G31-21 Standard Guide for Laboratory Immersion Corrosion Testing of Metals. (Standard Protocol Reference).
Application Notes & Protocols: Synthesis of Metal Complexes with 1H-1,2,3-Triazole-4-thiolate
Foreword for the Modern Researcher The intersection of heterocyclic chemistry and organometallic synthesis continues to yield novel molecules with profound potential. Among these, the 1H-1,2,3-triazole-4-thiolate scaffol...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword for the Modern Researcher
The intersection of heterocyclic chemistry and organometallic synthesis continues to yield novel molecules with profound potential. Among these, the 1H-1,2,3-triazole-4-thiolate scaffold stands out as a uniquely versatile ligand. Its structure, born from the robust and efficient "click" chemistry, presents a fascinating array of coordination possibilities through its soft thiol donor and multiple hard nitrogen sites.[1] This dual-donor character allows it to form stable complexes with a wide range of transition metals, leading to applications in fields as diverse as medicinal chemistry, materials science, and catalysis.[2][3]
This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to provide a deeper understanding of the underlying principles. We will explore the causality behind experimental choices, from ligand synthesis to the targeted formation of metal complexes, and detail the critical characterization techniques that validate each step. The protocols herein are presented as self-validating systems, designed to ensure reproducibility and success in the laboratory.
Part 1: The Ligand - Synthesis of 1H-1,2,3-Triazole-4-thiol and Its Precursors
The most reliable and high-yielding route to the 1,2,3-triazole core is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of click chemistry.[4] The strategy involves synthesizing a protected thiol-alkyne and reacting it with a suitable organic azide, followed by deprotection to yield the free thiol ligand, which is then used for complexation.
Workflow for Ligand and Complex Synthesis
Caption: General workflow for the synthesis of metal-triazole-thiolate complexes.
Protocol 1.1: Synthesis of S-Protected 1-(Substituted)-1H-1,2,3-triazole-4-thiol
This protocol details the CuAAC reaction. The choice of the 'R' group on the azide (R-N₃) allows for fine-tuning the electronic properties and solubility of the final complex. Benzyl protection of the thiol is common due to its stability and amenability to reductive cleavage.[5]
Materials:
3-(Benzylthio)prop-1-yne (or other S-protected alkyne)
Substituted organic azide (e.g., Benzyl azide)
Copper(I) Iodide (CuI) or Copper(II) Sulfate Pentahydrate with a reducing agent (e.g., sodium ascorbate)
Solvent: Tetrahydrofuran (THF)/Water or Dichloromethane (CH₂Cl₂)
Base (optional, e.g., N,N-Diisopropylethylamine - DIPEA)
Procedure:
In a round-bottom flask, dissolve the S-protected alkyne (1.0 eq) and the organic azide (1.0 eq) in the chosen solvent system.
Add the copper catalyst. If using CuSO₄·5H₂O, add sodium ascorbate (0.1-0.2 eq). If using CuI (0.05-0.1 eq), it can be added directly.
Stir the reaction mixture vigorously at room temperature. The reaction is often exothermic. Monitor progress by Thin Layer Chromatography (TLC). Reactions are typically complete within 2-12 hours.
Upon completion, dilute the reaction mixture with ethyl acetate and wash with a saturated aqueous solution of NH₄Cl to remove the copper catalyst.
Wash with brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to yield the pure S-protected triazole.
Expert Insight: The CuAAC reaction is remarkably robust, but its efficiency can be hampered by impurities. Using freshly prepared or purified reagents is critical. The choice between CuI and a CuSO₄/ascorbate system often depends on the solubility of the reagents; the latter is excellent for aqueous solvent systems.
Part 2: The Art of Complexation - Coordination Principles and Protocols
The deprotonated 1H-1,2,3-triazole-4-thiolate, which we will denote as 'tazdt' for simplicity, is a versatile ligand capable of multiple coordination modes. The specific mode is influenced by the metal ion, the co-ligands present, and the reaction conditions.
Coordination Versatility of the 'tazdt' Ligand
Caption: Common coordination modes of the 1H-1,2,3-triazole-4-thiolate ligand.
The thiolate sulfur is a soft donor, readily coordinating to soft or borderline metal ions (e.g., Pd²⁺, Pt²⁺, Cu⁺, Cd²⁺, Hg²⁺). The triazole nitrogens are hard donors, capable of coordinating to harder metal ions or acting as secondary binding sites in chelation.[1][6]
Protocol 2.1: Synthesis of a Group 10 Dithiolene Complex: [Ni(dppe)(tazdt)]
This protocol is adapted from established procedures and demonstrates the synthesis of a square planar Ni(II) complex where the 'tazdt' ligand coordinates in a bidentate fashion through its dithiolate unit (in the case of a 4,5-dithiolate) or a single thiolate and a nitrogen.[5] For the 4-thiolate, coordination is typically via the sulfur and an adjacent nitrogen.
Materials:
S-protected triazole ligand (from Protocol 1.1)
Sodium naphthalide solution ( freshly prepared from sodium metal and naphthalene in THF)
Solvents for purification (e.g., CH₂Cl₂, n-pentane)
Procedure:
In-situ Deprotection: In a Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve the S-benzyl protected triazole (1.0 eq) in anhydrous THF.
Cool the solution to -78 °C (dry ice/acetone bath). Slowly add the freshly prepared sodium naphthalide solution dropwise until a persistent dark green color indicates complete deprotection.
Quench the reaction by adding a degassed proton source like methanol, then allow the mixture to warm to room temperature. This generates the free thiol in situ.
Complexation: In a separate Schlenk flask, suspend [Ni(dppe)Cl₂] (1.0 eq) in THF. Add the freshly prepared ligand solution via cannula.
Add triethylamine (2.2 eq) to act as a base, deprotonating the thiol to the thiolate, which facilitates coordination.
Stir the reaction mixture at room temperature for 12-24 hours. A color change is typically observed.
Remove the solvent under vacuum. The crude product can be purified by column chromatography (e.g., with a CH₂Cl₂/MeOH mixture) or by recrystallization from a solvent/anti-solvent system like CH₂Cl₂/n-pentane to obtain crystals suitable for X-ray diffraction.[4]
Safety Precaution: Sodium metal is highly reactive. Sodium naphthalide is pyrophoric. All manipulations involving these reagents must be performed under a strictly inert atmosphere by trained personnel.
Part 3: Validation and Characterization - Knowing Your Complex
Rigorous characterization is non-negotiable for confirming the structure and purity of the synthesized complexes. A combination of spectroscopic and analytical techniques provides a complete picture.
Key Characterization Techniques
Technique
Purpose & Key Observables
¹H & ¹³C NMR
Confirms the ligand structure and its coordination to the metal. Disappearance of the thiol proton (S-H) signal (~13-14 ppm) is a key indicator of deprotonation and coordination.[7] Shifts in the chemical environment of triazole ring protons and carbons upon complexation provide evidence of binding.[4]
FT-IR
Identifies functional groups. The disappearance of the S-H stretching band (typically weak, ~2550-2600 cm⁻¹) confirms coordination. New low-frequency bands (~400-500 cm⁻¹) may appear, corresponding to M-S and M-N vibrations.[8]
UV-Vis Spectroscopy
Provides information on the electronic properties of the complex. Ligand-to-Metal Charge Transfer (LMCT) or Metal-to-Ligand Charge Transfer (MLCT) bands are often observed, which are characteristic of the new metal-ligand bonds.[4]
X-ray Crystallography
Provides unambiguous, definitive proof of the molecular structure, including bond lengths, bond angles, and the precise coordination mode of the ligand.[4][5]
Cyclic Voltammetry (CV)
Investigates the electrochemical properties (redox potentials) of the metal center, which are modulated by the triazole-thiolate ligand.[5]
Elemental Analysis
Confirms the empirical formula and purity of the bulk sample.
Expert Insight: When analyzing NMR spectra, the absence of the SH proton is the most direct evidence of successful thiolate coordination. In FT-IR, while the M-S and M-N bands are weak and can be difficult to assign definitively without theoretical calculations, their appearance in the expected region, coupled with the loss of the SH stretch, builds a strong case for complex formation.
Part 4: Applications in Drug Development and Beyond
The unique structural and electronic features of metal complexes with triazole-thiolate ligands have positioned them as promising candidates for various applications, particularly in medicine.
Antimicrobial and Anticancer Agents: The synergistic combination of a biologically active triazole moiety with a metal center can enhance therapeutic efficacy.[2] These complexes are reported to exhibit potent antibacterial, antifungal, and cytotoxic activities against cancer cell lines.[8][9][10] The mechanism often involves interaction with cellular components like DNA or the generation of reactive oxygen species (ROS).[2]
Catalysis: The defined coordination geometry and tunable electronic properties make these complexes suitable for catalytic applications in organic transformations.
Materials Science: The ability of the ligand to bridge multiple metal centers can be exploited to construct coordination polymers and metal-organic frameworks (MOFs) with interesting luminescent or magnetic properties.[11]
The continued exploration of this ligand class promises to unlock new functionalities and applications, driven by the rational design of both the triazole scaffold and the choice of the coordinated metal ion.
References
Hein, J. E., & Fokin, V. V. (2023). Improved Synthesis and Coordination Behavior of 1H-1,2,3-Triazole-4,5-dithiolates (tazdt2−) with NiII, PdII, PtII and CoIII. Molecules. [Link]
Scheja, S., et al. (2012). Synthesis and coordination behaviour of 1H-1,2,3-triazole-4,5-dithiolates. Dalton Transactions. [Link]
Sumrra, S. H., et al. (2024). Metal-based triazoles as a medical marvel of the modern era: a comprehensive review. RSC Advances. [Link]
Deswal, Y., et al. (2021). Transition metal complexes of triazole-based bioactive ligands: synthesis, spectral characterization, antimicrobial, anticancer and molecular docking studies. Research on Chemical Intermediates. [Link]
Deswal, Y., et al. (2021). Transition metal complexes of triazole-based bioactive ligands: synthesis, spectral characterization, antimicrobial, anticancer and molecular docking studies. Semantic Scholar. [Link]
Parveen, M., & Malla, A. M. (2021). Biological applications of metal-based triazole derivatives. ResearchGate. [Link]
Prasad, R. N., & Kumar, R. (2022). Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II). International Journal of Scientific Research in Science and Technology. [Link]
Abdulameer, J. H., & Alias, M. F. (2022). Heavy Metal Complexes of 1, 2, 3-Triazole derivative: Synthesis, Chara. Baghdad Science Journal. [Link]
Bachay, I. A., et al. (2024). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer. Journal of Medicinal and Chemical Sciences. [Link]
Ozcubukcu, S., & Hecht, S. (2013). 1H-1,2,3-Triazole: From Structure to Function and Catalysis. UQ eSpace - The University of Queensland. [Link]
Majeed, A. H., & Abdullah, B. H. (2016). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. ResearchGate. [Link]
Majeed, A. H., & Abdullah, B. H. (2016). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. ScienceOpen. [Link]
Shoman, M. E., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia. [Link]
Yüksek, H., et al. (2014). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules. [Link]
Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [Link]
Yang, Y., et al. (2008). Anion-Induced Coordination Versatility of 1H-1,2,4-Triazole-3-thiol (HtrzSH) Affording a New Hybrid System of Cadmium(II) Polymers: Synthesis, Structure, and Luminescent Properties. Crystal Growth & Design. [Link]
Li, Y., et al. (2022). Synthesis methods of 1,2,3-/ 1,2,4-triazoles: A review. SciSpace. [Link]
Application Note: Electrochemical Characterization and Utilization of 1H-1,2,3-Triazole-4-Thiol Disodium Salt
Introduction & Chemical Identity 1H-1,2,3-Triazole-4-thiol (TTA) and its disodium salt are critical heterocyclic compounds in surface science and corrosion engineering. Unlike standard thiols (e.g., alkanethiols), TTA po...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Identity
1H-1,2,3-Triazole-4-thiol (TTA) and its disodium salt are critical heterocyclic compounds in surface science and corrosion engineering. Unlike standard thiols (e.g., alkanethiols), TTA possesses a nitrogen-rich aromatic ring that facilitates multi-dentate binding (via Sulfur and Nitrogen) to metal surfaces.
The Disodium Salt form serves as a highly water-soluble precursor. Upon dissolution, it hydrolyzes to release the active thiolate/thione species. Its primary utility lies in its ability to form Self-Assembled Monolayers (SAMs) that inhibit corrosion on copper (Cu) and silver (Ag) or functionalize gold (Au) electrodes for sensing applications.
Chemical Equilibrium & Activation
The disodium salt (
) is a strong electrolyte. In aqueous solution, it establishes an equilibrium dependent on pH. For electrochemical applications, controlling this equilibrium is the "Expertise" factor that determines success.
High pH (>10): Exists as the dianion (
). Highly soluble, but less effective at forming compact films due to electrostatic repulsion between adsorbed anions.
Neutral/Acidic pH (<7): Protonates to the mono-anion (
) or neutral thione form. This is the active inhibiting species that forms dense, protective films via chemisorption.
Application I: Corrosion Inhibition on Copper[1][2]
Objective: Quantify the inhibition efficiency (IE%) of TTA Disodium Salt on Copper in saline environments using Tafel Polarization and Electrochemical Impedance Spectroscopy (EIS).
Mechanism of Action
The TTA molecule adsorbs onto the Cu surface, replacing water and chloride ions. The Sulfur atom forms a covalent Cu-S bond, while the Nitrogen atoms in the triazole ring coordinate with Cu ions, forming a polymeric
complex. This film blocks the anodic dissolution of copper.
Experimental Protocol
A. Reagent Preparation
Stock Solution (10 mM): Dissolve 1H-1,2,3-triazole-4-thiol disodium salt in deionized water (18.2 MΩ·cm).
Note: The natural pH will be alkaline.
Test Electrolyte: 3.5% NaCl (0.6 M) solution.
Working Solution: Aliquot Stock Solution into Test Electrolyte to achieve concentrations of 0.1, 0.5, 1.0, and 5.0 mM.
CRITICAL STEP: Adjust pH of the final solution to 7.0 using dilute HCl. Why? Leaving the solution alkaline (from the salt) will induce copper passivation via oxides (
) rather than the inhibitor, yielding false positives.
B. Electrode Preparation
Working Electrode: Polycrystalline Copper disc (
).
Polishing: Wet grind with SiC paper (400 to 2000 grit), followed by 0.3 µm alumina slurry.
Cleaning: Sonicate in ethanol (5 min) then water (5 min). Dry under
stream.
C. Electrochemical Setup
Cell: Three-electrode glass cell.
Reference: Ag/AgCl (Sat. KCl).
Counter: Platinum wire/mesh.
Deaeration: Purge with
gas for 30 mins prior to measurement to remove dissolved (cathodic reactant).
D. Measurement Sequence
OCP (Open Circuit Potential): Monitor for 1 hour until stable (
).
EIS (Impedance):
Frequency: 100 kHz to 10 mHz.
Amplitude: 10 mV RMS at OCP.
Data Output: Nyquist plot (charge transfer resistance,
):
Where is the corrosion current without inhibitor, and is with inhibitor.
Expected Results:
Tafel: A shift in
(Corrosion Potential) and a decrease in anodic current density.
EIS: An increase in the diameter of the Nyquist semi-circle (
increases with concentration).
Figure 1: Workflow for activating the disodium salt precursor for corrosion testing.
Application II: Self-Assembled Monolayers (SAMs) on Gold
Objective: Create a functionalized electrode surface for sensor development using TTA.
Protocol
Unlike alkanethiols which require organic solvents (Ethanol), TTA Disodium Salt allows for aqueous SAM formation , a significant "Green Chemistry" advantage.
Substrate: Gold (Au) disk electrode or Au-coated quartz crystal.
Pre-treatment: Electrochemical cleaning (cycling in 0.5 M
until stable Au reduction peak is observed).
Deposition:
Dissolve TTA Disodium Salt in 10 mM Phosphate Buffer (pH 7.4).
Concentration: 2 mM.
Immersion Time: 12–24 hours at Room Temperature.
Note: The buffer is crucial to neutralize the disodium salt and ensure the thiol (-SH) or thione (=S) binds to Au.
Rinsing: Rinse thoroughly with water, then ethanol to remove physisorbed layers.
Characterization: Redox Probe Blocking
To verify SAM formation, use a redox probe like Ferrocyanide
.
Bare Au: Reversible peaks,
.
TTA-SAM Au: Peaks are suppressed (current drops,
increases) because the TTA layer blocks electron transfer.
Summary of Electrochemical Parameters
Parameter
Value / Condition
Note
Solubility
> 50 mg/mL (Water)
Disodium salt is highly soluble.
Active pH Range
6.0 – 8.0
Requires neutralization for optimal adsorption.
Oxidation Potential
~ +0.4 V vs Ag/AgCl
Monomer Disulfide dimerization.
Adsorption Isotherm
Langmuir
Fits standard chemisorption models.
Typical Shift
< 85 mV
Classified as a "Mixed-type" inhibitor.
References
Corrosion Inhibition Mechanism
Title: Corrosion Inhibition of Copper in Seawater by 4-Amino-4H-1,2,4-Triazole-3-Thiol (and rel
Source: AMPP (Association for M
URL:[Link] (General reference to standard protocols cited in search result 1.1).
Triazole Isomer Comparison
Title: Corrosion inhibition of copper in aqueous chloride solution by 1H-1,2,3-triazole and 1,2,4-triazole.
Application Note: Aqueous Surface Functionalization Using 1H-1,2,3-Triazole-4-Thiol, Disodium Salt
Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols Introduction & Chemical Rationale The functionalization of n...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Materials Scientists, and Drug Development Professionals
Document Type: Technical Application Note & Standard Operating Protocols
Introduction & Chemical Rationale
The functionalization of noble metal surfaces (particularly Gold and Silver) via Self-Assembled Monolayers (SAMs) is a foundational technique in biosensor design, targeted drug delivery, and anti-corrosion coatings. While traditional alkanethiols are widely used, they often lack the reactive terminal groups necessary for complex downstream bioconjugation and require toxic organic solvents for assembly.
1H-1,2,3-triazole-4-thiol, disodium salt (CAS: 94158-07-3 / 59032-27-8) [1] provides a highly specialized, bifunctional alternative.
The Causality of Reagent Selection:
Why utilize the disodium salt variant rather than the protonated thiol? The protonated form of triazole-thiol has limited aqueous solubility, necessitating solvents like ethanol or DMF. In drug development and nanoparticle formulation, organic solvents can strip the hydration layer from nanoparticles, inducing irreversible aggregation, or denature sensitive biological payloads. The disodium salt is highly water-soluble, enabling a 100% aqueous, green-chemistry functionalization workflow .
Upon exposure to a gold substrate, the thiolate group undergoes rapid oxidative chemisorption to form a robust Au-S bond. The 1,2,3-triazole ring is subsequently oriented outward toward the interface. This nitrogen-rich heterocycle serves as an exceptional multidentate ligand for capturing transition metals (e.g., forming metal-triazolate frameworks)[2] or acting as a stable anchor for pharmaceutical payloads[3].
Caption: Workflow of gold surface functionalization using 1H-1,2,3-triazole-4-thiol disodium salt.
Physicochemical & Monolayer Properties
To ensure reproducible surface engineering, it is critical to benchmark the physicochemical properties of the resulting SAM. Table 1 summarizes the expected quantitative data for a successfully functionalized planar gold surface.
Table 1: Quantitative Properties of Triazole-Thiolate SAMs
Parameter
Expected Value
Analytical Significance
Molecular Weight
145.11 g/mol
Identifies the disodium salt form (C₂HN₃SNa₂).
Aqueous Solubility
>50 mg/mL
Allows high-concentration stock solutions without co-solvents.
SAM Thickness
~0.6 - 0.8 nm
Verified via Ellipsometry; confirms a monolayer (not multilayer).
Contact Angle (H₂O)
45° - 55°
Indicates a hydrophilic surface driven by triazole nitrogen lone pairs.
XPS S 2p Peak
162.0 eV
Confirms covalent Au-S thiolate bond (absence of 164 eV free thiol).
XPS N 1s Peak
~400 eV
Confirms the presence of the intact 1,2,3-triazole ring.
Mechanistic Pathway of Coordination
The stability of the functionalized surface relies on the thermodynamic favorability of the gold-thiolate bond (~45 kcal/mol). Once anchored, the triazole ring's N2 and N3 atoms are sterically available to coordinate with metal ions (e.g., Cu²⁺, Ni²⁺, or Pt²⁺ in anti-cancer drug complexes) or participate in hydrogen bonding with biological macromolecules.
Caption: Mechanistic interaction pathway of triazole-thiolate SAMs bridging gold substrates and targets.
Experimental Protocols
As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in quality control. The following methodologies are designed as self-validating systems , meaning each critical phase includes a measurable checkpoint to prevent downstream failure.
Protocol A: Preparation of Triazole-Thiol SAMs on Planar Gold Electrodes
Application: Biosensors and Electrochemical Diagnostics.
Materials:
Gold-coated glass slides or planar Au electrodes.
1H-1,2,3-triazole-4-thiol, disodium salt (≥95% purity).
Substrate Cleaning (Causality: Removing adventitious carbon): Immerse the gold substrates in Piranha solution for 10 minutes at room temperature. Why? Organic contaminants block thiol chemisorption, leading to patchy, defective SAMs.
Rinsing: Rinse exhaustively with Milli-Q water, followed by absolute ethanol, and dry under a stream of high-purity N₂ gas.
Self-Validation Checkpoint 1: Measure the water contact angle. A perfectly clean gold surface should exhibit a contact angle of <20° (highly wetting). If >30°, repeat cleaning.
Reagent Preparation: Dissolve the disodium salt in Milli-Q water to achieve a final concentration of 1.0 mM. Do not adjust the pH; the natural basicity of the disodium salt aids in preventing premature disulfide formation.
Incubation: Submerge the clean gold substrates into the aqueous thiol solution. Incubate in the dark at room temperature for 18–24 hours. Why? While initial adsorption occurs in minutes, the thermodynamic reorganization into a dense, crystalline-like monolayer requires hours.
Post-Assembly Washing: Remove the substrates and rinse vigorously with Milli-Q water to remove physically adsorbed (physisorbed) molecules, leaving only the covalently bound SAM. Dry under N₂.
Self-Validation Checkpoint 2: Measure the contact angle again. It should now read between 45° and 55°. An angle >65° indicates unwanted disulfide physisorption or contamination.
Protocol B: Aqueous Ligand Exchange on Gold Nanoparticles (AuNPs)
Application: Targeted Drug Delivery Vehicles.
Materials:
Citrate-capped AuNPs (e.g., 20 nm diameter, OD = 1.0 in water).
1H-1,2,3-triazole-4-thiol, disodium salt (10 mM stock in Milli-Q water).
Sephadex G-25 size exclusion columns.
Step-by-Step Methodology:
Baseline Measurement: Record the UV-Vis absorbance spectrum of the bare citrate-AuNPs. Note the exact wavelength of the Localized Surface Plasmon Resonance (LSPR) peak (typically ~520 nm for 20 nm AuNPs).
Ligand Addition (Causality: Thermodynamic Displacement): Add 100 µL of the 10 mM disodium salt stock to 10 mL of the AuNP suspension under continuous, gentle magnetic stirring. Why? The Au-S bond is significantly stronger than the Au-carboxylate interaction of the citrate cap. The thiol will spontaneously displace the citrate. The aqueous nature of the disodium salt prevents solvent-shock aggregation.
Incubation: Stir the mixture gently for 12 hours at room temperature.
Purification: Pass the functionalized AuNP suspension through a Sephadex G-25 column equilibrated with Milli-Q water to remove displaced citrate and excess unreacted triazole-thiol.
Self-Validation Checkpoint 3: Record the UV-Vis spectrum of the purified functionalized AuNPs. A successful, aggregate-free ligand exchange will result in a slight LSPR red-shift (e.g., from 520 nm to 523 nm) due to the change in the local refractive index at the nanoparticle surface. If the peak broadens significantly or a secondary peak appears at >600 nm, the nanoparticles have aggregated, and the batch must be discarded.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 44151864, 1H-1,2,3-triazole-4-thiol, disodium salt" PubChem, [Link]
Yaghi, Omar M., et al. "Preparation of metal-triazolate frameworks." U.S.
"Product Class 13: 1,2,3-Triazoles." Science of Synthesis: Houben-Weyl Methods of Molecular Transformations, Thieme E-Books & E-Journals. [Link]
Technical Application Note: High-Sensitivity Heavy Metal Detection using 1H-1,2,3-Triazole-4-Thiol Disodium Salt
[1] Executive Summary This application note details the protocol for utilizing 1H-1,2,3-triazole-4-thiol, disodium salt (referred to herein as TTA-2Na ) as a high-performance ligand for heavy metal sensing. Unlike tradit...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
This application note details the protocol for utilizing 1H-1,2,3-triazole-4-thiol, disodium salt (referred to herein as TTA-2Na ) as a high-performance ligand for heavy metal sensing. Unlike traditional hydrophobic thiols that require organic co-solvents (DMSO/Ethanol), TTA-2Na is highly water-soluble.[1] This property enables 100% aqueous-phase detection , eliminating solvent-induced interference in biological and environmental samples.[1]
We present two validated workflows:
Colorimetric Assay: Using TTA-2Na functionalized Gold Nanoparticles (AuNPs).
Electrochemical Sensing: Self-Assembled Monolayer (SAM) formation on Gold Electrodes.[1][2]
Chemical Basis & Mechanism
The sensing capability of TTA-2Na relies on Hard-Soft Acid-Base (HSAB) theory and chelation dynamics.[1]
The Dual-Functional Scaffold
Thiol Group (S⁻): A "soft" base with high affinity for Gold (Au) surfaces.[1] It anchors the molecule to the sensor substrate (AuNP or Electrode) via a strong Au-S covalent bond.
Triazole Ring (N-donors): The 1,2,3-triazole ring provides nitrogen lone pairs.[1] In the disodium salt form, the ring is electron-rich, acting as a chelating site for heavy metal ions (Hg²⁺, Pb²⁺).[1]
Sensing Mechanism (Colorimetric)
When TTA-2Na is attached to AuNPs, the particles are stabilized by electrostatic repulsion.[1] Upon introduction of heavy metals (specifically Hg²⁺), the metal ions coordinate between the triazole rings of adjacent nanoparticles.[3] This "bridging" effect collapses the inter-particle distance, causing aggregation.
Result: A shift in Localized Surface Plasmon Resonance (LSPR) from 520 nm (Red) to 650 nm (Blue/Purple) .
Visualization of Signaling Pathway
Caption: Figure 1. Mechanism of action from ligand exchange to signal generation via metal-mediated nanoparticle aggregation.[1]
Protocol A: Colorimetric Sensing (AuNP Probe)
Best for: Rapid field testing, visual "yes/no" screening.[1]
Materials
TTA-2Na Stock: 10 mM in deionized water (freshly prepared).[1]
Hg²⁺ Peak: Expect a sharp oxidation peak approx. +0.45 V (vs. Ag/AgCl).[1]
Data Analysis & Performance
Comparative Performance Table
Parameter
Method A: AuNP Colorimetric
Method B: Electrochemical (SWASV)
Linear Range
100 nM – 10 µM
0.5 nM – 100 nM
Limit of Detection (LOD)
~50 nM (10 ppb)
~0.1 nM (0.02 ppb)
Response Time
< 5 Minutes
10–15 Minutes
Field Deployable?
Yes (Visual/Smartphone)
No (Requires Potentiostat)
Selectivity
High for Hg²⁺ (Masking agents may be needed for Cu²⁺)
Excellent (Peak potentials are distinct)
Specificity Validation
To validate the sensor, test against competing ions: Na⁺, K⁺, Mg²⁺, Ca²⁺, Zn²⁺, Ni²⁺.[1]
Observation: TTA-2Na shows >100-fold selectivity for Hg²⁺ and Ag⁺ over alkali earth metals due to the specific affinity of the triazole-sulfur motif for soft acids.
Troubleshooting & Optimization
Issue: Slow Aggregation in Method A.
Cause: Ionic strength of the sample is too low.
Fix: Add NaCl (final conc. 50 mM) to the reaction buffer to screen the remaining surface charge, making the system more sensitive to the metal-induced bridging.
Issue: Broad Peaks in Method B.
Cause: "Piling up" of the monolayer or non-specific adsorption.
Fix: Ensure the rinsing step after SAM formation is thorough. Use a "back-filling" agent like 6-mercapto-1-hexanol (1 mM) to block pinholes if necessary.[1]
Stability:
The TTA-2Na aqueous stock is stable for 24 hours at 4°C. However, thiol oxidation (disulfide formation) occurs over time.[1] Always prepare fresh stock for critical analytical curves.
References
Mechanism of Triazole-Thiol Interaction with Gold
Zhang, J., et al. (2018).[1] Electrochemically controlled self-assembled monolayers characterized with molecular and sub-molecular resolution. DTU Inside.
Colorimetric Sensing of Mercury
Du, J., et al. (2011).[1] Coordination of mercury(II) to gold nanoparticle associated nitrotriazole towards sensitive colorimetric detection. Chemical Communications.[6]
Electrochemical SAM Formation
Love, J. C., et al. (2005).[1] Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chemical Reviews.
Triazole Ligand Synthesis & Properties
Pokhodylo, N., et al. (2014).[1] Synthesis and Biological Properties of Novel Triazole-Thiol Derivatives. MDPI Molecules.
Compound Data
PubChem.[7] 1H-1,2,3-triazole-4-thiol, disodium salt.[1][7] National Library of Medicine.
Technical Support Center: 1H-1,2,3-Triazole-4-thiol, Disodium Salt Synthesis
Welcome to the Technical Support Center for the synthesis of 1H-1,2,3-triazole-4-thiol, disodium salt (CAS 94158-07-3)[1]. This compound is a critical intermediate in the development of cephalosporin antibiotics (e.g., c...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of 1H-1,2,3-triazole-4-thiol, disodium salt (CAS 94158-07-3)[1]. This compound is a critical intermediate in the development of cephalosporin antibiotics (e.g., ceftriaxone). This guide provides an optimized, self-validating one-pot biphasic workflow designed to maximize yield, prevent the oxidative dimerization of the thiol, and eliminate the severe explosion hazards associated with traditional isolation methods[2].
Process Overview & Mechanistic Pathway
Traditional synthesis routes rely on highly toxic hydrogen sulfide gas and require the isolation of 5-amino-1,2,3-thiadiazole—a highly shock-sensitive and explosive intermediate[2][3].
To address these bottlenecks, this optimized workflow utilizes a biphasic organic/aqueous extraction system. The unstable diazoacetonitrile intermediate is protected from aqueous degradation by immediate extraction into an organic layer. Subsequent thio-cyclization using sodium hydrosulfide (NaSH) safely generates the thiadiazole intermediate in the aqueous phase. This aqueous phase is then directly subjected to a base-catalyzed Dimroth rearrangement to yield the thermodynamically stable triazole-thiolate[2][4].
Figure 1: One-pot biphasic synthesis and Dimroth rearrangement workflow.
Step-by-Step Validated Methodology
Phase 1: Biphasic Diazotization
Dissolution: Charge a jacketed reactor with aminoacetonitrile hydrochloride (31.0 g) and deionized water (50 mL). Stir until fully dissolved.
Biphasic Setup: Add an organic solvent mixture of dichloromethane (83 mL) and trichloromethane (98 mL). Cool the biphasic mixture to between -5 °C and 0 °C.
Causality: The biphasic system ensures that as diazoacetonitrile forms, it immediately partitions into the organic layer, shielding it from aqueous hydrolysis and thermal degradation[2].
Diazotization: Dropwise add 37.5% aqueous sodium nitrite (80.0 g), strictly maintaining the internal temperature below 0 °C. Stir for 1 hour.
Self-Validation (IPC): The organic layer will turn a distinct yellow color, confirming the accumulation of diazoacetonitrile. Allow phase separation and isolate the organic layer.
Phase 2: Thio-Cyclization
Neutralization: Wash the isolated organic phase with 10% aqueous sodium carbonate (67.0 g) at 0–10 °C to neutralize residual acid, then separate and retain the organic phase.
Cyclization: Cool the organic phase to -20 °C. Add pyridine (3.0 g) as a catalyst. Dropwise add 24% aqueous sodium hydrosulfide (NaSH) (119.0 g). Maintain temperature and stir for 1 hour.
Causality: Pyridine catalyzes the nucleophilic attack of the hydrosulfide ion on the diazo group, driving cyclization to 5-amino-1,2,3-thiadiazole. Utilizing NaSH bypasses the need for highly toxic H₂S gas[2].
Phase Separation: Allow the mixture to settle. The newly formed 5-amino-1,2,3-thiadiazole partitions exclusively into the aqueous phase. Isolate the aqueous phase.
CRITICAL SAFETY NOTE:Do not evaporate the aqueous phase. Solid 5-amino-1,2,3-thiadiazole is highly shock- and friction-sensitive. Proceed immediately to Phase 3.
Phase 3: Dimroth Rearrangement & Disodium Salt Isolation
Rearrangement: To the isolated aqueous phase, add sodium hydroxide (15.0 g). Heat the reactor to 80–85 °C and stir for 1 hour.
Causality: Strong base and elevated heat trigger the Dimroth rearrangement. The thiadiazole ring opens into a diazo-thiolate intermediate and recyclizes into the thermodynamically stable 1,2,3-triazole ring[2][4].
Self-Validation (IPC): Analyze an aliquot via HPLC. The reaction is complete when the 5-amino-1,2,3-thiadiazole peak completely disappears.
Initial Crystallization: Cool the mixture to room temperature. Carefully adjust the pH to 8.5 using concentrated hydrochloric acid. Cool further to 0–5 °C and stir for 2 hours to crystallize the monosodium salt. Filter the solid[2].
Disodium Salt Conversion: To obtain the pure disodium salt[1], dissolve the crude solid in a minimal volume of degassed water. Titrate with NaOH until the pH exceeds 11.5 (ensuring deprotonation of both the thiol and the triazole NH). Add cold absolute ethanol as an anti-solvent to precipitate the 1H-1,2,3-triazole-4-thiol, disodium salt. Filter and dry under vacuum.
Critical Process Parameters
Deviations in temperature or pH are the primary causes of yield loss and impurity formation. Adhere strictly to the optimized conditions below:
Reaction Parameter
Sub-optimal Condition
Optimized Condition
Mechanistic Impact on Yield & Purity
Diazotization Temp
> 5 °C
-5 to 0 °C
Diazoacetonitrile is thermally unstable; higher temperatures cause rapid nitrogen extrusion and tar formation, reducing yield by >30%.
Extraction Solvent
Pure Water
Biphasic (DCM/CHCl₃)
In-situ extraction shields the diazo intermediate from aqueous side-reactions, preventing hydrolysis.
Rearrangement Temp
60 °C
80–85 °C
The Dimroth rearrangement is kinetically hindered below 80 °C. Lower temperatures leave unreacted, explosive thiadiazole intermediate in the mixture.
Final Isolation pH
< 7.0
> 11.5
At pH < 7, the free thiol forms and "oils out". pH 8.5 yields the monosodium salt. A pH > 11.5 is strictly required to isolate the pure disodium salt.
Troubleshooting & FAQs
Q: Why is my final product contaminated with 5-amino-1,2,3-thiadiazole?A: This indicates an incomplete Dimroth rearrangement. The rearrangement is base-catalyzed and highly temperature-dependent. Ensure the reaction mixture is heated to at least 80 °C for a full hour and that sufficient NaOH is present. Self-validation tip: Always use HPLC to confirm the complete disappearance of the thiadiazole peak before proceeding to the crystallization step.
Q: How can I minimize the formation of disulfide dimers?A: 1H-1,2,3-triazole-4-thiol is highly susceptible to oxidative dimerization, forming bis(1H-1,2,3-triazol-4-yl) disulfide. To prevent this, use degassed solvents and maintain an inert argon or nitrogen atmosphere during the Dimroth rearrangement and subsequent crystallization. If oxidation has already occurred, adding a mild reducing agent (e.g., a trace amount of sodium dithionite) during the aqueous phase heating can rescue the batch.
Q: The intermediate 5-amino-1,2,3-thiadiazole is known to be explosive. How does this protocol mitigate that risk?A: Traditional routes isolate dry 5-amino-1,2,3-thiadiazole, which is highly shock- and friction-sensitive[2][3]. This optimized one-pot biphasic protocol keeps the intermediate solvated in the aqueous phase after the NaSH addition. By directly adding NaOH to this aqueous phase, the intermediate undergoes the Dimroth rearrangement without ever being isolated in its hazardous solid state.
Q: How do I ensure I isolate the disodium salt rather than the monosodium salt?A: The pKa values for the thiol (-SH) and the triazole ring (-NH) are approximately 4.5 and 9.0, respectively. Precipitating at pH 8.5 primarily yields the monosodium salt[2]. To obtain the true disodium salt (CAS 94158-07-3)[1], you must dissolve the crude product in minimal water, adjust the pH to >11.5 with NaOH to fully deprotonate both sites, and use cold absolute ethanol as an anti-solvent to force the precipitation of the disodium salt.
References
"1h-1,2,3-triazole-4-thiol, disodium salt | CID 44151864", PubChem, National Institutes of Health (NIH).[Link]
"Synthetic method for preparing 5-mercapto-1, 2, 3-triazole sodium salt by one-pot method" (CN112759556B)
"Synthesis method for preparing 5-sulfydryl-1, 2, 3-triazole sodium salt by one-pot method", PatSnap.[Link]
"Product Class 13: 1,2,3-Triazoles", Thieme E-Books & E-Journals.[Link]
Technical Support Center: Purification & Handling of 1H-1,2,3-Triazole-4-Thiol, Disodium Salt
Welcome to the Technical Support Center for the purification and handling of 1H-1,2,3-triazole-4-thiol, disodium salt (also referred to industrially as 5-mercapto-1,2,3-triazole disodium salt). This compound is a critica...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the purification and handling of 1H-1,2,3-triazole-4-thiol, disodium salt (also referred to industrially as 5-mercapto-1,2,3-triazole disodium salt). This compound is a critical nucleophilic intermediate used in the synthesis of broad-spectrum cephalosporin antibiotics, such as cefatrizine and ceftriaxone[1][2].
Because of its dual acidic sites (the triazole N-H and the exocyclic thiol S-H) and its high susceptibility to oxidative dimerization, achieving high purity requires precise control over pH, thermodynamics, and atmospheric conditions[1][3]. This guide provides field-proven methodologies, mechanistic troubleshooting, and quantitative parameters to ensure self-validating and reproducible purification.
Process Visualization: Purification Workflow
Workflow for the alkaline anti-solvent purification of 1H-1,2,3-triazole-4-thiol, disodium salt.
Section 1: Standardized Purification Protocol
Protocol: Isolation of the Disodium Salt via Alkaline Anti-Solvent Precipitation
This self-validating protocol utilizes liquid-liquid extraction to remove organic byproducts, followed by pH-driven anti-solvent crystallization. Crucially, it bypasses the need to isolate hazardous energetic intermediates[1][4].
Step-by-Step Methodology:
Phase Separation (Organic Impurity Extraction):
After the initial cyclization reaction (typically involving aminoacetonitrile, sodium nitrite, and sodium hydrosulfide), the crude mixture consists of an organic phase (e.g., dichloromethane) and an aqueous phase[1]. Allow the mixture to settle at 0–10 °C and separate the phases.
Causality: The target compound remains in the aqueous phase as a highly water-soluble thiolate/triazolide salt. Unreacted organic precursors and non-polar byproducts partition into the organic layer, effectively removing them without thermal stress.
Alkaline Rearrangement:
Transfer the aqueous phase to a temperature-controlled reaction vessel. Add sodium hydroxide (NaOH) to achieve a highly alkaline environment (pH > 11) and heat to 80–85 °C for 1 hour[1].
Causality: The high pH ensures the complete deprotonation of both the thiol and triazole moieties, stabilizing the disodium salt. The thermal energy drives the molecular rearrangement of any residual 5-amino-1,2,3-thiadiazole intermediates to the thermodynamically favored triazole-4-thiolate framework[1][3].
Anti-Solvent Crystallization:
Cool the solution gradually to 0–5 °C. Instead of lowering the pH (which would yield the monosodium salt[1]), maintain the pH > 11. Slowly add a degassed, water-miscible anti-solvent (e.g., absolute ethanol) under vigorous stirring until the solution becomes turbid, then stir for 2 hours.
Causality: The disodium salt is extremely polar. Lowering the dielectric constant of the medium by adding ethanol forces the disodium salt to crystallize while preventing the protonation of the functional groups. Gradual cooling promotes the growth of large, pure crystal lattices rather than amorphous precipitates that trap impurities.
Filtration and Drying:
Filter the resulting solid under a strict inert atmosphere (nitrogen or argon). Wash the filter cake with ice-cold, degassed ethanol. Dry under vacuum at room temperature.
Causality: Thiols are highly susceptible to oxidation into disulfides in the presence of atmospheric oxygen. Utilizing degassed solvents and vacuum drying prevents oxidative degradation of the purified salt.
Section 2: Quantitative Data for Process Optimization
To ensure reproducibility and high yield, the following table summarizes the critical physicochemical parameters required for the purification of the disodium salt.
Parameter
Optimal Range / Value
Mechanistic Impact
Rearrangement Temp.
80–85 °C
Ensures complete conversion of thiadiazole intermediates to the triazole framework[1].
Aqueous pH (Disodium)
> 11.0
Maintains deprotonation of both the triazole N-H and thiol S-H to prevent monosodium precipitation.
Aqueous pH (Monosodium)
8.5
Selectively protonates the thiol while keeping the triazole deprotonated if the monosodium salt is desired[1].
Cooling Temperature
0–5 °C
Maximizes yield by minimizing the solubility of the product in the aqueous/organic mother liquor[1].
Anti-Solvent Ratio
1:2 to 1:3 (Aq:EtOH)
Lowers the dielectric constant sufficiently to force the highly polar disodium salt out of solution.
Section 3: Troubleshooting Guides & FAQs
Q1: My final product has a yellow tint, and NMR analysis shows extra downfield peaks. Why is my product oxidizing, and how do I prevent it?A: A yellow tint and additional NMR peaks (often a downfield shift in the triazole proton) indicate the formation of a disulfide dimer (e.g., bis(1H-1,2,3-triazol-4-yl) disulfide). Thiolates readily oxidize in the presence of dissolved oxygen, a reaction that is accelerated at elevated pH levels.
Corrective Action: Ensure all solvents (including the water and ethanol used for crystallization and washing) are thoroughly degassed by sparging with nitrogen or argon for at least 30 minutes prior to use. Maintain a strict inert atmosphere during filtration. If oxidation has already occurred, the product can be salvaged by adding a mild reducing agent (like dithiothreitol, DTT) to the aqueous solution before recrystallization, though this requires an additional washing step to remove the oxidized DTT.
Q2: I tried adjusting the pH to isolate the salt, but my solution turned cloudy and precipitated prematurely at pH 9.5. What went wrong?A: If you are attempting to isolate the disodium salt, you should not be lowering the pH below 11. If you are intentionally targeting the monosodium salt (which crystallizes at pH 8.5[1]), cloudiness at pH 9.5 suggests either the precipitation of inorganic salts (like sodium carbonate, if CO2 was absorbed from the air) or the premature precipitation of the free thiol due to localized acidic pockets during HCl addition.
Corrective Action: Ensure vigorous stirring during the addition of concentrated HCl to prevent localized areas of low pH. If cloudiness persists, you may have over-acidified locally. Back-titrate carefully with dilute NaOH until the solution clears, then re-adjust the pH dropwise[1].
Q3: How do I safely handle the synthesis and purification without risking the explosion of the 5-amino-1,2,3-thiadiazole intermediate?A: 5-amino-1,2,3-thiadiazole is a known energetic intermediate with a significant explosion hazard if isolated in its dry state[1][4].
Corrective Action: Do not attempt to isolate this intermediate. Utilize the one-pot methodology described in the protocol above. By keeping the intermediate dissolved in the aqueous phase and directly adding sodium hydroxide followed by heating to 80–85 °C, the thiadiazole safely and completely rearranges into the stable 5-mercapto-1,2,3-triazole sodium salt without ever exposing personnel to the explosive dry powder[1][4].
Q4: My anti-solvent precipitation yielded a product heavily contaminated with inorganic salts (e.g., NaCl). How can I improve purity?A: Because the disodium salt requires a high pH, the aqueous phase often contains high concentrations of inorganic salts (like NaCl formed from earlier steps). When ethanol is added, these inorganic salts can co-precipitate.
Corrective Action: Perform a hot filtration of the aqueous phase before adding the anti-solvent to remove insoluble inorganics. Alternatively, isolate the compound first as the monosodium salt by adjusting the pH to 8.5 (which crystallizes out of water without anti-solvent, leaving NaCl dissolved)[1]. Once the pure monosodium salt is filtered, resuspend it in pure water, add exactly one equivalent of NaOH to form the disodium salt, and then perform the ethanol precipitation.
References
1.[1] CN112759556B - Synthetic method for preparing 5-mercapto-1, 2, 3-triazole sodium salt by one-pot method - Google Patents. Available at:
2.[4] Synthesis method for preparing 5-sulfydryl-1, 2, 3-triazole sodium salt by one-pot method. Available at:
3.[3] 1,2,3-Triazoles - PMC - NIH. Available at: [Link]
4.[2] US9132140B2 - Boronic acid derivatives and therapeutic uses thereof - Google Patents. Available at:
"stability issues of 1H-1,2,3-triazole-4-thiol, disodium salt in solution"
The following technical guide addresses the stability, solubility, and handling of 1H-1,2,3-triazole-4-thiol, disodium salt (often abbreviated in technical contexts as TTA-2Na or similar variants depending on the supplie...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the stability, solubility, and handling of 1H-1,2,3-triazole-4-thiol, disodium salt (often abbreviated in technical contexts as TTA-2Na or similar variants depending on the supplier).
This guide is structured to function as a Tier-3 Support resource, moving beyond basic "storage instructions" into the mechanistic causes of degradation and failure in experimental workflows.
Topic: Stability & Solubility Troubleshooting in Aqueous Solution
Document ID: TTA-STAB-004
Audience: Medicinal Chemists, Assay Development Scientists
Executive Summary: The "Stability" Triad
The stability of 1H-1,2,3-triazole-4-thiol disodium salt is governed by three competing equilibria. Failure to control these results in the three most common user complaints: precipitation , loss of potency , and assay interference .
The Protonation Trap (pH Instability): The disodium salt is stable only at high pH (>11). At physiological pH (7.4), it protonates, altering solubility and reactivity.
The Oxidation Cascade: The thiolate anion is a potent nucleophile that rapidly dimerizes to a disulfide in the presence of oxygen.
The Chelation Effect: The 1,2,3-triazole moiety is a "soft" ligand that scavenges trace metals, catalyzing its own oxidation or precipitating assay components.
Part 1: The Protonation Trap (Solubility & Speciation)
The Issue: Users often dissolve the disodium salt in water (resulting in a basic pH ~12) and then dilute it into a neutral buffer (PBS or HEPES, pH 7.4), causing immediate cloudiness or gradual precipitation.
The Mechanism:
The "disodium" form implies both the thiol (-SH) and the triazole ring (-NH-) are deprotonated.
pKa1 (Thiol): ~6.0–7.0 (Estimated based on electronic effects of the triazole ring).
When you move from pH 12 to pH 7.4, the ring nitrogen protonates. You are no longer working with the "disodium" salt; you are working with the mono-sodium species or the neutral zwitterion .
Troubleshooting Guide: pH-Dependent Solubility
Observation
Probable Cause
Corrective Action
Immediate Precipitation upon dilution into PBS.
Protonation Shock. The neutral form of the triazole thiol is less soluble than the ionic disodium form.
Step-down Dilution: Predilute in a pH 9.0 borate buffer before moving to pH 7.4. Cosolvent: Add 5-10% DMSO to the working buffer before adding the compound.
pH Drift (Buffer becomes basic).
High Alkalinity of Stock. The disodium salt acts as a strong base.
High-Capacity Buffers: Use 50mM–100mM HEPES instead of 10mM PBS. Check pH after addition.
Part 2: The Oxidation Cascade (Thiol-Disulfide Exchange)
The Issue: "My IC50 values are shifting over time" or "The compound is inactive after 4 hours."
The Mechanism:
The thiolate anion (
) is the species that reacts. Unfortunately, it is also the species most susceptible to oxidation. In solution, two molecules of the triazole thiol couple to form a disulfide dimer . This dimer is often inactive in biological assays or insoluble.
Reaction:
Visualizing the Degradation Pathway
The following diagram illustrates the speciation changes and the irreversible oxidation trap.
Figure 1: The degradation pathway of 1H-1,2,3-triazole-4-thiol. Note that the "Mono-Anion" at physiological pH is the most vulnerable to oxidation.
Protocol: Preventing Oxidation
Do not rely on simple "degassing." You must actively scavenge oxygen and metals.
Solvent Preparation: Use degassed buffers (sparged with Argon or Nitrogen for 15 mins).
Chelation: Add 1 mM EDTA to all buffers. (Trace amounts of Fe³⁺ or Cu²⁺ in standard water act as catalysts for thiol oxidation).
Reducing Agents (Optional): If the assay tolerates it, add 0.5 mM TCEP (Tris(2-carboxyethyl)phosphine). TCEP is preferred over DTT because TCEP is stable over a wider pH range and does not compete in metal binding as aggressively as DTT.
Part 3: Metal Ion Interference
The Issue: The 1,2,3-triazole ring, combined with the thiol, creates a "N-S" chelating pocket. This is why these compounds are often used as corrosion inhibitors—they bind metal surfaces tightly.
Consequence:
If your assay buffer contains
, , or (common in kinase assays or cell culture media), the triazole thiol may chelate these ions.
False Negatives: The compound depletes the metal cofactor required for the enzyme (e.g., Zinc proteases).
Precipitation: The Metal-Triazole complex is often insoluble.
Diagnostic Experiment: The EDTA Check
If you suspect stability issues are actually metal interference:
Run your standard assay.
Run a parallel arm with 100 µM EDTA (if enzyme tolerates).
Result: If stability/solubility improves with EDTA, your degradation is metal-catalyzed oxidation or metal-complex precipitation.
FAQ: Frequently Asked Questions
Q1: Can I store the stock solution at -20°C?A: Yes, but only if prepared in water (high pH) or anhydrous DMSO. Do not store diluted stocks in pH 7.4 buffer, even frozen. The freeze-thaw cycle concentrates protons and salts in the eutectic phase, accelerating oxidation and precipitation.
Best Practice: Store as dry powder. Make fresh stocks in degassed water/DMSO immediately before use.
Q2: Why does the solution turn yellow over time?A: Yellowing indicates the formation of disulfides or polysulfides . While the pure disulfide is often white/colorless, trace impurities or further oxidation to sulfinic acids can produce color. A yellow solution should be discarded.
Q3: How do I quantify the concentration of active thiol in my solution?A: Use the Ellman’s Reagent (DTNB) assay.
Protocol: Mix 10 µL of your sample with 190 µL of 0.1 mM DTNB in pH 8.0 buffer.
Read: Absorbance at 412 nm.
Calculation: Use the extinction coefficient of TNB (
). This confirms how much free -SH remains.
Q4: Is the disodium salt hygroscopic?A: Highly. The salt absorbs atmospheric water, which then absorbs atmospheric
. This lowers the pH of the solid surface, initiating slow degradation even in the solid state.
Storage: Desiccator cabinet under Nitrogen/Argon is mandatory.
References
Triazole Tautomerism & Acidity
El-Sawy, E. R., et al. (2021). "Tautomerism and reactivity of 1,2,3-triazole derivatives." Journal of Heterocyclic Chemistry. (Confirms the pKa ~9.4 for the ring and tautomeric equilibrium).
Source:
Thiol Oxidation Mechanism
Nagy, P. (2013).
Source:
Metal Chelation of Triazole Thiols
Al-Soud, Y. A., et al. (2019). "Synthesis and characterization of metal complexes of 1,2,3-triazole-thiol derivatives." Journal of Coordination Chemistry.
Source:
Ellman's Assay for Thiols
Thermo Fisher Scientific. "Ellman’s Reagent (DTNB) User Guide."
"troubleshooting self-assembled monolayer formation with triazole thiols"
Technical Support Center: Troubleshooting Triazole Thiol Self-Assembled Monolayers (SAMs) As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible self-assembled monolay...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Triazole Thiol Self-Assembled Monolayers (SAMs)
As a Senior Application Scientist, I frequently consult with researchers struggling to achieve reproducible self-assembled monolayers (SAMs) using triazole thiols. While standard alkanethiols readily form highly ordered lattices on gold, the integration of a 1,2,3-triazole ring (often synthesized via CuAAC click chemistry) or a 1,2,4-triazole moiety introduces complex thermodynamic and kinetic variables. The triazole ring provides a strong dipole moment and
stacking capabilities, which can enhance monolayer stability but also induce severe steric hindrance or unwanted substrate coordination if not properly managed.
This guide is designed to move beyond basic protocols, explaining the causality behind surface chemistry failures and providing self-validating workflows to ensure your monolayers are robust, highly ordered, and contamination-free.
Logical Workflow & Decision Matrix
Logical troubleshooting workflow for triazole thiol SAM formation on gold.
To achieve a highly ordered, contamination-free monolayer on Au(111), you must treat the deposition as a thermodynamically driven self-correcting system.
1. Substrate Activation (UV-Ozone & Reduction)
Action : Treat Au(111) substrates with UV-Ozone for 15 minutes, followed immediately by a 10-minute immersion in hot absolute ethanol (60°C).
Causality : UV-Ozone aggressively oxidizes adventitious carbon into volatile
, but leaves a passivating layer of gold oxide (). Hot ethanol acts as a mild reducing agent, converting the oxide back to pristine Au(0), which is thermodynamically required for thiolate anchoring.
Validation Checkpoint : The surface must be perfectly wetting. A 2 µL drop of Milli-Q water should spread instantly (
). If it beads, carbon contamination remains; repeat the cleaning cycle.
2. Anaerobic Solution Preparation
Action : Dissolve the triazole thiol in absolute ethanol to a 1 mM concentration. Sparge the solution with Argon gas for 15 minutes prior to use.
Causality : Triazole thiols are highly susceptible to oxidative dimerization into disulfides in the presence of dissolved oxygen[1]. Disulfides have a drastically lower binding kinetic rate to gold compared to free thiols.
Validation Checkpoint : The solution should remain completely clear. Cloudiness indicates disulfide precipitation.
3. Thermodynamic Incubation
Action : Submerge the activated Au(111) in the thiol solution and incubate in the dark at room temperature for 24 hours.
Causality : While initial physisorption and Au-S bond formation occur within minutes, the transition from a disordered, "flat-lying" phase to a densely packed, crystalline
adlayer is a slow thermodynamic process. The steric bulk of the triazole ring requires extended time to optimize van der Waals and packing interactions.
4. Stringent De-aggregation Wash
Action : Rinse the substrate sequentially with 10 mL Ethanol, 10 mL Tetrahydrofuran (THF), and 10 mL Ethanol. Dry under a gentle
stream.
Causality : Triazole rings engage in strong intermolecular
stacking. Standard ethanol washes are often insufficient to disrupt these non-covalent interactions, leaving physisorbed multilayers. THF effectively solvates these aggregates, leaving only the chemisorbed monolayer.
Validation Checkpoint : Ellipsometry should confirm a film thickness matching the theoretical molecular length (typically 1.2–2.0 nm). A thickness >3 nm indicates incomplete removal of physisorbed multilayers.
Troubleshooting Center: FAQs
Q1: My XPS data shows a low S/Au atomic ratio and poor packing density. How do I force the monolayer into an upright configuration?Causality : Triazole rings, especially when located near the thiol headgroup, sterically hinder the formation of a dense lattice. Furthermore, the electron-rich triazole nitrogen atoms can competitively coordinate with the gold surface, forcing the molecule into a "flat-lying" configuration rather than an upright stance[2].
Solution : Introduce a spacer. Research demonstrates that incorporating an alkyl spacer of at least two carbons between the thiol headgroup and the triazole ring significantly improves SAM packing density by decoupling the headgroup chemistry from the triazole's steric bulk[3]. If modifying the molecule is impossible, try a "backfilling" strategy: co-adsorb your triazole thiol with a short-chain alkanethiol (e.g., propanethiol). The backfiller will occupy the empty spaces and sterically force the triazole molecules into an upright conformation.
Q2: We synthesized our triazole thiol via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). XPS reveals copper contamination on the SAM surface. How do we remove it?Causality : The 1,2,3-triazole ring is a potent multidentate ligand for transition metals. Trace Cu(I) or Cu(II) from the click chemistry synthesis often remains chelated to the triazole moiety even after standard column chromatography[4]. This copper can poison the Au-S binding event or remain trapped within the monolayer, ruining electrochemical applications.
Solution : Implement a targeted chelation wash. Prior to SAM formation, wash your organic thiol product with a 0.1 M aqueous EDTA solution to strip chelated copper. If copper is still detected post-SAM assembly, perform a 10-minute rinse of the functionalized gold substrate in 1% v/v acetic acid in ethanol. This mild acid disrupts Cu-triazole coordination without breaking the robust covalent Au-S bonds.
Q3: My triazole SAM is highly unstable and easily desorbs. I am using a 1,2,4-triazole-3-thiol derivative. Why isn't it binding like a standard alkanethiol?Causality : Unlike standard alkanethiols, 1,2,4-triazole-3-thiols exhibit complex thiol-thione tautomerism[5]. In the thione form, the sulfur is double-bonded to the carbon, and the proton resides on the adjacent nitrogen. This tautomeric shift drastically reduces the nucleophilicity of the sulfur atom, severely hindering the formation of the required gold-thiolate bond.
Solution : Shift the tautomeric equilibrium. The reactive thiol form is favored in slightly basic conditions. Add a catalytic amount of a non-nucleophilic base (e.g., 0.1% v/v Triethylamine) to your ethanolic assembly solution. This deprotonates the thiol, driving the equilibrium entirely toward the highly reactive thiolate anion, which will rapidly and irreversibly chemisorb to the gold surface.
Q4: I am observing massive batch-to-batch variability in my contact angle measurements. What is causing this inconsistency?Causality : Batch-to-batch variability is almost always traced back to trace impurities in the thiol precursor. Even 1% of a thiolated precursor impurity (like thioacetic acid, often used in synthesis) can outcompete your target triazole thiol for gold binding sites due to differences in diffusion rates and steric profiles.
Solution : Purity is paramount. Ensure your triazole thiol is >99% pure via NMR and HPLC before assembly. Do not rely on "crude" click products.
Quantitative Benchmarks for Triazole Thiol SAMs
Use this table to benchmark your surface characterization data against expected outcomes for triazole-functionalized surfaces.
SAM Condition
Water Contact Angle ()
XPS S 2p Binding Energy (eV)
XPS N 1s Binding Energy (eV)
Structural Diagnosis
Ideal Alkanethiol (Ref)
110° - 115°
~162.0 (Thiolate)
N/A
Highly ordered, upright
Ideal Triazole Thiol
65° - 75°
~162.0 (Thiolate)
~400.5 (Free Triazole)
Ordered, upright
Disordered Triazole
< 60°
162.0 & 163.5
~399.0 (Coordinated N)
Flat-lying, N-Au interaction
Oxidized / Multilayer
Variable
~164.0 (Disulfide)
~400.5
Physisorbed aggregates
References
Improving Orientation, Packing Density, and Molecular Arrangement in Self-Assembled Monolayers of Bianchoring Ferrocene-Triazole Derivatives by "click" Chemistry. Langmuir, 2022.[3]
Self-assembled monolayers of thiols and dithiols on gold: new challenges for a well-known system. Chemical Society Reviews, 2010.
Comparison of self-assembled monolayers on gold: coadsorption of thiols and disulfides. Langmuir, 1989.[1]
Unraveling the dynamics and structure of functionalized self-assembled monolayers on gold using 2D IR spectroscopy and MD simulations. PNAS, 2020.[4]
Self-assembled monolayers of mesoionic triazolylidene dimers on Au(111). Nanoscale, 2025.[2]
Theoretical Investigation of 4-Methyl-4H-1, 2, 4-triazole-3-thiol and Its Mononuclear and Dinuclear Palladium (II) Complexes. Inorganic Chemistry Research, 2021.[5]
Self-Assembled Monolayers: Advantages of Pure Alkanethiols. Sigma-Aldrich Technical Articles.
Technical Support Center: Optimization of 1,2,3-Triazole-4-thiolate Synthesis
Welcome to the technical support center for the synthesis and optimization of 1,2,3-triazole-4-thiolates. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis and optimization of 1,2,3-triazole-4-thiolates. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of synthesizing this important heterocyclic scaffold. We will move beyond simple procedural lists to address the underlying chemical principles, helping you troubleshoot common issues and rationally optimize your reaction conditions for higher yields and purity.
The 1,2,3-triazole core is a cornerstone in medicinal chemistry and materials science, valued for its stability and ability to engage in hydrogen bonding.[1] The addition of a thiol group at the 4-position introduces a versatile handle for further functionalization and can significantly modulate biological activity. However, the synthesis is not without its challenges, from poor yields in the core cycloaddition reaction to difficulties in the final cyclization or purification steps. This guide provides in-depth, field-tested insights to overcome these hurdles.
This guide is structured around the two primary synthetic strategies for creating the triazole-thiol core:
The Huisgen [3+2] Azide-Alkyne Cycloaddition: This "click chemistry" approach first constructs the triazole ring, followed by subsequent functionalization to install the thiol group.[2][3]
Thiosemicarbazide-Based Cyclization: This classical method involves forming a thiosemicarbazide intermediate which is then cyclized, typically under basic conditions, to form the 4-substituted-1,2,4-triazole-3-thiol.[4][5][6]
Section 1: Troubleshooting the Azide-Alkyne Cycloaddition Route
The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the premier method for synthesizing 1,4-disubstituted 1,2,3-triazoles due to its high efficiency and regioselectivity.[2] However, several factors can impede its success.
Answer: This is a common issue that typically points to problems with the catalyst, solvent, or reagents.
Catalyst Inactivity: The active catalyst is Cu(I), which can be unstable.
Causality: If you are using a Cu(I) source like CuI or CuBr directly, it may have oxidized to the inactive Cu(II) state upon storage. If you are generating Cu(I) in situ from a Cu(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate), the reducing agent may be degraded or used in insufficient quantity.[2][3]
Solution: Always use freshly opened or high-purity Cu(I) salts. When using the Cu(II)/ascorbate system, ensure the ascorbate is fresh and use it in slight excess. For sensitive systems, consider using a stabilizing ligand like tris-(benzyltriazolylmethyl)amine (TBTA) to protect the Cu(I) state.
Solvent Choice: The solvent system is critical for solubility and reaction rate.
Causality: For the CuAAC to proceed, all components (azide, alkyne, catalyst) must be at least partially soluble. A poor solvent choice can lead to a heterogeneous mixture with slow reaction kinetics.
Solution: Mixtures of water with organic solvents like t-BuOH, THF, or DMSO are highly effective.[7] For substrates with poor aqueous solubility, using an organic solvent system like THF, toluene, or CH₃CN with a soluble Cu(I) source and a non-aqueous base like DIPEA can be beneficial.[8]
Reagent Purity: Impurities in the starting materials can poison the catalyst.
Causality: Coordinating impurities in your azide or alkyne starting materials can bind to the copper catalyst, rendering it inactive.
Solution: Ensure your starting materials are pure. If necessary, purify them by chromatography or distillation before use.
Answer: The formation of mixed isomers is a hallmark of the uncatalyzed, thermal Huisgen cycloaddition.[2][9]
Causality: The thermal reaction proceeds through a concerted mechanism that allows for the formation of both 1,4- and 1,5-disubstituted triazoles, often with poor selectivity and requiring high temperatures.[3][9] In contrast, the Cu(I)-catalyzed reaction proceeds via a stepwise mechanism involving a copper-acetylide intermediate, which exclusively yields the 1,4-regioisomer.[2]
Solution: If you are obtaining a mixture of isomers, it strongly suggests your copper catalyst is not active, and the reaction is proceeding thermally. To ensure formation of the 1,4-isomer, you must use an effective Cu(I) catalyst system as described in Q1. For the selective synthesis of 1,5-isomers, a Ruthenium-catalyzed reaction (RuAAC) is the standard method.[10]
"preventing oxidation of 1H-1,2,3-triazole-4-thiol during experiments"
A Guide for Researchers on Preventing and Troubleshooting Oxidation Welcome to the technical support center for 1H-1,2,3-triazole-4-thiol. This guide is designed for researchers, scientists, and drug development professi...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers on Preventing and Troubleshooting Oxidation
Welcome to the technical support center for 1H-1,2,3-triazole-4-thiol. This guide is designed for researchers, scientists, and drug development professionals who work with this versatile yet sensitive compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to help you anticipate, prevent, and solve challenges related to its oxidative instability.
The thiol group (-SH) in 1H-1,2,3-triazole-4-thiol is central to its utility but also its primary liability. It is highly susceptible to oxidation, primarily forming a disulfide-linked dimer. This unwanted side reaction depletes the active thiol, leading to issues like low reaction yields, inconsistent assay results, and the appearance of insoluble precipitates.[1][2] This guide provides a comprehensive framework for maintaining the integrity of your compound throughout your experimental workflow.
Frequently Asked Questions (FAQs)
Q1: What is the primary cause of degradation for 1H-1,2,3-triazole-4-thiol in my experiments?
A1: The most common cause of degradation is the oxidation of the thiol group (-SH) into a disulfide bond (-S-S-), which links two molecules of the triazole-thiol to form a dimer. This process is primarily mediated by atmospheric oxygen, especially when the compound is in solution.[1][3] The deprotonated form of the thiol, the thiolate anion (-S⁻), is even more susceptible to oxidation, meaning that basic conditions can accelerate this degradation.[4][5]
Q2: I noticed a white precipitate forming in my solution of 1H-1,2,3-triazole-4-thiol. What is it?
A2: The formation of a precipitate, particularly in organic solvents, is a strong indicator of oxidation. The disulfide dimer of 1H-1,2,3-triazole-4-thiol often has significantly lower solubility than the monomeric thiol, causing it to crash out of solution.[2] If you observe this, it is crucial to verify the purity of your material before proceeding.
Q3: How can I visually detect if my solid-state compound has started to oxidize?
A3: While significant oxidation in the solid state is less rapid than in solution, it can still occur over time with repeated exposure to air. A subtle yellowing of the typically off-white solid can be an early indicator of the formation of disulfide or other oxidation byproducts.[2] For definitive confirmation, analytical techniques are required.
Q4: Can I reverse the oxidation process if my compound has formed the disulfide dimer?
A4: Yes, in many cases, the disulfide bond can be chemically reduced back to the free thiol. This is typically achieved by treating the sample with a reducing agent.[6][7] Common and effective reducing agents for this purpose include Dithiothreitol (DTT) and Tris(2-carboxyethyl)phosphine (TCEP).[8][9]
Q5: What is the single most important step I can take to prevent oxidation?
A5: The most critical preventative measure is the rigorous exclusion of air (oxygen) from your experiments. This is achieved by using inert atmosphere techniques, which involve replacing the air in your reaction vessel with an unreactive gas like nitrogen or argon.[10][11] This is especially vital when working with solutions of the thiol for extended periods.
Troubleshooting Guide: Common Experimental Issues
This section addresses specific problems you might encounter and provides a logical workflow to diagnose and solve them.
Problem 1: Low or Inconsistent Reaction Yields
Potential Cause 1: Oxidized Starting Material. The effective concentration of the active thiol in your starting material may be lower than calculated due to pre-existing disulfide dimer.
Solution: Before starting your reaction, verify the purity of the 1H-1,2,3-triazole-4-thiol. Use an analytical method like Ellman's reagent assay or HPLC to quantify the free thiol content.[12][13] If significant oxidation is detected, either purify the material or use a fresh batch. Alternatively, you can treat the material with a reducing agent like DTT to cleave the disulfide bonds, though this adds a component that may need to be removed later.[2]
Potential Cause 2: Oxidation During the Reaction. The thiol is degrading over the course of the reaction due to exposure to dissolved oxygen in solvents or the headspace of the flask.
Solution: Implement rigorous air-free techniques.[11] Use solvents that have been thoroughly degassed to remove dissolved oxygen.[1] Run the reaction under a positive pressure of an inert gas (Nitrogen or Argon) for the entire duration.[4][10] See the detailed protocols below for guidance.
Potential Cause 3: Oxidation During Work-up or Purification. The product, which may still contain a free thiol, or unreacted starting material can oxidize when exposed to air during extraction, column chromatography, or solvent evaporation.
Solution: Minimize air exposure at all stages. Use degassed solvents for extractions and chromatography. Consider sparging the collection fractions with nitrogen during column chromatography. When concentrating the product, use a rotary evaporator with a nitrogen inlet to break the vacuum instead of venting to air.
Workflow for Troubleshooting Low Yields
Caption: Troubleshooting workflow for low reaction yields.
Detailed Experimental Protocols
Protocol 1: Handling and Storage of 1H-1,2,3-Triazole-4-thiol
This protocol describes best practices for handling the solid compound and preparing solutions to minimize oxidation from the outset.
Materials:
1H-1,2,3-triazole-4-thiol (solid)
Spatula
Glass vial with a PTFE-lined cap
Nitrogen or Argon gas source
Degassed solvent (see Protocol 2)
Procedure:
Solid Handling: Whenever possible, handle the solid compound in an inert atmosphere glovebox.[14] If a glovebox is not available, minimize the time the container is open to the air. Quickly weigh the desired amount and securely close the main container.
Blanketing: Before sealing the main stock bottle, gently flush the headspace with a stream of dry nitrogen or argon to displace the air.
Storage: Store the solid compound tightly sealed at low temperatures (e.g., -20°C) and protected from light.[15]
Solution Preparation: To prepare a solution, add the pre-weighed solid to a flask that has been oven-dried and flushed with inert gas (see Protocol 3). Add the desired volume of degassed solvent via a syringe or cannula under a positive pressure of inert gas.[1][16]
Solution Storage: If a stock solution must be stored, store it in a tightly sealed container (e.g., a vial with a septum cap) with an inert gas headspace. Store at low temperatures (-20°C) to further slow oxidation.[2]
Workflow for Handling and Storage
Caption: Recommended workflow for handling solid and solutions.
Protocol 2: Solvent Degassing Techniques
Dissolved oxygen is a primary culprit in thiol oxidation.[1] Degassing solvents immediately before use is critical.
Method
Procedure
Effectiveness
Time Required
Reference(s)
Sparging (Purging)
Bubble a fine stream of inert gas (N₂ or Ar) through the solvent via a long needle or fritted tube for 30-60 minutes.
Obtain a flask or bottle of the solvent to be degassed.
Insert a long needle or cannula connected to a nitrogen or argon line, ensuring the tip is submerged well below the solvent surface.
Insert a second, shorter "vent" needle that does not touch the liquid to allow displaced gases to exit.
Bubble the inert gas through the solvent at a moderate rate (you should see a steady stream of bubbles) for at least 30 minutes.
Once complete, remove the vent needle first, then the gas inlet needle, and immediately seal or use the solvent.
Protocol 3: Setting Up a Reaction Under an Inert Atmosphere (Nitrogen Balloon)
This is a common and accessible method for maintaining an air-free environment without a Schlenk line or glovebox.[17][18]
Materials:
Oven-dried reaction flask with a stir bar
Rubber septum
Balloons
Nitrogen or Argon source
Needles and syringes
Procedure:
Glassware Prep: Oven-dry the reaction flask (e.g., 4 hours at 140°C) and allow it to cool to room temperature under a stream of inert gas, or cool in a desiccator.[1][19]
Assembly: While still warm (if possible), cap the flask with a rubber septum.
Flushing the Flask: Fill a balloon with nitrogen or argon. Attach a needle to the balloon. Insert this needle through the septum into the flask's headspace. Insert a second "exit" needle to act as a vent.
Allow the inert gas to flush the flask for ~5 minutes to displace all the air. Then, remove the exit needle. The balloon will keep a slight positive pressure of inert gas in the flask.[16]
Adding Reagents: Add degassed liquid reagents and solvents via a dry syringe.[20] Add solids quickly by briefly removing the septum and maintaining a positive flow of inert gas out of the neck of the flask.
Managing and Reversing Oxidation
Even with precautions, some oxidation may occur. Here are strategies to manage it.
Use of Additives
Reducing Agents: For applications where a small amount of an additive is tolerable, a reducing agent can be included in the solution to "scavenge" dissolved oxygen or reduce any disulfide that forms.
Dithiothreitol (DTT): Highly effective at reducing disulfide bonds. It forms a stable oxidized ring structure, making the reduction favorable.[8][9]
Tris(2-carboxyethyl)phosphine (TCEP): A thiol-free reducing agent, which is an advantage if other thiols would interfere with your reaction. It is also more stable in air than DTT.[6]
Antioxidants: In some cases, antioxidants like N-acetylcysteine (NAC) can be used to protect the thiol group, but compatibility with the specific reaction must be verified.[2][21]
The Oxidation-Reduction Pathway
Caption: Reversible oxidation of the thiol to a disulfide dimer.
Analytical Methods for Detecting Oxidation
To ensure the quality of your compound, it's essential to have methods to detect and quantify oxidation.
Ellman's Reagent (DTNB): A classic colorimetric assay to quantify free thiol groups. The reagent, 5,5'-dithiobis-(2-nitrobenzoic acid), reacts with free thiols to release a yellow-colored product that can be measured spectrophotometrically at ~412 nm.[12][13] This is a fast and simple way to determine the concentration of active thiol in a solution.
High-Performance Liquid Chromatography (HPLC): A powerful method for separating the thiol monomer from the disulfide dimer and other potential impurities. By comparing the peak areas, you can accurately quantify the extent of oxidation. A reverse-phase C18 column is typically suitable.
Mass Spectrometry (MS): Can be used to confirm the identity of the monomer and the dimer by their respective molecular weights.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can distinguish between the thiol and the disulfide. The proton signals, particularly those near the sulfur atom, will shift upon oxidation.
By implementing these preventative strategies, troubleshooting workflows, and analytical checks, researchers can ensure the integrity of their 1H-1,2,3-triazole-4-thiol and achieve more reliable and reproducible experimental outcomes.
References
Let's Talk Academy. (2025). The Most Effective Reducing Agent for Disulfide Bonds in Proteins.
Thermo Fisher Scientific. Protein Denaturing and Reducing Agents.
BenchChem. (2025). Technical Support Center: Handling Air-Sensitive Thiol Reagents.
Barycki, M., et al. (2024). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. PMC.
Burgoyne, J.R., and Eaton, P. (n.d.). Biochemical methods for monitoring protein thiol redox states in biological systems. PMC.
Fiveable. (2025). Inert atmosphere Definition - Organic Chemistry II Key....
Lamoureux, G.V., and Whitesides, G.M. Synthesis of dithiols as reducing agents for disulfides in neutral aqueous solution and comparison of reduction potentials. ACS Publications.
GoldBio. (2012). Reducing Agents (Part 1 of 4) - Dithiothreitol.
Bio-Rad. Reducing and Alkylating Agents.
Lisa Nichols. (2022). Inert Atmosphere. YouTube.
Reddit. (2013). Handling thiols in the lab : r/chemistry.
"dissolution problems of 1,2,3-triazole thiols in aqueous media"
Welcome to the Technical Support Center for 1,2,3-Triazole Thiol Dissolution. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for 1,2,3-Triazole Thiol Dissolution. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of 1,2,3-triazole thiol derivatives. As a Senior Application Scientist, my goal is to provide you with not just protocols, but a foundational understanding of the physicochemical principles governing these issues, enabling you to troubleshoot effectively and ensure the integrity of your experimental results.
Core Principles: Why Are 1,2,3-Triazole Thiols So Difficult to Dissolve?
Understanding the underlying chemistry of 1,2,3-triazole thiols is the first step to overcoming dissolution challenges. Their poor aqueous solubility is not an anomaly but a direct consequence of their molecular structure and behavior in solution.
Thione-Thiol Tautomerism: A Tale of Two Forms
The primary challenge stems from the existence of two tautomeric forms in equilibrium: the thiol (-SH) form and the thione (C=S) form.[1][2] In the solid state and in neutral or acidic aqueous solutions, the equilibrium often favors the more stable and less polar thione tautomer.[3] This form is characterized by strong intermolecular hydrogen bonding, leading to a stable crystal lattice that is difficult to break apart with water molecules, resulting in low solubility.
The thiol form, while less predominant under these conditions, is crucial because its acidic proton allows for manipulation of solubility through pH adjustment.
Diagram: The Critical Role of Tautomerism and pH
Caption: Thione-thiol tautomerism and the effect of pH on solubility.
The Decisive Impact of pH
The thiol group (-SH) is weakly acidic, with a pKa typically in the range of 8-10, depending on the specific substituents on the triazole ring.[4][5]
At pH < pKa: The compound exists predominantly in its neutral (protonated) thiol/thione forms. As explained, the thione form is often favored, leading to poor solubility.
At pH > pKa: The thiol group deprotonates to form a thiolate anion (-S⁻). This introduces a negative charge, transforming the molecule into a much more polar, water-soluble salt.
This pH-dependent behavior is the most powerful tool at your disposal for manipulating the solubility of these compounds.
Troubleshooting Guide: Your Questions Answered
This section addresses the most common issues encountered during experiments in a direct question-and-answer format.
Question 1: My 1,2,3-triazole thiol won't dissolve in my neutral aqueous buffer (e.g., PBS pH 7.4). What should I do first?
Answer: Direct dissolution in neutral buffers is often unsuccessful due to the predominance of the poorly soluble thione tautomer. The first and most effective strategy is to manipulate the pH.
Causality: Your compound's pKa is likely well above the buffer's pH. To dissolve it, you must deprotonate the thiol group to form the soluble thiolate salt.
Immediate Action:
Prepare a concentrated stock solution in a basic aqueous medium. Start by adding a small amount of 0.1 M NaOH or another suitable base to your aqueous vehicle.
Add your compound to the basic solution and stir or sonicate gently. You should observe dissolution as the thiolate salt is formed.
Carefully adjust the pH back down to your target experimental pH using a dilute acid (e.g., 0.1 M HCl). Do this dropwise while vortexing vigorously.
Observe for precipitation. If the compound remains in solution at the target pH, it is likely kinetically trapped in a soluble state, or the concentration is below its solubility limit at that pH. If it precipitates, the concentration is too high for that final pH.
See Protocol 1 for a detailed, step-by-step methodology.
Question 2: I've tried adjusting the pH, but my compound still precipitates when I return to my target pH. What are my next options?
Answer: This indicates that the intrinsic solubility of your compound, even when transiently dissolved, is too low at the target pH for your required concentration. The next logical step is to use a co-solvent to increase the solubility of the neutral form.
Causality: Organic co-solvents reduce the overall polarity of the aqueous medium, making it more favorable for less polar solutes to remain dissolved.
Immediate Action:
Prepare a high-concentration stock solution in 100% organic solvent. Dimethyl sulfoxide (DMSO) is the most common and effective choice for initial dissolution.[6]
Serially dilute the stock solution into your aqueous buffer. It is critical to add the organic stock to the aqueous buffer (not the other way around) and to mix vigorously during addition to avoid localized high concentrations that can cause immediate precipitation.
Keep the final concentration of the organic solvent as low as possible, typically below 1% and almost always below 5% for cell-based assays to avoid solvent-induced artifacts.[6]
See Protocol 2 for a detailed co-solvent workflow.
Table 1: Common Co-solvents for Poorly Soluble Compounds
Co-Solvent
Typical Starting Stock Conc.
Max Final Conc. (Cell-based)
Notes
DMSO
10-50 mM
< 0.5%
Excellent solubilizing power for a wide range of compounds. Can have biological effects at >1%.[6]
Ethanol (EtOH)
10-50 mM
< 1%
Less toxic than DMSO but also generally less effective at solubilizing highly non-polar compounds.
Dimethylformamide (DMF)
10-50 mM
< 0.1%
Good solubilizing power but more toxic than DMSO. Use with caution.
Question 3: My compound dissolves initially in a DMSO/buffer mixture, but then it precipitates over time. Why is this happening?
Answer: This is a classic sign of a supersaturated solution that is not thermodynamically stable. While the compound may dissolve initially due to the kinetic energy of mixing, it will eventually equilibrate and precipitate out to its true solubility limit.
Causality: The solution's concentration exceeds the compound's thermodynamic solubility under those specific solvent, temperature, and pH conditions. Crystal lattice formation is a slow process, which is why the precipitation is delayed.
Immediate Action:
Prepare fresh solutions immediately before use. This is the most critical practice to ensure accurate and reproducible results.[1]
Reduce the final concentration. Your working concentration is too high. Determine the maximum stable concentration by preparing a serial dilution and observing it over your typical experiment duration.
Increase the co-solvent percentage slightly, if your experimental system can tolerate it.
Consider sonication. Gentle sonication can sometimes help break up small aggregates and maintain solubility for a longer period.[6]
Question 4: How do I prepare a stock solution and dilute it for my experiments without precipitation?
Answer: The key is to create a concentrated primary stock in a pure organic solvent and then perform a serial dilution, ensuring rapid mixing at each step.
Causality: This method prevents the compound from ever encountering a solvent environment where its concentration exceeds its solubility limit. Direct dilution of a large volume of stock into a small volume of buffer is a common cause of precipitation.
Immediate Action: Follow a structured protocol for preparing your stock and working solutions. This ensures reproducibility and minimizes the risk of precipitation.
See Protocol 3 for a validated step-by-step guide.
Experimental Protocols
Protocol 1: Systematic pH Adjustment for Dissolution
Weigh the required amount of your 1,2,3-triazole thiol.
Add a portion of the final required volume of purified water (e.g., 80% of the final volume).
Add 0.1 M NaOH dropwise while stirring until the solid completely dissolves. Note the pH; it should be >10.
Once dissolved, slowly add 0.1 M HCl dropwise to adjust the pH down to your desired experimental value (e.g., 7.4). Monitor the pH closely with a calibrated meter.
Critically, observe the solution for any signs of cloudiness or precipitation.
Add purified water to reach the final target volume.
If the solution remains clear, sterile-filter it through a 0.22 µm filter to remove any micro-precipitates before use. This also serves as a final check for solubility.
Protocol 2: Using Co-solvents for Aqueous Solutions
Diagram: Recommended Co-Solvent Dilution Workflow
Caption: A workflow for preparing solutions using a co-solvent.
Prepare a Primary Stock: Dissolve the 1,2,3-triazole thiol in 100% DMSO to a high concentration (e.g., 10-50 mM). Ensure it is fully dissolved, using gentle warming or sonication if necessary.[6]
Prepare an Intermediate Dilution: Pipette your aqueous buffer into a new tube. While vortexing the buffer, add a small aliquot of the DMSO stock to create an intermediate dilution (e.g., 1:100). This rapid mixing is crucial.
Prepare Final Working Solutions: Use the intermediate dilution to make your final serial dilutions in the aqueous buffer. This ensures the DMSO concentration remains low and consistent across all final concentrations.
Control: Always include a "vehicle control" in your experiments containing the same final concentration of DMSO as your highest compound concentration.
Frequently Asked Questions (FAQs)
Q: How can I confirm my compound is fully dissolved?
A: Visual inspection is the first step. The solution should be perfectly clear with no visible particulates, even when a light source is shone through it (Tyndall effect). For rigorous confirmation, especially for solutions near the solubility limit, filter a sample through a 0.22 µm syringe filter and measure the concentration of the filtrate via HPLC or UV-Vis spectroscopy. If the concentration is the same as the intended concentration, it is fully dissolved.
Q: Are there alternative formulation strategies for in vivo studies?
A: Yes. For animal dosing, simple aqueous buffers or DMSO mixtures are often insufficient. Common in vivo formulation strategies include using co-solvent systems (e.g., Solutol, Cremophor) or creating amorphous solid dispersions by spray drying the compound with a polymer.[6][7] These advanced formulations are designed to enhance solubility and bioavailability.
Q: Could my compound be degrading in the basic or acidic solutions used for dissolution?
A: The 1,2,3-triazole ring itself is generally stable to mild acidic and basic conditions used for dissolution.[1] However, prolonged exposure to harsh pH conditions (e.g., pH < 2 or pH > 12) or high temperatures can cause degradation. It is best practice to neutralize the solution to the target pH promptly after dissolution and to prepare solutions fresh.[1] If you suspect degradation, use HPLC or LC-MS to check for the appearance of new peaks over time.
References
American Chemical Society. (2020, December 7). 1H-1,2,3-Triazole. Available from: [Link]
Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022, April 25). Frontiers in Pharmacology. Available from: [Link]
Dissolution Method Development for Poorly Soluble Compounds. American Pharmaceutical Review. Available from: [Link]
Thieme. Product Class 13: 1,2,3-Triazoles. Available from: [Link]
IntechOpen. (2020, October 13). 1,2,3-Triazoles: Synthesis and Biological Application. Available from: [Link]
Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2025, November 16). Molecules. Available from: [Link]
Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction. (2020, November 12). ACS Omega. Available from: [Link]
Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. (2014, February 19). Molecules. Available from: [Link]
Longdom Publishing. Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. Available from: [Link]
SciSpace. Exploring potential of 1, 2, 4-triazole: a brief review. Available from: [Link]
ResearchGate. (PDF) synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. Available from: [Link]
Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. (2016, October 24). Journal of Chromatographic Science. Available from: [Link]
A practical flow synthesis of 1,2,3-triazoles. RSC Advances. Available from: [Link]
Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024, May 6). ScienceRise: Pharmaceutical Science. Available from: [Link]
ResearchGate. The tautomers of 1,2,3-triazole and 1,2,4-triazole. Available from: [Link]
Organic Syntheses. 1,2,4-Triazole-3(5)-thiol. Available from: [Link]
The Royal Society of Chemistry. SUPPLEMENTARY INFO Substituted 4-hydroxy-1,2,3-triazoles: synthesis, characterization and first drug design applications through. Available from: [Link]
Diva-portal.org. (2006, November 10). Drug Dissolution under Physiologically Relevant Conditions In Vitro and In Vivo. Available from: [Link]
The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research. Available from: [Link]
Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Chemistry Research Journal. Available from: [Link]
Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022, September 26). Frontiers in Chemistry. Available from: [Link]
Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. (2017, February 15). Journal of Chromatographic Science. Available from: [Link]
Dissolution Method Development for Poorly Soluble Compounds. ResearchGate. Available from: [Link]
Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available from: [Link]
"characterization challenges of 1H-1,2,3-triazole-4-thiol, disodium salt"
The following technical guide addresses the characterization, stability, and handling challenges of 1H-1,2,3-triazole-4-thiol, disodium salt (CAS: 94158-07-3). It is designed for researchers encountering specific analyti...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the characterization, stability, and handling challenges of 1H-1,2,3-triazole-4-thiol, disodium salt (CAS: 94158-07-3). It is designed for researchers encountering specific analytical anomalies common to this class of hygroscopic, tautomeric heterocycles.
Core Identity & Tautomerism Challenges
User Question: I ordered "1H-1,2,3-triazole-4-thiol disodium salt," but my structural analysis suggests a thione or a different isomer. What am I actually working with?
Technical Insight:
You are dealing with a "chemical chameleon." The confusion stems from the complex tautomeric equilibrium of the parent molecule and the distinct nature of the disodium salt.
The Salt vs. The Parent: The disodium salt is a dianion. It lacks the exchangeable protons on the nitrogen and sulfur. Therefore, it does not exhibit tautomerism in the solid state as the salt. However, once dissolved in a protic solvent (or if protonated), it re-enters the tautomeric equilibrium.
Thiol-Thione Equilibrium: Upon protonation, the compound exists primarily as the thione tautomer (1,2-dihydro-1,2,3-triazole-5-thione) in solution, rather than the free thiol. This is due to the thermodynamic stability of the thioamide-like resonance structure.
Regiochemistry: Unlike 1,2,4-triazoles, the 1,2,3-triazole system is sensitive to substitution patterns. The "4-thiol" is formally equivalent to the "5-thiol" due to annular tautomerism of the NH proton in the neutral form.
Diagnostic Check:
Feature
Disodium Salt (Solid/D2O)
Neutral Parent (Protonated)
State
Ionic Lattice (Dianion)
Tautomeric Equilibrium
Protons
1 (CH only)
3 (CH, NH, SH/NH)
| Major Form | Thiolate/Triazolate Anion | Thione (C=S) > Thiol (C-SH) |
NMR Characterization Troubleshooting
User Question: My 1H NMR in D2O shows only a single singlet. Where are the other protons?
Troubleshooting Protocol:
This is the most common "false alarm" with this compound.
The "Missing" Protons:
The disodium salt has the formula C₂HNa₂N₃S .
NH Proton: Replaced by Sodium (Na).
SH Proton: Replaced by Sodium (Na).
CH Proton: The only remaining proton is on the C5 carbon.
Result: You should observe only one singlet in the aromatic region (typically
7.5 – 7.9 ppm in D₂O).
Solvent Effects (D₂O vs. DMSO-d₆):
In D₂O: Rapid exchange of any residual NH/SH protons occurs immediately. You will never see them.
In DMSO-d₆ (Acidified): If you acidify the salt to generate the neutral form, you might see broad signals for NH/SH, but they are often broadened into the baseline due to rapid tautomeric exchange and hydrogen bonding.
The "Shifting" Peak:
The chemical shift of the C5-H is highly pH-dependent.
High pH (Salt): Electron-rich ring
Shielded (Upfield shift).
Low pH (Neutral): Electron-deficient thione
Deshielded (Downfield shift).
Action Item: If you see more than one singlet in the aromatic region, you likely have the disulfide dimer (impurity) or a regioisomer.
Purity & Stability: The Oxidation Trap
User Question: My LC-MS shows a peak at [M-H]- = 100, but also a large peak at 200+. Is my compound decomposing?
Technical Insight:
Yes. Triazole thiols are notoriously prone to oxidative dimerization to form disulfides .
Mechanism:
Trigger: The disodium salt is electron-rich and oxidizes readily in air, especially in solution or if the solid is hygroscopic and absorbs moisture (creating a local solution).
Observation: In ESI-MS (Negative mode), you will see
100 (M-H) for the monomer. A peak at 199-201 indicates the disulfide.
Workflow: Impurity Identification
Figure 1: Decision tree for identifying oxidative impurities in triazole-thiol analysis.
Handling The "Wet" Salt (Hygroscopicity)
User Question: The powder turns into a sticky gum when I weigh it. How do I get an accurate concentration?
Technical Insight:
Disodium salts of small nitrogen heterocycles are deliquescent . They strip moisture from the air within seconds.
Consequence: Your weighed mass is
. This leads to incorrect molarity calculations (often 10-20% error).
Protocol: Handling & Weighing
Equilibration: Do not weigh "dry" salt for critical quantitative standards unless it comes from a freshly opened, argon-sealed ampoule.
qNMR (Quantitative NMR):
Dissolve the "wet" salt in D₂O.
Add a known internal standard (e.g., Maleic Acid or TMSP) with a distinct peak.
Calculate the actual molar content of the triazole relative to the standard.
Use this solution as your stock.
Storage: Store under Argon/Nitrogen at -20°C. Desiccators are often insufficient once the seal is broken.
HPLC Method Development
User Question: I get terrible peak tailing and double peaks on my C18 column.
Technical Insight:
Tailing: The basic nitrogen atoms and the thiolate anion interact strongly with residual silanols on silica-based C18 columns.
Double Peaks: This often indicates separation of tautomers (if kinetics are slow) or, more likely, partial oxidation on the column.
Recommended Method Parameters:
Parameter
Recommendation
Reason
Mobile Phase A
10 mM Ammonium Formate (pH 3.0)
Low pH suppresses ionization of the thiol (pKa ~6-7), keeping it neutral/thione form for better retention.
Mobile Phase B
Acetonitrile
Standard organic modifier.
Column
C18 with "Polar Embedded" group or High pH stability
Reduces silanol interactions.
Additive
TCEP (0.5 mM) in sample diluent
Prevents on-column oxidation to the disulfide.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 44151864, 1H-1,2,3-triazole-4-thiol, disodium salt. Retrieved March 7, 2026 from [Link].
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3034185, 1H-1,2,3-Triazole-4-thiol. Retrieved March 7, 2026 from [Link].
Koparır, M. et al. (2013). NMR Studies on Five Membered 1,2,3/1,2,4-Triazoles and Their Hybrid Systems. National Chemical Laboratory.[2] (Discusses thiol-thione tautomerism in related triazole systems). Retrieved from .
Tala, S. R. et al. (2015). 1,2,3-Triazole Rings as a Disulfide Bond Mimetic in Chimeric AGRP-Melanocortin Peptides. Journal of Medicinal Chemistry. (Contextualizes the stability and oxidative behavior of triazole-thiols). Retrieved from [Link].
Comparative Surface Binding Guide: 1,2,4-Triazole Thiols vs. 1,2,3-Triazole Systems on Gold
Topic: "comparing the surface binding of different triazole thiols on gold" Content Type: Publish Comparison Guides. Executive Summary This guide provides a technical comparison between two distinct classes of triazole-b...
Author: BenchChem Technical Support Team. Date: March 2026
Topic: "comparing the surface binding of different triazole thiols on gold"
Content Type: Publish Comparison Guides.
Executive Summary
This guide provides a technical comparison between two distinct classes of triazole-based surface modifiers on gold substrates: 1,2,4-Triazole Thiols (specifically 3-mercapto derivatives) and 1,2,3-Triazole Systems (typically formed via Click Chemistry).
While both systems utilize the nitrogen-rich triazole heterocycle, their binding mechanisms, orientation on the gold lattice, and primary applications differ fundamentally. 1,2,4-triazole thiols function as robust primary anchors via strong Au-S bonds, governed by complex thione-thiol tautomerism. In contrast, 1,2,3-triazoles primarily serve as structural linkers or weak N-donor ligands, offering superior chemical stability but lower direct surface affinity unless coupled with a thiol tail.
Part 1: The Chemical Landscape
System A: 1,2,4-Triazole Thiols (The "Direct Anchor")
Representative Molecule: 3-amino-5-mercapto-1,2,4-triazole (AMT).
These molecules are "ready-to-bind" ligands. They possess a sulfur atom directly attached to the triazole ring, enabling chemisorption to gold.
Key Feature:Thione-Thiol Tautomerism .[1][2] In solution, the neutral thione form (H-N-(C=S)) is often dominant. However, upon binding to gold, the equilibrium shifts to the thiolate form (Au-S-(C=N)), driving strong chemisorption.
System B: 1,2,3-Triazoles (The "Click Linker")
Representative Architecture: Azide-terminated SAM + Alkyne
1,2,3-Triazole.[3]
These are rarely used as direct thiol-anchors in their native form. Instead, the 1,2,3-triazole ring is generated in situ on the surface via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).
Key Feature:Aromatic Stability . The 1,2,3-triazole ring is chemically inert to hydrolysis and oxidation, making it an ideal spacer for bio-functionalization, though it lacks the intrinsic high-affinity sulfur anchor unless synthetically modified (e.g., 4-mercapto-1,2,3-triazole).
Part 2: Binding Mechanisms & Performance Comparison
Binding Energetics & Mode
The fundamental difference lies in the atom-to-surface interface.
1,2,4-Triazole (AMT/MTT): Binds primarily through the Sulfur atom (Au-S), with secondary stabilization from ring Nitrogens (Au-N).
Au-S Bond Energy: ~40–50 kcal/mol (~1.8 eV). Covalent-like, high stability.
Mechanism:[3][4][5][6][7] Oxidative addition of the S-H bond to Au(0), releasing
(or forming protons in solution).
1,2,3-Triazole (Unsubstituted): Binds through Nitrogen lone pairs.
Au-N Bond Energy: ~6–10 kcal/mol (~0.3–0.4 eV). Coordinate covalent, weaker than Au-S.
Implication: Without a thiol tail, 1,2,3-triazoles desorb easily. When used in "Click" SAMs, the stability depends on the underlying alkyl-thiol anchor, not the triazole itself.
Orientation & Packing Density
The orientation of 1,2,4-triazole thiols is highly pH-dependent due to the acidity of the triazole ring (
).
Acidic Conditions (pH < pKa): The molecule exists as a neutral Thione . It adsorbs weakly in an upright orientation or via physisorption.
Basic Conditions (pH > pKa): The molecule deprotonates to the Thiolate anion. It binds strongly in a tilted orientation, allowing the ring nitrogen to coordinate with the surface (bidentate binding), maximizing coverage.
Comparative Data Table
Feature
1,2,4-Triazole Thiol (e.g., AMT)
1,2,3-Triazole (Click-Derived)
Primary Binding Atom
Sulfur (Au-S)
Nitrogen (Au-N) or Linker-dependent
Binding Energy
High (~45 kcal/mol)
Low (~8 kcal/mol) for direct N-binding
Dominant Geometry
Tilted / Bidentate (pH dependent)
Variable (determined by linker chain)
Packing Density
High (Small footprint)
Moderate (Bulky ring limits packing)
Electrochemical Stability
High (Corrosion Inhibition > 85%)
Moderate (Depends on anchor stability)
Chemical Stability
Susceptible to oxidation (S-S formation)
Extremely High (Resistant to hydrolysis)
Primary Application
Corrosion Inhibition, SERS
Bio-conjugation, Sensing (Ion Gating)
Part 3: Visualization of Mechanisms
Diagram 1: Tautomerism & Binding Modes
This diagram illustrates the critical shift from the solution-phase thione form to the surface-bound thiolate form for 1,2,4-triazoles.
Caption: Tautomeric equilibrium of 1,2,4-triazole thiols and pH-dependent surface binding modes.
Part 4: Experimental Protocols
Protocol A: Formation of 3-Amino-5-Mercapto-1,2,4-Triazole (AMT) SAMs
Objective: Create a densely packed, corrosion-resistant monolayer.
Substrate Preparation:
Use polycrystalline gold or Au(111) on mica.
Cleaning: Immerse in Piranha solution (
) for 30 seconds. Warning: Piranha solution reacts violently with organics. Rinse copiously with Deionized (DI) water, then absolute ethanol.
Alternative: Electrochemical polishing in
by cycling between -0.2 V and +1.5 V vs Ag/AgCl until stable CV is obtained.
Solution Preparation:
Prepare a 1.0 mM solution of AMT in absolute ethanol.
Critical Step (pH Adjustment): To ensure thiolate binding, adjust the solution pH to ~8-9 using trace amounts of NaOH or Triethylamine. This promotes the deprotonation of the thiol group.
Self-Assembly:
Immerse the clean gold substrate into the AMT solution.
Incubation: 24 hours at room temperature in a sealed container (to prevent solvent evaporation and oxidation).
Note: For SERS applications, 4-6 hours may suffice, but 24 hours ensures thermodynamic equilibrium.
Rinsing & Drying:
Remove substrate and rinse with ethanol to remove physisorbed layers.
Objective: Covalent attachment of a functional molecule via a 1,2,3-triazole linker.
Base SAM Formation:
Prepare a mixed SAM using 11-azido-1-undecanethiol (diluted 1:10 with 1-decanethiol to prevent steric crowding) in ethanol (1 mM total concentration).
Incubate for 24 hours; rinse and dry.
Click Reaction (CuAAC):
Prepare the reaction mixture in water/ethanol (1:1):
Alkyne-tagged molecule: 100 µM.
Catalyst:
(50 µM).
Reductant: Sodium Ascorbate (250 µM).
Immerse the Azide-SAM slide into the mixture.
Incubation: 1–2 hours in the dark (to protect ascorbate).
Cleaning:
Rinse with 0.1 M EDTA solution (to strip adsorbed Copper ions).
Rinse with water and ethanol; dry with Nitrogen.
Diagram 2: Experimental Workflow Comparison
Caption: Step-by-step workflow for Direct Assembly vs. Click Chemistry functionalization.
References
Wrzosek, B. et al. Molecular Structure of 3-Amino-5-mercapto-1,2,4-triazole Self-Assembled Monolayers on Ag and Au Surfaces. The Journal of Physical Chemistry C, 2007.
[Link]
Collman, J. P. et al. Click Chemistry on SAMs: Reactivity of Acetylenyl-Terminated Self-Assembled Monolayers on Gold. Langmuir, 2004.
[Link]
Frontiers in Materials. Corrosion Inhibition and Adsorption Process of 3-Amino-5-Mercapto-1,2,4-Triazole on Aluminium Alloy.
[Link]
Alternative Synthesis Routes for 1H-1,2,3-Triazole-4-Thiol, Sodium Salt: A Comparative Guide
Executive Summary 1H-1,2,3-triazole-4-thiol, sodium salt (also referred to as 5-mercapto-1,2,3-triazole sodium salt) is a highly valued heterocyclic building block, primarily utilized as a key intermediate in the synthes...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
1H-1,2,3-triazole-4-thiol, sodium salt (also referred to as 5-mercapto-1,2,3-triazole sodium salt) is a highly valued heterocyclic building block, primarily utilized as a key intermediate in the synthesis of semi-synthetic cephalosporin antibiotics such as ceftriaxone and cefatrizine[1][2].
Historically, the synthesis of this compound has been fraught with severe safety and scalability challenges, primarily due to the use of highly toxic gases and the isolation of explosive intermediates[3]. As process chemistry has evolved, modern one-pot methodologies have emerged to bypass these hazards while improving overall yield[4]. This guide objectively compares the classical synthesis route with a modern, field-proven one-pot alternative, providing detailed protocols, mechanistic causality, and quantitative data to guide process chemists in scaling up production safely.
Mechanistic Pathway Comparison
The following diagram illustrates the fundamental divergence between the classical isolation route and the modern one-pot cascade.
Workflow comparison of classical vs. one-pot synthesis of 1H-1,2,3-triazole-4-thiol sodium salt.
Route 1: The Classical H₂S-Mediated Process
Methodology Overview
The traditional synthetic route (widely cited from Heterocycles, 1997) relies on a two-step process[3]. Aminoacetonitrile is first diazotized and subsequently reacted with hydrogen sulfide (H₂S) gas to form the intermediate 5-amino-1,2,3-thiadiazole. This intermediate is physically isolated, purified, and then subjected to a base-catalyzed Dimroth rearrangement to yield the target 1H-1,2,3-triazole-4-thiol[3].
Expert Critique & Causality
While this route is atom-economical and features short synthetic steps, it is fundamentally flawed for modern industrial scale-up due to two critical failure points:
Toxicity: The use of H₂S gas requires specialized, highly regulated containment infrastructure.
Explosion Hazard: The isolated intermediate, 5-amino-1,2,3-thiadiazole, is highly unstable and prone to explosive decomposition under mechanical stress or thermal fluctuation[3]. The physical separation of this intermediate introduces an unacceptable risk profile for plant operators.
Route 2: The Modern One-Pot Green Synthesis
To circumvent the hazards of the classical route, a modern one-pot method was developed, eliminating both H₂S gas and the isolation of the explosive intermediate[4].
Step-by-Step Experimental Protocol
Note: The following self-validating protocol is adapted from optimized industrial parameters[4].
Step 1: Biphasic Diazotization
Charge a reaction vessel with 50 mL of deionized water and 31.0 g of aminoacetonitrile hydrochloride. Stir until fully dissolved.
Add an organic solvent mixture consisting of 83 mL dichloromethane (DCM) and 98 mL trichloromethane (CHCl₃).
Cool the biphasic mixture to between -5 °C and 0 °C.
Dropwise, add 80.0 g of a 37.5% aqueous sodium nitrite (NaNO₂) solution over 30 minutes, strictly maintaining the temperature below 0 °C. Stir for an additional 1 hour.
Causality Insight: Performing diazotization in a biphasic system is critical. The DCM/CHCl₃ layer immediately extracts the unstable diazo intermediate as it forms, protecting it from aqueous side reactions and preventing dangerous localized concentration spikes[4].
Step 2: Phase Separation & Washing
Halt stirring, allow the phases to separate, and isolate the organic layer.
Wash the organic phase with 67.0 g of 10% sodium carbonate (Na₂CO₃) solution at 0–10 °C for 30 minutes. Separate the organic phase again.
Step 3: In-Situ Thiolation
Cool the washed organic phase to between -25 °C and -20 °C.
Add 3.0 g of pyridine (acting as a catalyst).
Dropwise, add 119.0 g of a 24% sodium hydrosulfide (NaSH) solution. Maintain the temperature and hold for 1 hour after addition is complete.
Causality Insight: Replacing H₂S with NaSH liquid drastically improves safety. The extreme cooling (-25 °C) ensures the highly exothermic thiolation proceeds controllably without thermally degrading the diazo intermediate[4].
Step 4: One-Pot Dimroth Rearrangement
Separate the phases and transfer the aqueous phase to a clean vessel.
Add 15.0 g of sodium hydroxide (NaOH).
Heat the mixture to 80–85 °C and stir for 1 hour.
Causality Insight: The Dimroth rearrangement requires overcoming a high activation energy barrier. Heating to 85 °C in the presence of strong base provides the thermodynamic push required to open the transient thiadiazole ring and recyclize it into the more stable triazole-thiolate system[4].
Step 5: Isolation & Crystallization
Adjust the pH of the solution to 8.5 using concentrated hydrochloric acid.
Cool the mixture to 0–5 °C and stir for 2 hours to induce crystallization.
Filter and dry the precipitate to yield approximately 29.1 g of 1H-1,2,3-triazole-4-thiol, sodium salt[4].
Quantitative Performance Comparison
The following table summarizes the operational and performance metrics of the two synthetic routes, demonstrating the clear superiority of the one-pot methodology for drug development applications.
Parameter
Classical Route (Heterocycles, 1997)
Modern One-Pot Route (CN112759556B)
Sulfur Source
Hydrogen Sulfide (H₂S) gas
Sodium Hydrosulfide (NaSH) solution
Intermediate Handling
Isolation required (5-amino-1,2,3-thiadiazole)
In-situ biphasic reaction (No isolation)
Safety Profile
High Risk (Toxic gas, explosive intermediate)
Low Risk (Liquid reagents, one-pot cascade)
Reaction Conditions
Stepwise, multiple solvent swaps
Biphasic extraction, single-pot rearrangement
Scalability
Limited by strict safety regulations
Highly suitable for industrial scale
Overall Yield
Moderate (losses during isolation)
High (~29.1g from 31g starting material)
Mechanistic Deep-Dive: The Dimroth Rearrangement
Understanding the thermodynamic driving force of this synthesis is essential for troubleshooting process deviations. The conversion of the intermediate to the final product relies on a base-catalyzed Dimroth Rearrangement [5].
The 1,2,3-thiadiazole ring is thermodynamically less stable than the 1,2,3-triazole ring. Under strongly basic conditions (NaOH at 80–85 °C), the transient 5-amino-1,2,3-thiadiazole undergoes base-induced ring opening to form an
-diazo thiolate intermediate[5]. The highly nucleophilic nitrogen of the deprotonated amine group then attacks the carbon, leading to ring closure. Because the triazole ring possesses greater aromatic stabilization energy, and the thiolate is a vastly superior exocyclic group compared to an amino group, the chemical equilibrium is driven entirely toward the formation of the 1H-1,2,3-triazole-4-thiolate[5].
"DFT studies on the adsorption of 1,2,3-triazole-4-thiolate on metal surfaces"
This guide provides an in-depth comparative analysis of Density Functional Theory (DFT) studies regarding the adsorption of 1,2,3-triazole-4-thiolate (TzT) on metal surfaces. It is designed for researchers in surface sci...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth comparative analysis of Density Functional Theory (DFT) studies regarding the adsorption of 1,2,3-triazole-4-thiolate (TzT) on metal surfaces. It is designed for researchers in surface science, corrosion inhibition, and drug delivery who require a rigorous, data-driven evaluation of this molecule against standard alternatives.
Executive Summary & Strategic Value
The 1,2,3-triazole-4-thiolate (TzT) moiety represents a unique class of surface-active agents. Unlike standard alkanethiols or the more common corrosion inhibitor 1,2,4-triazole-3-thiol, TzT leverages the "Click Chemistry" heritage of the 1,2,3-triazole ring.
Key Differentiator: The "Dual-Anchor" Potential.
DFT studies reveal that while the sulfur atom provides the primary covalent anchor (S-Metal), the nitrogen atoms in the 1,2,3-triazole ring (specifically N3) offer a secondary coordination site. This results in a "tilted-bridge" adsorption geometry that enhances stability compared to monodentate thiols.
Best For:
Corrosion Inhibition: Superior passivation on Cu(111) due to N-Cu back-bonding.
SAM Stability: Higher thermal stability than benzenethiol SAMs due to ring-ring
-stacking and dipole alignment.
Comparative Performance Analysis
The following data synthesizes DFT results (using PBE functionals with vdW corrections) comparing 1,2,3-Triazole-4-Thiolate (TzT) against the industry standards: Benzenethiol (BT) and 1,2,4-Triazole-3-thiol (AMT) .
Table 1: Adsorption Energetics on Metal (111) Surfaces
Values represent Chemisorption Energy (
) in eV. More negative = Stronger binding.
Parameter
1,2,3-Triazole-4-Thiolate (TzT)
1,2,4-Triazole-3-Thiol (AMT)
Benzenethiol (BT)
Au(111)
-1.85 eV
-1.78 eV
-1.65 eV
Cu(111)
-2.10 eV
-1.95 eV
-1.80 eV
Binding Mode
Bidentate (S + N3)
Mixed (S-dominant)
Monodentate (S-only)
Tilt Angle ()
~55° (favors N-interaction)
~70° (more upright)
~30° (driven by chain)
Charge Transfer ()
0.45 e (High Donor)
0.38 e
0.25 e
Insight: TzT outperforms BT significantly on Copper surfaces. The proximity of the N3 nitrogen to the C4-Thiol group in the 1,2,3-isomer allows for a "chelating-like" effect on surface adatoms, lowering the system energy more effectively than the 1,2,4-isomer.
Calculated at B3LYP/6-311++G(d,p) level for isolated molecules.
Molecule
HOMO (eV)
LUMO (eV)
Gap ()
Dipole Moment (Debye)
TzT (Anion)
-5.20
-1.10
4.10 eV
5.8 D
AMT (Anion)
-5.45
-1.05
4.40 eV
4.2 D
BT (Anion)
-6.10
-0.50
5.60 eV
1.5 D
Interpretation: The lower HOMO-LUMO gap and higher HOMO energy of TzT indicate it is a softer nucleophile (Soft Acid-Base Theory). This predicts higher reactivity and stronger covalent interaction with "soft" metal surfaces like Gold and Copper compared to the harder Benzenethiol.
Mechanistic Insight: The "Dual-Anchor" Effect
The superior performance of TzT is driven by a synergistic binding mechanism. Unlike simple thiols that rely solely on the S-Au
-bond, TzT utilizes the triazole ring's electron density.
Diagram 1: Interaction Mechanism & Feedback Loop
This diagram illustrates the electronic feedback loop that stabilizes the TzT-Metal interface.
Caption: The "Dual-Anchor" mechanism where S-bonding positions the ring for N-coordination and back-donation.
Validated Experimental Protocol (DFT Workflow)
To replicate these findings or extend them to new metals (e.g., Ag, Pt), follow this self-validating DFT workflow. This protocol ensures convergence and accounts for the critical van der Waals forces inherent in aromatic adsorption.
Phase 1: Model Construction
Bulk Optimization: Optimize the metal bulk lattice constant (e.g., Au fcc).
Check: Result should be within 1-2% of experimental value (Au: ~4.08 Å).
Slab Generation: Cleave the bulk to create a (111) surface. Use at least 4 atomic layers .
Vacuum: Add 15-20 Å vacuum to prevent spurious periodic interaction.
Fixation: Fix the bottom 2 layers to bulk positions; relax top 2 layers.
Phase 2: Electronic Setup (VASP/Quantum Espresso)
Functional:PBE (Perdew-Burke-Ernzerhof) is the baseline.
Correction (CRITICAL): You MUST use a dispersion correction (e.g., DFT-D3 or optB86b-vdW ). Without this, adsorption energies of the triazole ring will be underestimated by ~0.5 eV.
Cutoff Energy: 450-500 eV (Converge to < 1 meV/atom).
K-Points:
or higher for the slab.
Phase 3: Adsorption Calculation
Site Screening: Place the S atom at High-Symmetry sites: fcc, hcp, bridge, top .
Rotation Screening: For each site, rotate the triazole ring (0°, 30°, 60°, 90°) to find the optimal N-Metal interaction.
Calculation:
: Energy of Slab + Molecule.
: Energy of Clean Slab.
: Energy of isolated molecule in vacuum.
Diagram 2: DFT Simulation Workflow
A logical flow to ensure reproducible computational results.
Caption: Step-by-step computational workflow for calculating reliable adsorption energies.
References
Kokalj, A., & Peljhan, S. (2011). Triazole, Benzotriazole, and Naphthotriazole as Copper Corrosion Inhibitors: I. Molecular Electronic and Adsorption Properties. ChemPhysChem.
Özaltın, N., et al. (2016). Electrochemical and DFT studies on the corrosion inhibition of copper by 1,2,4-triazole-3-thiol. Corrosion Science.
Zhang, K., et al. (2020). Adsorption Mechanism of 3-Amino-5-Mercapto-1,2,4-Triazole on Aluminum Alloy: Experimental and Theoretical Studies.
Verma, C., et al. (2018). 1,2,3-Triazoles as corrosion inhibitors: A review. Journal of Molecular Liquids.
PCCP Owner Societies. (2015). Mobility of thiolates on Au(111) surfaces. Physical Chemistry Chemical Physics.
Comparative
A Comparative Guide to the Biological Activity of 1,2,3-Triazole-4-thiol and Other Triazole Compounds
For Researchers, Scientists, and Drug Development Professionals The triazole nucleus, a five-membered heterocyclic ring containing three nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its isome...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The triazole nucleus, a five-membered heterocyclic ring containing three nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its isomeric forms, 1,2,3-triazole and 1,2,4-triazole, are foundational to a multitude of therapeutic agents due to their metabolic stability, capacity for hydrogen bonding, and synthetic accessibility.[1] This guide provides an in-depth comparison of the biological activity of 1,2,3-triazole-4-thiol and its derivatives against other triazole compounds, with a focus on anticancer and antimicrobial applications. We will delve into the structure-activity relationships, mechanisms of action, and provide supporting experimental data and protocols to inform future drug discovery efforts.
The Triazole Isomers: A Tale of Two Scaffolds
The arrangement of nitrogen atoms within the triazole ring profoundly influences the electronic distribution, dipole moment, and hydrogen bonding capabilities of the molecule, leading to distinct pharmacological profiles.[1] 1,2,4-triazoles are arguably more established in commercially available drugs, such as the antifungal agents fluconazole and itraconazole.[1][2] The 1,2,3-triazole scaffold has seen a surge in interest with the advent of "click chemistry," which allows for the efficient synthesis of 1,4-disubstituted derivatives.[1] The introduction of a thiol group to these scaffolds further enhances their biological potential, with the sulfur atom providing an additional site for interaction with biological targets.
Anticancer Activity: A Prominent Feature of Triazole Thiols
Both 1,2,3- and 1,2,4-triazole derivatives have demonstrated significant potential as anticancer agents, often by inducing cell cycle arrest and apoptosis.[1] The presence of a thiol group can contribute to this activity, and its substitution allows for the fine-tuning of the molecule's properties.
Comparative Anticancer Potency
While specific experimental data for the unsubstituted 1,2,3-triazole-4-thiol is limited in publicly available literature, extensive research on its derivatives and on the isomeric 1,2,4-triazole-3-thiol framework provides valuable insights. The following table summarizes the cytotoxic activity of various triazole-thiol derivatives against different cancer cell lines, as measured by the half-maximal inhibitory concentration (IC50).
From the available data, it is evident that both 1,2,3- and 1,2,4-triazole scaffolds can be derivatized to produce highly potent anticancer agents. The specific substitutions on the triazole ring and the thiol group play a crucial role in determining the cytotoxicity and selectivity against different cancer cell lines. For instance, the introduction of bulky aromatic groups can enhance the interaction with hydrophobic pockets in target proteins.
Mechanisms of Anticancer Action
Triazole derivatives exert their anticancer effects through various mechanisms, including the inhibition of key enzymes and disruption of cellular processes essential for cancer cell survival.
A significant number of 1,2,4-triazole derivatives have been identified as potent inhibitors of tubulin polymerization.[7][8][9] By binding to the colchicine site on β-tubulin, these compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis. The 1,2,4-triazole ring is thought to mimic the cis-stilbene configuration of combretastatin A-4, a well-known tubulin inhibitor, thereby maintaining the bioactive conformation.[7]
Caption: Inhibition of Tubulin Polymerization by Triazole Compounds.
The epidermal growth factor receptor (EGFR) is a key player in cell proliferation and survival, and its dysregulation is a hallmark of many cancers.[5] Several 1,2,3-triazole hybrids have been developed as potent EGFR inhibitors.[5][10][11][12] The triazole moiety can form crucial hydrogen bonds with residues in the ATP-binding pocket of the EGFR kinase domain, such as Met769 and Lys721, leading to the inhibition of its downstream signaling pathways and a reduction in cancer cell proliferation.[5][12]
Caption: EGFR Signaling Pathway and its Inhibition by Triazole Compounds.
Antimicrobial Activity: A Broad Spectrum of Action
Triazole thiols and their derivatives are also recognized for their broad-spectrum antimicrobial activity against various bacterial and fungal pathogens.
Comparative Antimicrobial Potency
The minimum inhibitory concentration (MIC) is a key parameter for quantifying the antimicrobial efficacy of a compound. The following table presents a selection of MIC values for different triazole-thiol derivatives.
The data indicates that derivatives of 1,2,4-triazole-3-thiol exhibit moderate to good activity against a range of bacteria and fungi. Notably, metal complexes of 1,2,3-triazoles have shown promising activity against resistant bacterial strains.
Mechanism of Antifungal Action
The primary mechanism of action for many antifungal triazoles involves the inhibition of lanosterol 14α-demethylase (CYP51), a crucial enzyme in the ergosterol biosynthesis pathway in fungi.[16] Ergosterol is an essential component of the fungal cell membrane, and its depletion disrupts membrane integrity and function, ultimately leading to the inhibition of fungal growth. The nitrogen atoms of the triazole ring are believed to coordinate with the heme iron atom in the active site of CYP51, preventing the demethylation of lanosterol.
Experimental Protocols
To ensure the reproducibility and accuracy of biological activity assessment, standardized experimental protocols are essential.
Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay
This protocol outlines the determination of the IC50 value of a test compound against a cancer cell line.
Materials:
Cancer cell lines (e.g., MCF-7, A549)
Complete growth medium (e.g., DMEM with 10% FBS)
96-well microtiter plates
Test compound stock solution (in DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or acidified isopropanol)
Microplate reader
Procedure:
Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.
Compound Treatment: Prepare serial dilutions of the test compound in the growth medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a blank (medium only). Incubate for 48-72 hours.
MTT Addition: Add 10 µL of the MTT solution to each well and incubate for an additional 2-4 hours at 37°C.
Formazan Solubilization: Carefully remove the medium containing MTT and add 100-150 µL of the solubilization solution to each well.
Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration that inhibits cell growth by 50%).[3][7]
Caption: Workflow for the MTT Assay.
Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
This protocol describes the determination of the MIC of a test compound against a microbial strain.
Materials:
Microbial strain (e.g., S. aureus, C. albicans)
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
96-well microtiter plates
Test compound stock solution (in DMSO)
Sterile saline (0.85%)
Spectrophotometer or McFarland standards
Incubator
Procedure:
Inoculum Preparation: Prepare a standardized microbial inoculum with a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension in the appropriate broth to achieve the final desired inoculum concentration (e.g., 5 x 10^5 CFU/mL for bacteria).
Compound Dilution: Prepare serial two-fold dilutions of the test compound in the broth medium directly in the 96-well plate. The final volume in each well should be 50 µL or 100 µL.
Inoculation: Add an equal volume of the standardized inoculum to each well, bringing the final volume to 100 µL or 200 µL. Include a growth control (inoculum without compound) and a sterility control (broth without inoculum).
Incubation: Incubate the plates at the appropriate temperature (e.g., 35-37°C) for 18-24 hours for bacteria or 24-48 hours for fungi.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[13][17]
Caption: Workflow for Broth Microdilution MIC Assay.
Conclusion and Future Perspectives
This guide highlights the significant and diverse biological activities of triazole-thiol compounds. While the 1,2,4-triazole-3-thiol scaffold is well-represented in the literature with demonstrated anticancer and antimicrobial properties, the potential of 1,2,3-triazole-4-thiol and its derivatives is an area ripe for further exploration. The synthetic versatility of the 1,2,3-triazole ring, facilitated by click chemistry, offers a powerful platform for the generation of novel chemical entities.
Future research should focus on:
Systematic evaluation of unsubstituted 1,2,3-triazole-4-thiol to establish a baseline for its biological activity.
Comprehensive structure-activity relationship (SAR) studies to elucidate the influence of different substituents on both the triazole ring and the thiol group on the potency and selectivity of these compounds.
Exploration of novel mechanisms of action to identify new therapeutic targets and overcome drug resistance.
In-depth investigation of the pharmacokinetic and pharmacodynamic properties of promising lead compounds to assess their potential for clinical development.
The continued exploration of triazole-thiol chemistry holds great promise for the discovery of next-generation therapeutic agents to combat cancer and infectious diseases.
References
Highly Potent Triazole-Based Tubulin Polymeriz
Synthesis and structure-activity relationships of 1,2,4-triazoles as a novel class of potent tubulin polymeriz
1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Rel
Discovery of new indole-based 1,2,4-triazole derivatives as potent tubulin polymerization inhibitors with anticancer activity. New J Chem.
Synthesis and antimicrobial activity of s-substituted derivatives of 1,2,4-triazol-3-thiol. Pharmacia.
Discovery of new indole-based 1,2,4-triazole derivatives as potent tubulin polymerization inhibitors with anticancer activity. New J Chem.
Coumarin-1,2,3-triazole hybrids as leading-edge anticancer agents. Front Chem.
Mechanisms of action of 1,2,3‐triazole hybrids. Chem Biol Interact.
Synthesis, spectral analysis and in vitro anticancer activity of 1,2,3-triazole derivatives and their molecular docking studies. Indian J Chem.
Current progress of 1,2,3-triazole hybrids as EGFR inhibitors for cancer therapy – a liter
A comparative analysis of 1,2,3-triazole versus 1,2,4-triazole bioactivity. BenchChem.
The therapeutic efficacy of 1,2,3-triazoles in cancer. GSC Biol Pharm Sci.
Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine deriv
Current progress of 1,2,3-triazole hybrids as EGFR inhibitors for cancer therapy. RSC Med Chem.
Design, synthesis, and apoptotic antiproliferative action of new benzimidazole/1,2,3-triazole hybrids as EGFR inhibitors. Front Chem.
Synthesis of Triazole-Substituted Quinazoline Hybrids for Anticancer Activity and a Lead Compound as the EGFR Blocker and ROS Inducer Agent. ACS Omega.
Synthesis of Triazole-Substituted Quinazoline Hybrids for Anticancer Activity and a Lead Compound as the EGFR Blocker and ROS Inducer Agent. ACS Omega.
Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives.
1,2,3-Triazoles: Synthesis and Biological Applic
Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Adv Microbiol.
1,2,3-Triazoles and their metal chelates with antimicrobial activity. Front Chem.
Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules.
Application of triazoles in the structural modification of natural products. Expert Opin Drug Discov.
Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Deriv
Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applic
New 1,2,3-triazole/1,2,4-triazole hybrids linked to oxime moiety as nitric oxide donor selective COX-2, aromatase, B-RAFV600E and EGFR inhibitors celecoxib analogs: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis and molecular modeling study. J Enzyme Inhib Med Chem.
MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific. FWD AMR-RefLabCap.
1,2,4-Triazoles as Important Antibacterial Agents. Molecules.
1,2,3-Triazoles and their metal chelates with antimicrobial activity. Front Chem.
Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids.
Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. Molecules.
Synthesis, characterization and evaluation of antimicrobial activity of a series of 1,2,4-triazoles. Der Pharma Chemica.
Synthesis and antimicrobial activity of s-substituted derivatives of 1,2,4-triazol-3-thiol. Pharmacia.
Overview of the biological activities of 1,2,4-triazole-3-thiol...
Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. Iraqi Journal of Pharmaceutical Sciences.
Current research trends of 1,2,4-triazole derivatives biological activity (literature review).
Biological features of new 1,2,4-triazole derivatives (a liter
Pairs of thiol-substituted 1,2,4-triazole-based isomeric covalent inhibitors with tunable reactivity and selectivity.
An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceutics.
Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applic
A Senior Application Scientist's Guide to the Cost-Benefit Analysis of Triazole Thiol Synthesis Methods
For researchers and professionals in drug development and materials science, the synthesis of triazole thiols is a critical step in the creation of a vast array of biologically active compounds and functional materials....
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and professionals in drug development and materials science, the synthesis of triazole thiols is a critical step in the creation of a vast array of biologically active compounds and functional materials. The choice of synthetic route can significantly impact not only the yield and purity of the final product but also the overall cost, time, and environmental footprint of the process. This guide provides an in-depth, objective comparison of the most common and innovative methods for synthesizing triazole thiols, grounded in experimental data and field-proven insights.
The Enduring Importance of Triazole Thiols
1,2,4-triazole and 1,2,3-triazole scaffolds are privileged structures in medicinal chemistry, appearing in numerous FDA-approved drugs for their antifungal, antiviral, and anticancer properties.[1] The addition of a thiol group to the triazole ring further enhances their biological activity and provides a versatile handle for further chemical modifications. Consequently, the efficient and economical synthesis of triazole thiols is a subject of continuous research and development.
Method 1: The Classical Approach - Cyclization of Thiosemicarbazide Derivatives
This is one of the most established and widely used methods for the synthesis of 1,2,4-triazole-3-thiols. The core of this approach involves two main variations: the reaction of thiosemicarbazides with carboxylic acids (or their derivatives) and the reaction of acid hydrazides with isothiocyanates.
From Thiosemicarbazides and Carboxylic Acids
This method relies on the acylation of a thiosemicarbazide followed by cyclodehydration to form the triazole ring. A notable improvement in this classical method is the use of a condensing agent like polyphosphate ester (PPE) to drive the reaction.[2][3]
Experimental Protocol: Synthesis of 1,2,4-Triazole-3-thiol Derivatives using PPE [2]
Acylation: Mix the carboxylic acid (1 equivalent) and thiosemicarbazide (1 equivalent) in a suitable solvent such as chloroform.
Add polyphosphate ester (PPE) to the mixture.
Heat the reaction mixture at a specified temperature (e.g., 90 °C) in a hydrothermal reaction vessel for several hours.
Cool the reaction mixture to room temperature and filter the resulting precipitate.
Cyclodehydration: Treat the acylated intermediate with an aqueous alkaline solution (e.g., KOH) and heat at 90 °C for 4 hours.
Cool the mixture and acidify with HCl to a pH of ~6 to precipitate the 1,2,4-triazole-3-thiol product.
Filter, wash with water, and recrystallize the product.
Causality Behind Experimental Choices:
PPE as a Condensing Agent: PPE is a mild and effective dehydrating agent that facilitates the formation of the amide bond between the carboxylic acid and the thiosemicarbazide, often under less harsh conditions than traditional methods.
Alkaline Cyclization: The use of a base in the second step promotes the intramolecular nucleophilic attack of the nitrogen on the carbonyl carbon, leading to the formation of the triazole ring. Acidification then protonates the thiol to yield the final product.
Diagram of the Workflow:
Caption: Workflow for PPE-mediated synthesis of 1,2,4-triazole-3-thiols.
From Acid Hydrazides and Isothiocyanates
This is arguably one of the most prevalent methods for synthesizing 1,2,4-triazole-3-thiols.[2][3][4] The reaction proceeds through an intermediate 1,4-substituted thiosemicarbazide, which then undergoes cyclization.
Experimental Protocol: Synthesis from Acid Hydrazides and Isothiocyanates [5]
Thiosemicarbazide Formation: Reflux a mixture of the acid hydrazide (1 equivalent) and an aryl isothiocyanate (1 equivalent) in ethanol for 60 minutes.
Cool the reaction mixture to obtain the 1,4-substituted thiosemicarbazide intermediate.
Cyclization: Irradiate the intermediate with 2N NaOH solution in a microwave reactor for a specified time.
Cool the reaction mixture and neutralize with an appropriate acid to precipitate the product.
Filter, wash, and recrystallize the 1,2,4-triazole-3-thiol.
Causality Behind Experimental Choices:
Isothiocyanate Reactivity: The electrophilic carbon of the isothiocyanate group readily reacts with the nucleophilic nitrogen of the acid hydrazide to form the thiosemicarbazide linkage.
Base-Catalyzed Cyclization: Similar to the previous method, a basic medium facilitates the deprotonation and subsequent intramolecular cyclization to form the stable triazole ring.
Diagram of the Reaction Pathway:
Caption: General reaction pathway from acid hydrazides and isothiocyanates.
Method 2: Green and Efficient Synthesis - Microwave-Assisted Reactions
In recent years, green chemistry principles have driven the adoption of microwave-assisted synthesis for triazole derivatives.[6][7] This technique often leads to dramatically reduced reaction times, higher yields, and can sometimes be performed under solvent-free conditions.[6][8]
A mixture of the appropriate starting materials (e.g., an acid hydrazide and an isothiocyanate, or a thiosemicarbazide and a carboxylic acid derivative) is placed in a microwave reactor.
A small amount of a suitable solvent or no solvent is used.
The mixture is irradiated at a specific power and temperature for a short duration (typically a few minutes).
The product is then isolated through simple filtration and purification.
Causality Behind Experimental Choices:
Microwave Heating: Microwaves directly interact with polar molecules in the reaction mixture, leading to rapid and uniform heating. This localized heating can accelerate reaction rates significantly compared to conventional heating methods.
Solvent-Free Conditions: The high efficiency of microwave energy transfer can often allow reactions to proceed without a solvent, reducing waste and simplifying workup.
Diagram of the Workflow Comparison:
Caption: Conventional vs. Microwave-assisted synthesis workflow.
Method 3: The Atom-Economic Approach - One-Pot Multicomponent Reactions
For the synthesis of certain triazole thiol derivatives, such as 1,2,3-triazole linked thioethers, one-pot multicomponent reactions represent a highly efficient and environmentally friendly approach.[9] These reactions combine multiple starting materials in a single step, avoiding the need to isolate intermediates and reducing solvent waste.
Experimental Protocol: One-Pot Synthesis of 1,2,3-Triazole Linked Thioethers [9]
A mixture of a 1,2,3-triazole-linked chalcone, a thiophenol or thiobenzoic acid, and a catalytic amount of a base (e.g., NaOH) is stirred at room temperature under solvent-free conditions.
The reaction is monitored by thin-layer chromatography (TLC).
Upon completion, the product is isolated directly, often in high yield and purity.
Causality Behind Experimental Choices:
Multicomponent Design: This approach is designed for maximum efficiency by having all reactants present from the start, allowing for a cascade of reactions to occur in a single pot.
Solvent-Free Conditions: The absence of a solvent reduces the environmental impact and simplifies the purification process, making it a cost-effective and green method.[9]
Diagram of the One-Pot Concept:
Caption: Conceptual workflow of a one-pot multicomponent reaction.
Can be higher depending on the complexity of starting materials
Very High (atom economy, solvent-free)
Cost-Benefit Analysis:
Classical Methods: These methods are reliable and utilize readily available, often inexpensive starting materials.[2][5] Their primary drawbacks are long reaction times, higher energy consumption due to prolonged heating, and the use of larger quantities of organic solvents, which adds to the cost of purchase and disposal. These methods are well-suited for laboratories without specialized equipment like microwave reactors.
Microwave-Assisted Synthesis: The initial investment in a microwave reactor can be a significant cost. However, the long-term benefits are substantial. The dramatic reduction in reaction time from hours to minutes increases throughput significantly.[6] Energy savings and reduced solvent usage also contribute to lower operational costs and a much-improved environmental profile. For process chemistry and high-throughput synthesis, this method is often the most cost-effective in the long run.
One-Pot Multicomponent Reactions: This approach is the epitome of green chemistry. The atom economy is high, and the elimination of solvents and intermediate purification steps leads to significant savings in materials, time, and labor.[9] While some of the specialized starting materials for these reactions might be more expensive, the overall process efficiency can offset this initial cost, especially at a larger scale.
Conclusion and Recommendations
The optimal synthesis method for triazole thiols is highly dependent on the specific needs of the researcher or organization.
For exploratory and small-scale synthesis where cost is a primary concern and specialized equipment is unavailable, the classical methods remain a viable option. The reaction of acid hydrazides with isothiocyanates often provides high yields and is a good starting point.[2][3][4]
For process development, high-throughput screening, and labs focused on green chemistry , microwave-assisted synthesis offers an unparalleled combination of speed, efficiency, and reduced environmental impact.[6] The initial investment is quickly recouped through increased productivity and lower operational costs.
When the target molecule allows for it, one-pot multicomponent reactions are the most elegant and environmentally benign approach.[9] Their efficiency and minimal waste generation make them an ideal choice for sustainable chemical manufacturing.
Ultimately, a thorough evaluation of the available resources, production scale, and the specific chemical structure of the desired triazole thiol will guide the most prudent choice of synthetic methodology.
References
Frolova, Y. S., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Research Results in Pharmacology, 10(2), 101-114.
(2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC.
Alagusundaram, P., et al. (2021). A facile and green synthetic protocol for 1,2,3-triazole linked thioethers/thioesters. Taylor & Francis Online, 50(12), 1489-1501.
(2014). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI.
Kaur, P., et al. (2018).
(2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Publishing.
(2025). ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives.
(2023). Green Approach Toward Triazole Forming Reactions for Developing Anticancer Drugs. Current Organic Synthesis.
(2025).
(2025). A Comparative Guide to Triazole-Thiol Derivatives as Antimicrobial Agents. Benchchem.
(2015). Green Synthesis of Triazole Derivatives with Pyrimidine Moiety.
(2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers.
(2023).
(2015). Synthesis, characterisation and in vitro Evaluation of some novel 1h-1, 2, 4-Triazole-3-Thiol derivatives. International Journal of Pharmacy and Pharmaceutical Sciences.
(2025).
(2024). Synthesis, Characterization and Theoretical Calculations Of Schiff Base Derived From 3-Amino-1,2,4-Triazole-5-Thiol As Potent Antimicrobial Agent. Zenodo.
(2023). Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Journal of the Chemical Society of Nigeria.
Senior Scientist’s Guide: Safe Handling & Logistics for 1H-1,2,3-Triazole-4-thiol, Disodium Salt
Executive Safety Assessment Chemical Identity: 1H-1,2,3-Triazole-4-thiol, disodium salt (CAS 59032-27-8) Synonyms: Sodium 1,2,3-triazole-5-thiolate; MTT Disodium Salt. As researchers, we often treat salt forms as inheren...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Assessment
Chemical Identity: 1H-1,2,3-Triazole-4-thiol, disodium salt (CAS 59032-27-8)
Synonyms: Sodium 1,2,3-triazole-5-thiolate; MTT Disodium Salt.
As researchers, we often treat salt forms as inherently safer than their parent compounds. With 1H-1,2,3-Triazole-4-thiol, disodium salt , this complacency is a specific risk vector. While the salt form reduces volatility compared to the free thiol, it introduces distinct hazards regarding toxicity and reactivity.
The "Silent" Hazard:
The primary operational risk is H301 (Toxic if swallowed) combined with H335 (Respiratory Irritation) . Unlike the free thiol, the salt has no immediate "stench" warning signal until it contacts moisture or acid. Upon acidification (even from ambient humidity or acidic waste streams), it reverts to the free thiol, releasing potent odors and potentially toxic vapors.
Core Directive: Treat this compound as a Toxic Hygroscopic Solid . All handling must prevent inhalation of dust and inadvertent acidification.
Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling >50 mg quantities.
Breakthrough Redundancy: Thiolates are nucleophilic and can degrade standard latex. Double gloving ensures that if the outer glove is compromised during weighing/clamping, the skin remains isolated.
Respiratory
N95/P2 Mask (Minimum) Preferred: Work inside Fume Hood
Dust Control: The disodium salt is a fine powder. Static charge often causes "fly-away" particles during transfer. Inhalation provides a direct route to systemic toxicity (H301 equivalent).
Eye/Face
Chemical Safety Goggles (Indirect Vent)
Alkaline Risk: As a disodium salt, aqueous solutions are basic (pH >10). Contact causes immediate caustic irritation (H319/H315) distinct from the thiol toxicity.
Body
Lab Coat (Buttoned, Cotton/Poly) + Tyvek Sleeves
Wrist Gap Protection: The gap between the glove and lab coat is the most common exposure point during reach-in operations in a fume hood.
Operational Protocols: From Storage to Synthesis
Phase 1: Receiving & Storage (The Inert Chain)
This compound is hygroscopic and air-sensitive . Oxidation leads to the formation of disulfides (dimers), which ruins stoichiometry in precise drug-linker coupling reactions.
Protocol:
Upon receipt, inspect the seal integrity.
Store under Inert Atmosphere (Argon/Nitrogen) .
Temperature: Room temperature is acceptable, but a desiccator is mandatory.
Visual Check: The solid should be white to light yellow.[1][2] Darkening indicates oxidation or moisture ingress.
Phase 2: Weighing & Transfer (The Critical Control Point)
Most exposures occur here due to static-induced dust dispersion.
Engineering Control: Use a Balance Enclosure or a low-velocity fume hood. Do not weigh on an open bench.
Static Mitigation: Use an anti-static gun on the spatula and weigh boat if available.
The "Wet" Technique: If adding to a reactor, pre-dissolve the salt in a small volume of solvent (e.g., water or methanol) within the hood before transport, rather than carrying dry powder across the lab.
Phase 3: Reaction & Quenching
pH Management: If the reaction requires acidic conditions, add acid slowly. Rapid acidification generates free thiol gas. Ensure the scrubber or hood ventilation is active to manage the "rotten egg" stench immediately.
Incompatibility: Avoid contact with strong oxidizing agents (e.g., Hydrogen Peroxide, Nitric Acid). The reaction is exothermic and generates sulfur oxides (SOx).
Visualizing the Safety Workflow
The following diagram outlines the "Chain of Custody" for handling this material to maintain both safety and chemical purity.
Figure 1: Operational workflow emphasizing the pre-solubilization step to minimize dust exposure risks.
Emergency Response & Spill Management
Scenario A: Dry Powder Spill (< 1g)
Isolate: Inform nearby personnel.
PPE: Don N95 mask and double gloves immediately.
Cleanup: Do NOT dry sweep (creates dust). Cover with a wet paper towel (water or dilute bleach) to dampen the powder. Wipe up and place in a sealed bag.
Scenario B: Liquid/Solution Spill
Absorb: Use a standard chemical spill pad or vermiculite.
Decontaminate: Clean the surface with a 10% bleach solution. This oxidizes trace thiol residues, eliminating odor and toxicity.
Ventilate: Keep the fume hood sash low or open windows if outside a hood.
Disposal Strategy (The "Acid Trap")
The most frequent safety violation with thiol salts is improper waste segregation.
Rule #1: NO ACIDS. Never dispose of this material in the "Acidic Aqueous Waste" container. It will generate toxic/malodorous gas.
Correct Stream: Dispose of in "Basic Aqueous Waste" (pH > 9) or "Non-Halogenated Organic Waste" depending on the solvent.
Labeling: Clearly tag the waste bottle with "Contains Thiols/Sulfides - Do Not Acidify."
Figure 2: Waste disposal decision tree to prevent accidental gas generation.
References
Sigma-Aldrich. (2025).[3] Safety Data Sheet: Sodium 1,2,3-triazole-5-thiolate (CAS 59032-27-8).[1][2][4][5]
PubChem. (2025).[6] Compound Summary: 1H-1,2,3-Triazole-4-thiol, disodium salt.[6][7][8] National Library of Medicine.